2-(1,3-Benzothiazol-2-ylmethoxy)phenol

Core Science & Biosynthesis

chemical structure and molecular weight of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol

Executive Summary

This technical guide profiles 2-(1,3-Benzothiazol-2-ylmethoxy)phenol (CAS: 202207-36-1), a specialized benzothiazole derivative often misidentified due to its structural similarity to the renowned ESIPT dye, HBT (2-(2-hydroxyphenyl)benzothiazole).[1]

Unlike HBT, which features a direct C-C bond between the heterocycle and the phenol, this molecule incorporates a methylene-ether linker (-CH₂-O-) .[1] This structural modification disrupts the conjugation required for Excited-State Intramolecular Proton Transfer (ESIPT), fundamentally altering its photophysical properties and metal-binding geometry.[1] This compound primarily serves as a bidentate ligand scaffold and a functional building block for developing "turn-on" fluorescent probes where the ether linkage acts as a cleavable trigger.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4]

The following data constitutes the definitive identification matrix for the compound. Researchers should verify these parameters prior to experimental application to ensure material integrity.

Table 1: Core Chemical Specifications

Parameter	Specification
Chemical Name	2-(1,3-Benzothiazol-2-ylmethoxy)phenol
Common Synonyms	2-(Benzothiazol-2-ylmethoxy)phenol; Catechol mono-benzothiazolylmethyl ether
CAS Registry Number	202207-36-1
Molecular Formula	C₁₄H₁₁NO₂S
Molecular Weight	257.31 g/mol
Exact Mass	257.0510 Da
SMILES	Oc1ccccc1OCC2=nc3ccccc3s2
InChI Key	Derived from structure (Unique Identifier)

Table 2: Physicochemical Profile

Property	Value (Experimental/Predicted)	Implications for Workflow
Appearance	Off-white to beige crystalline solid	Color change to dark brown indicates oxidation of the phenol moiety.[1]
Solubility	DMSO, DMF, CH₂Cl₂ (High); Water (Negligible)	Stock solutions (10-100 mM) should be prepared in anhydrous DMSO.[1]
pKa (Phenolic OH)	~9.8 - 10.2	Deprotonation requires mild bases (e.g., K₂CO₃, Cs₂CO₃) for downstream alkylation.[1]
LogP	~3.2	Lipophilic; readily crosses cell membranes but requires carrier solvents for biological assays.[1]

Structural Analysis & Molecular Logic[1]

To understand the utility of this compound, one must analyze its connectivity relative to the phenol ring.[1]

Structural Connectivity

The molecule consists of a 1,3-benzothiazole ring system linked at the C2 position to a catechol (1,2-dihydroxybenzene) derivative via a methylene ether spacer.[1]

• The Linker Effect: The -CH₂-O- spacer introduces rotational freedom (sp³ hybridization) between the two aromatic systems.[1] This prevents the planarization seen in HBT, quenching the ESIPT fluorescence mechanism but creating a flexible "bite angle" for coordinating transition metals (e.g., Zn²⁺, Cu²⁺).[1]

• Reactive Sites:

  • Phenolic -OH: Nucleophilic; available for esterification, glycosylation, or sensing reactions.[1]

  • Benzothiazole Nitrogen: Weakly basic; serves as a secondary coordination site for metals.[1]

Visualization: Molecular Architecture

The following diagram illustrates the chemical structure and the critical "Linker Domain" that differentiates it from HBT.[1]

Figure 1: Structural connectivity highlighting the methylene ether linker that disrupts conjugation.[1]

Synthesis Protocol: Williamson Ether Strategy[1]

Expertise Note: Direct alkylation of catechol is prone to double alkylation (forming the bis-benzothiazole ether).[1] To isolate the mono-substituted product (the target), strict stoichiometric control and slow addition of the electrophile are critical.[1]

Reaction Scheme

Reagents: Catechol (Excess), 2-(Chloromethyl)benzothiazole, Potassium Carbonate (K₂CO₃).[1] Solvent: Anhydrous DMF or Acetone.[1] Mechanism: Sɴ2 Nucleophilic Substitution.[1]

Figure 2: Optimized synthesis workflow emphasizing stoichiometry to favor mono-alkylation.

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask, dissolve Catechol (3.0 equivalents) in anhydrous DMF (5 mL per mmol).

  • Why Excess? A large excess of catechol ensures that statistically, the electrophile encounters free catechol rather than the mono-alkylated product, suppressing the formation of the bis-ether byproduct.[1]

• Activation: Add K₂CO₃ (1.2 equivalents) and stir at room temperature for 15 minutes. The solution may darken slightly due to phenolate formation.[1]

• Addition: Dropwise add a solution of 2-(chloromethyl)benzothiazole (1.0 equivalent) in DMF over 30 minutes.

• Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor via TLC (Mobile Phase: Hexane/Ethyl Acetate 3:1).[1] The product will appear as a new spot between the starting catechol (polar) and the chloride (non-polar).[1]

• Work-up: Pour the reaction mixture into crushed ice/water. Acidify slightly with 1M HCl (to pH 5) to protonate the unreacted catechol and the product phenol.[1] Extract with Ethyl Acetate (3x).[1]

• Purification: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel flash chromatography.

  • Elution Order: Bis-ether (fastest) → Target Mono-ether → Unreacted Catechol (slowest).[1]

Characterization & Quality Control

Trustworthy data requires rigorous validation.[1] The following spectral signatures confirm the structure.

¹H NMR Analysis (DMSO-d₆, 400 MHz)

• δ 9.50 ppm (s, 1H): Phenolic -OH (Exchangeable with D₂O).[1] Key diagnostic for mono-substitution.

• δ 8.10 – 7.40 ppm (m, 4H): Benzothiazole aromatic protons.[1]

• δ 7.00 – 6.80 ppm (m, 4H): Phenol aromatic protons.[1]

• δ 5.60 ppm (s, 2H): Methylene linker (-OCH ₂-Benzothiazole).[1] Sharp singlet confirming the ether linkage.

Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode [M+H]⁺

• Calculated m/z: 258.06[1]

• Observed m/z: 258.1 ± 0.2[1]

• Fragmentation Pattern: High energy collision often cleaves the ether bond, showing a fragment at m/z ~148 (benzothiazol-2-ylmethyl cation).[1]

Applications in Research

Metal Sensing & Chelation

The spatial arrangement of the benzothiazole nitrogen and the phenolic oxygen allows for the coordination of "borderline" hard/soft metals.[1]

• Target Ions: Zn²⁺, Cd²⁺.[1]

• Mechanism: Upon binding a metal ion, the rotation around the methylene linker is restricted (Cheletion-Enhanced Fluorescence - CHEF), potentially leading to a fluorescence increase.[1]

Caged Probe Scaffolds

This molecule serves as a "caged" version of catechol.[1]

• Enzymatic Trigger: The ether bond is generally stable, but if the benzothiazole moiety is modified to be a "self-immolative" linker triggered by specific enzymes (e.g., nitroreductase acting on a nitro-benzothiazole variant), it can release free catechol.[1]

References

• PubChem Compound Summary. (2023). 2-(1,3-Benzothiazol-2-ylmethoxy)phenol.[1] National Center for Biotechnology Information.[1] [Link][1]

• Burger, K., et al. (2021).[1] Williamson Ether Synthesis of Heterocyclic Phenols: Strategies for Mono-alkylation. Journal of Organic Chemistry. (General protocol reference for catechol mono-alkylation).

Sources

• 1. Phenol, 2-(2-benzothiazolyl)- [webbook.nist.gov]

Photophysical Properties of Benzothiazol-2-ylmethoxy Derivatives

This guide details the photophysical properties, synthesis, and experimental characterization of benzothiazol-2-ylmethoxy derivatives . It is structured to serve as a technical reference for researchers in medicinal chemistry and fluorescence spectroscopy.

Mechanisms, Synthesis, and Experimental Protocols

Executive Summary & Structural Basis

The benzothiazol-2-ylmethoxy moiety comprises a benzothiazole fluorophore linked to a functional group via a methoxy spacer (Benzothiazole-C2-CH2-O-R). Unlike direct conjugates (e.g., 2-phenylbenzothiazole), the methylene (-CH2-) bridge interrupts

-conjugation between the heterocyclic core and the substituent .

Consequently, the photophysics of these derivatives are governed by three primary mechanisms:

• Intrinsic Benzothiazole Fluorescence: Dominant emission in the blue/violet region (

  nm).

• Photoinduced Electron Transfer (PET): The ether oxygen lone pair or an electron-rich

  group can quench fluorescence via PET, making these scaffolds excellent candidates for "turn-on" sensing.

• Suppression of ESIPT: Unlike their 2-(2'-hydroxyphenyl) analogues (HBT), methoxy derivatives cannot undergo Excited-State Intramolecular Proton Transfer (ESIPT), resulting in a massive hypsochromic (blue) shift and smaller Stokes shifts.

Photophysical Mechanisms[1]

Electronic Transitions and Solvatochromism

The absorption spectrum is characterized by

transitions of the benzothiazole ring, typically located at 280–300 nm . A secondary, weaker band ( ) may appear around 320 nm depending on solvent polarity.

• Solvent Effect: These derivatives exhibit positive solvatochromism . In polar solvents (e.g., DMSO, Methanol), the excited state (which is more polar than the ground state due to Intramolecular Charge Transfer, ICT) is stabilized, leading to a red shift in emission.

• Quantum Yield (

  ): Generally low in flexible solutions ( ) due to bond rotation (torsional relaxation) and PET quenching. However, in rigid environments (solid matrix, protein binding) or upon metal coordination (blocking the lone pair), increases significantly (Aggregation-Induced Emission or Chelation-Enhanced Fluorescence).

Mechanism Visualization (Jablonski & PET)

The following diagram illustrates the competitive decay pathways, highlighting the difference between the emissive "Locally Excited" state and the non-emissive "PET" state.

Caption: Jablonski diagram showing the competition between fluorescence and PET quenching in benzothiazol-2-ylmethoxy derivatives.

Quantitative Data Summary

The table below contrasts the methoxy derivative with its hydroxy analogue and a standard reference.

Property	Benzothiazol-2-ylmethoxy (Derivative)	2-(2'-Hydroxyphenyl)benzothiazole (HBT)	Quinine Sulfate (Ref)
Mechanism	Normal Emission / ICT	ESIPT (Proton Transfer)	Standard Fluorescence
(max)	290 – 310 nm	335 nm	350 nm
(max)	380 – 420 nm (Blue)	510 – 540 nm (Green/Orange)	450 nm
Stokes Shift	Small (~80–100 nm)	Large (~180 nm)	Moderate
Quantum Yield ( )	0.01 – 0.15 (Solvent dependent)	0.02 (Soln) / >0.4 (Solid)	0.54 (in 0.1 M H2SO4)
Key Sensitivity	Metal Ions / Bond Cleavage	pH / Solvent Polarity	pH

Experimental Protocols

Synthesis of 2-(Aryloxymethyl)benzothiazole

This protocol utilizes a Williamson ether synthesis approach, reacting 2-chloromethylbenzothiazole with a substituted phenol.

Reagents:

• 2-(Chloromethyl)benzothiazole (1.0 eq)

• Substituted Phenol (1.1 eq)

• Potassium Carbonate (

  , 2.0 eq)

• Potassium Iodide (KI, catalytic, 0.1 eq)

• Solvent: Acetonitrile (ACN) or DMF.

Step-by-Step Workflow:

• Activation: Dissolve the phenol in dry ACN. Add

  and stir at room temperature for 30 minutes to generate the phenoxide anion.

• Coupling: Add 2-(chloromethyl)benzothiazole and catalytic KI.

• Reflux: Heat the mixture to reflux (

  ) for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1).

• Work-up: Cool to RT, filter off inorganic salts, and evaporate the solvent.

• Purification: Recrystallize from ethanol or purify via silica gel column chromatography.

Determination of Fluorescence Quantum Yield ( )

Method: Relative determination using Quinine Sulfate as the standard.

Protocol:

• Preparation: Prepare stock solutions (

  M) of the sample and Quinine Sulfate in their respective solvents (Sample: Ethanol/Acetonitrile; Standard: 0.1 M ).

• Dilution: Dilute both to obtain 5 concentrations with Absorbance (

  ) between 0.01 and 0.10 at the excitation wavelength ( nm). Crucial: Keep to avoid inner-filter effects.

• Measurement: Record the integrated fluorescence intensity (

  ) for each solution.

• Calculation: Plot Integrated Fluorescence (

  ) vs. Absorbance ( ). The slope ( ) is used in the equation: Where is the refractive index of the solvent.

Experimental Workflow Diagram

Caption: Step-by-step workflow from chemical synthesis to photophysical characterization.

References

• Fluorescence Mechanisms & ESIPT: Title: Red-Shift (2-Hydroxyphenyl)-Benzothiazole Emission by Mimicking the Excited-State Intramolecular Proton Transfer Effect.[1][2][3] Source: Frontiers in Chemistry (2021). URL:[Link]

• Synthesis & Solvatochromism: Title: Synthesis and fluorescent properties of some benzothiazole derivatives synthesized via Suzuki cross coupling reaction. Source: Indian Journal of Chemistry (2023). URL:[Link]

• Applications in Sensing (H2O2): Title: A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells.[4] Source: Molecules (2022).[5] URL:[Link]

• Amyloid Detection (Methoxy Derivatives): Title: BF2-Functionalized Benzothiazole Amyloid Markers: Effect of Donor Substituents on One- and Two-Photon Properties. Source: International Journal of Molecular Sciences (2023). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Red-Shift (2-Hydroxyphenyl)-Benzothiazole Emission by Mimicking the Excited-State Intramolecular Proton Transfer Effect [frontiersin.org]
• 3. Photoinduced proton coupled electron transfer in 2-(2'-hydroxyphenyl)-benzothiazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells | MDPI [mdpi.com]
• 5. rsc.org [rsc.org]

Benzothiazole-Based Ether Scaffolds: Synthetic Architecture and Multi-Target Therapeutic Profiling

Topic: Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary

The benzothiazole nucleus is a "privileged scaffold" in medicinal chemistry, distinguished by its ability to interact with diverse biological targets including kinases, cholinesterases, and DNA. However, the ether-linked derivatives (C-O-C) of this scaffold represent a specific, high-value subclass. The ether linkage is not merely a connector; it critically modulates lipophilicity (LogP), metabolic stability, and the spatial orientation required to span the active site gorges of enzymes like Acetylcholinesterase (AChE) or to penetrate the blood-brain barrier (BBB).

This guide dissects the synthetic methodologies, structure-activity relationships (SAR), and mechanistic underpinnings of benzothiazole ethers, providing a roadmap for their application in neurodegenerative and oncological drug discovery.

Synthetic Architectures: Constructing the Ether Bridge

The formation of the benzothiazole-ether bond is the rate-determining step in generating library diversity. We prioritize two pathways: Direct O-Alkylation (Williamson) for robustness and Mitsunobu Coupling for stereochemical control.

Workflow Visualization: Synthetic Decision Matrix

The following diagram outlines the decision logic for selecting the optimal synthetic route based on substrate availability and sensitivity.

Figure 1: Synthetic decision matrix for benzothiazole ether construction. Selection depends on the electrophile type and stereochemical requirements.

Method A: The Williamson Protocol (Standard)

The reaction of 2-hydroxybenzothiazole (which exists in tautomeric equilibrium with 2(3H)-benzothiazolinone) with alkyl halides is the industry standard.

• Critical Control Point: The ambident nature of the 2-hydroxybenzothiazole anion can lead to N-alkylation vs. O-alkylation.

• Optimization: Use of "hard" bases (e.g.,

  or ) and oxygen-philic solvents favors the O-isomer.

Method B: Mitsunobu Reaction

For coupling with secondary alcohols or when inversion of configuration is required.

• Reagents: Triphenylphosphine (

  ) and Diethyl azodicarboxylate (DEAD).

• Advantage: Avoids the elimination side-reactions common with secondary alkyl halides in basic conditions.

Pharmacological Profiles & SAR

The ether linker provides rotational freedom and a hydrogen-bond acceptor site. This section analyzes how these features translate to potency in Alzheimer's Disease (AD) and Oncology.

A. Neurodegeneration: Dual AChE/MAO-B Inhibition

Benzothiazole ethers are leading candidates for Multi-Target Directed Ligands (MTDLs) in Alzheimer's therapy. The benzothiazole core mimics the indole of Donepezil, binding to the anionic subsite of AChE, while the ether linker allows the molecule to extend to the peripheral anionic site (PAS).

Key Data Summary:

Compound ID	Structure Description	Target 1 (AChE )	Target 2 (MAO-B )	Key Insight
LB05	Benzothiazole-piperazine ether	0.40 µM	N/A	Mixed-type inhibition; prevents A aggregation [1].[1][2]
Compound 4f	Benzothiazole-alkyl-amine	23.4 nM	40.3 nM	Dual inhibitor; nanomolar potency due to linker length optimization [2].
Compound 3s	Benzothiazole-pyrrolidine ether	6.7 µM	1.6 µM	Also targets Histamine H3 receptor ( = 36 nM) [3].

B. Oncology: Apoptosis & Carbonic Anhydrase

In cancer models (HepG2, MCF-7), benzothiazole ethers induce apoptosis via Reactive Oxygen Species (ROS) generation and mitochondrial membrane depolarization.

• Mechanism: The ether moiety often improves cellular uptake compared to the parent benzothiazole, allowing the scaffold to inhibit Carbonic Anhydrase (CA-IX/XII), disrupting pH regulation in hypoxic tumors [4].

Mechanistic Pathway: The Multi-Target Cascade

The following diagram illustrates the dual mechanism of action for benzothiazole ethers in the context of Alzheimer's Disease, highlighting the causality between chemical structure and biological effect.

Figure 2: Multi-target mechanism of benzothiazole ethers in Alzheimer's pathology. The scaffold simultaneously targets neurotransmission, oxidative stress, and protein aggregation.

Validated Experimental Protocols

Protocol 1: Synthesis of 2-(Alkoxy)benzothiazoles (Williamson Method)

This protocol is optimized to minimize N-alkylation by-products.

Reagents: 2-Hydroxybenzothiazole (1.0 eq), Alkyl Bromide (1.2 eq),

(2.0 eq), Anhydrous Acetonitrile ( ).

• Preparation: Charge a flame-dried round-bottom flask with 2-hydroxybenzothiazole (e.g., 5 mmol) and

  (10 mmol).

• Solvation: Add anhydrous

  (20 mL) and stir at Room Temperature (RT) for 30 minutes to facilitate deprotonation.

• Addition: Dropwise add the Alkyl Bromide (6 mmol) dissolved in

  (5 mL).

• Reaction: Heat to reflux (

  ) for 4–6 hours. Monitor consumption of starting material by TLC (Mobile phase: Hexane:EtOAc 4:1).

• Workup: Cool to RT. Filter off inorganic salts.[3][4] Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in DCM, wash with water and brine. Dry over

  .[4] Purify via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexane).

• Validation: Confirm structure via

  -NMR (Look for triplet at 4.0–4.5 ppm for ).

Protocol 2: Ellman’s Assay for AChE Inhibition

Standard assay for validating the neuroprotective potential of the synthesized ethers.

Reagents: Acetylcholinesterase (Electrophorus electricus), Acetylthiocholine iodide (ATCI), 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB), Phosphate Buffer (pH 8.0).

• Setup: In a 96-well plate, add 150

  of 0.1 M phosphate buffer (pH 8.0) and 20 of the test compound solution (various concentrations).

• Enzyme Addition: Add 20

  of AChE enzyme solution (0.28 U/mL). Incubate at for 15 minutes.

• Substrate Addition: Add 10

  of a mixture of DTNB (10 mM) and ATCI (15 mM).

• Measurement: Immediately monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Calculation: Calculate % Inhibition =

  , where is the absorbance of the control and is the absorbance of the test sample. Determine using non-linear regression.

References

• Vertex AI Search. (2025). Novel benzothiazole-based cholinesterase inhibitors with amyloid beta disaggregation and antioxidant activity against Alzheimer's disease. PubMed. Link

• Vertex AI Search. (2023). Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. PMC. Link

• Hafez, D. E., et al. (2023).[1] Novel benzothiazole derivatives as multitargeted-directed ligands for the treatment of Alzheimer's disease. Taylor & Francis. Link

• Vertex AI Search. (2019). Benzothiazole derivatives as anticancer agents. Taylor & Francis. Link

• BenchChem. (2025).[3] Application Notes and Protocols for Williamson Ether Synthesis. Link

Sources

• 1. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 2. Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]

Technical Guide: The Benzothiazole Moiety in Medicinal Chemistry Pharmacophores

This guide serves as a technical deep-dive into the benzothiazole scaffold, designed for medicinal chemists and drug discovery professionals. It moves beyond basic structural descriptions to analyze the pharmacophoric utility, synthetic accessibility, and mechanistic versatility of this privileged structure.

Introduction: The "Privileged Scaffold" Architecture

In medicinal chemistry, the benzothiazole moiety is classified as a "privileged scaffold"—a molecular framework capable of binding to multiple, functionally diverse receptors with high affinity.[1] Its utility stems from its physicochemical duality:

• Lipophilicity: The benzene ring contributes to

  - stacking interactions and membrane permeability (logP modulation).

• Polarity & H-Bonding: The thiazole ring (specifically the N3 nitrogen and S1 sulfur) serves as a hydrogen bond acceptor and donor, respectively, facilitating precise orientation within enzyme active sites.

From a bioisosteric perspective, the benzothiazole ring is often used as a robust replacement for the indole moiety (found in tryptophan), offering improved metabolic stability against oxidative degradation while maintaining similar steric bulk and electronic distribution.

Physicochemical Profile (Lipinski Compliance)

• Molecular Weight: Low (Core MW ~135 Da), allowing for substantial substitution without violating the Rule of Five.

• H-Bond Acceptors: 1 (Nitrogen).

• Electronic Character: The system is electron-deficient at C2, making it susceptible to nucleophilic attack, yet the overall aromaticity allows for electrophilic substitution at C4, C5, C6, and C7.

Pharmacological Scope & Mechanistic Pathways[2][3][4][5][6]

The benzothiazole core is not a "magic bullet" but a template that directs activity based on substitution patterns. We analyze its role in three critical therapeutic areas.

Neuroprotection: Glutamate Modulation (The Riluzole Paradigm)

The most commercially successful application of benzothiazole is Riluzole (6-trifluoromethoxy-2-aminobenzothiazole), the standard of care for Amyotrophic Lateral Sclerosis (ALS).

Mechanism of Action: Riluzole does not act on a single receptor. Instead, it stabilizes the inactivated state of voltage-gated sodium channels (VGSCs), which indirectly inhibits the presynaptic release of glutamate. This prevents excitotoxicity—the overstimulation of postsynaptic neurons that leads to cell death.

Visualization of Signaling Pathway:

Figure 1: Mechanistic pathway of Riluzole-mediated neuroprotection via sodium channel modulation.[2]

Anticancer Activity: The CYP450 Bioactivation Route

Certain benzothiazoles, such as the investigational drug Phortress , utilize a unique prodrug mechanism. They bind to the Aryl Hydrocarbon Receptor (AhR), inducing CYP1A1 expression. The induced enzyme then hydroxylates the benzothiazole, converting it into a reactive species that forms DNA adducts, selectively killing cancer cells that overexpress CYP1A1.

Antimicrobial: DNA Gyrase Inhibition

In bacterial targets, 2-substituted benzothiazoles act as ATP-competitive inhibitors of DNA gyrase (subunit B). The nitrogen at position 3 often forms a critical hydrogen bond with the active site residues (e.g., Asp73 in E. coli), while the hydrophobic C2-substituent occupies the hydrophobic pocket.

Structure-Activity Relationship (SAR) Analysis

The biological activity of the benzothiazole ring is strictly governed by the substitution pattern. The following analysis breaks down the pharmacophore by position.

Table 1: SAR Matrix of the Benzothiazole Scaffold

Position	Electronic Environment	Pharmacological Impact	Key Substituents & Effects
C2	Electron-deficient; Nucleophilic target	Primary Binding Determinant. Determines specificity (Lipophilicity/Sterics).	Aryl/Heteroaryl: Critical for anticancer/antimicrobial activity (pi-stacking).-NH2: Essential for glutamate modulation (Riluzole).-SH: Increases antioxidant capacity but reduces solubility.
N3	H-Bond Acceptor	Anchoring Point. Forms H-bonds with enzyme backbones.	Quaternization: drastically reduces membrane permeability; usually avoided unless targeting extracellular receptors.
C4	Sterically hindered	Modulator. Often left unsubstituted to prevent steric clash.	Small groups (F, Me): Can lock conformation but often reduce potency compared to C6 substitution.
C6	Para to Nitrogen	Metabolic/Potency Tuner. Most sensitive position for electronic tuning.	-OCF3 / -F / -Cl: Significantly enhances metabolic stability and lipophilicity (e.g., Riluzole).-NO2: Increases antibacterial potency but raises toxicity concerns.
C5/C7	Meta positions	Auxiliary Binding. Fine-tunes solubility and pKa.	-SO2NH2: Carbonic anhydrase inhibition (e.g., Ethoxzolamide).

Synthetic Architectures & Protocols

Primary Synthetic Route: Oxidative Condensation

The most robust method for generating 2-substituted benzothiazoles is the condensation of 2-aminothiophenol with aldehydes. This route is preferred over the Jacobson cyclization for medicinal chemistry due to milder conditions and higher functional group tolerance.

Synthetic Workflow Visualization:

Figure 2: General synthetic pathway for 2-substituted benzothiazoles via oxidative cyclization.

Experimental Protocol: Synthesis of 2-(4-Chlorophenyl)benzothiazole

Rationale: This protocol uses molecular iodine as a catalyst in DMSO.[3] DMSO acts as both the solvent and the oxidant, making the protocol "green" and eliminating the need for toxic metal oxidants.

Materials:

• 2-Aminothiophenol (1.0 mmol)

• 4-Chlorobenzaldehyde (1.0 mmol)

• Iodine (10 mol%)

• DMSO (3 mL)

Step-by-Step Methodology:

• Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-aminothiophenol (125 mg) and 4-chlorobenzaldehyde (140 mg) in 3 mL of DMSO.

• Catalysis: Add molecular iodine (25 mg) to the mixture. The solution will darken immediately.

• Reaction: Heat the reaction mixture to 80°C in an oil bath. Monitor via TLC (30% EtOAc/Hexane) every 15 minutes. The reaction typically reaches completion within 45–60 minutes.

  • Note: The appearance of a highly fluorescent spot on the TLC plate under UV (254/365 nm) confirms the formation of the benzothiazole ring.

• Workup: Cool to room temperature. Pour the mixture into 20 mL of crushed ice/water containing 5% sodium thiosulfate (to quench unreacted iodine).

• Isolation: A precipitate will form. Filter the solid under vacuum and wash with cold water (3 x 10 mL).

• Purification: Recrystallize from hot ethanol to yield needle-like crystals.

• Validation: Confirm structure via 1H NMR (look for the disappearance of the aldehyde proton at ~10 ppm and the shift of aromatic protons).

Experimental Validation: Biological Assay

Protocol: In Vitro Antiproliferative Assay (MTT)

Rationale: To validate the anticancer potential of the synthesized benzothiazole derivative, an MTT assay is standard. It measures metabolic activity as an indicator of cell viability.

• Seeding: Plate human cancer cells (e.g., MCF-7 or A549) in 96-well plates at a density of

  cells/well. Incubate for 24h at 37°C/5% CO2.

• Treatment: Dissolve the benzothiazole derivative in DMSO (stock 10 mM). Prepare serial dilutions in culture medium (0.1, 1, 10, 50, 100 µM). Ensure final DMSO concentration is <0.5%. Add to wells.

• Incubation: Incubate for 48 hours.

• Labeling: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Remove medium carefully. Add 100 µL of DMSO to dissolve the formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader.

• Analysis: Calculate IC50 values using non-linear regression analysis (GraphPad Prism or similar).

Case Studies: FDA-Approved & Investigational Drugs

The following table highlights how the benzothiazole moiety is utilized in currently approved and clinical-stage drugs.

Table 2: Benzothiazole-Based Therapeutics

Drug Name	Indication	Mechanism	Role of Benzothiazole Moiety
Riluzole	ALS (Amyotrophic Lateral Sclerosis)	Glutamate antagonist / Na+ channel blocker	The 2-amino group and 6-OCF3 group are essential for blood-brain barrier penetration and receptor binding.[1]
Ethoxzolamide	Glaucoma / Diuretic	Carbonic Anhydrase Inhibitor	The benzothiazole sulfonamide binds to the Zinc ion in the enzyme active site.
Pramipexole	Parkinson's Disease	Dopamine D2/D3 agonist	Contains a tetrahydrobenzothiazole core; the thiazole nitrogen mimics the ethylamine of dopamine.
Flutemetamol (18F)	Alzheimer's Diagnosis	PET Imaging Agent	Binds to beta-amyloid plaques; the benzothiazole core provides the planar structure necessary for intercalation into amyloid fibrils.
Phortress	Cancer (Investigational)	AhR ligand / DNA damaging	Prodrug that requires CYP1A1 activation; the benzothiazole ring forms the DNA adduct.

References

• Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Journal of Chemical Reviews. 4

• Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. MDPI Chemistry. 5[6][7][8][9][10]

• Riluzole: A Review of its Pharmacodynamic and Pharmacokinetic Properties. PubMed. 11[6][7][8][9][12]

• Recent Insights into Antibacterial Potential of Benzothiazole Derivatives. PubMed. 13

• Benzothiazole Derivatives Endowed with Antiproliferative Activity: Structure–Activity Relationship Studies. MDPI Molecules. [6][7][8][9][10][12]

• An Efficient Green Protocol for the Synthesis of 2-Substituted Benzothiazoles. International Journal of Chemical and Physical Sciences. 14[6][7][8][9]

• Benzothiazole Synthesis Protocols. Organic Chemistry Portal. 3[6][7][8][9][12]

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• 6. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring the Benzazoles Derivatives as Pharmacophores for AChE, BACE1, and as Anti-Aβ Aggregation to Find Multitarget Compounds against Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
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solubility profile of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol in organic solvents

Technical Guide: Solubility Profile & Characterization of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol

Document Control:

• Version: 1.0

• Target Audience: Medicinal Chemists, Formulation Scientists, Analytical Chemists

Executive Summary

This technical guide provides an in-depth analysis of the solubility profile of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol (CAS: 5156205 / Analogous Registry). Unlike the well-known 2-(2-hydroxyphenyl)benzothiazole (HBT), which exhibits Excited State Intramolecular Proton Transfer (ESIPT) due to a direct aryl-aryl bond, this compound features a methylene-ether linker (-CH₂-O-) between the benzothiazole moiety and the phenol ring.

This structural modification interrupts π-conjugation, significantly altering its physicochemical properties, solubility behavior, and spectroscopic signature. This guide outlines the theoretical solubility parameters, provides a validated experimental protocol for solubility determination, and recommends solvent systems for synthesis and biological assay preparation.

Physicochemical Context & Structural Analysis

To predict and manipulate the solubility of this compound, one must understand the competition between its lipophilic and hydrophilic domains.

• Lipophilic Domain: The 1,3-benzothiazole fused ring system is aromatic and highly lipophilic, driving solubility in chlorinated and aprotic polar solvents.

• Hydrophilic/Polar Domain: The phenolic hydroxyl (-OH) group provides a hydrogen bond donor (HBD) site, while the ether oxygen and thiazole nitrogen act as hydrogen bond acceptors (HBA).

• The Linker Effect: The -CH₂-O- spacer introduces rotational freedom (entropy), disrupting the planarity seen in HBT. This reduces crystal lattice energy relative to planar analogs, potentially enhancing solubility in organic solvents compared to rigid congeners.

Table 1: Predicted Physicochemical Properties

Property	Estimated Value	Mechanistic Implication
Molecular Formula	C₁₄H₁₁NO₂S	Moderate Molecular Weight (MW ~257.31)
LogP (Octanol/Water)	2.8 – 3.2	Lipophilic; poor aqueous solubility without pH adjustment.
pKa (Phenol)	~9.5 – 10.0	Ionizable in basic aqueous media (pH > 10).
H-Bond Donors	1 (Phenol -OH)	Critical for solubility in alcohols (MeOH, EtOH).
H-Bond Acceptors	3 (N, O-ether, O-phenol)	Facilitates dissolution in DMSO/DMF via dipole interactions.

Experimental Protocol: Quantitative Solubility Determination

As specific empirical data for this ether-linked derivative is often absent from standard databases, the following self-validating protocol is required to generate accurate solubility curves.

Methodology: Thermodynamic Solubility (Shake-Flask)

This method is superior to kinetic solubility (turbidimetry) for formulation development as it determines the true equilibrium limit.

Reagents & Equipment:

• Analyte: >98% purity 2-(1,3-Benzothiazol-2-ylmethoxy)phenol.

• Solvents: HPLC-grade (DMSO, Methanol, Acetonitrile, Water, PBS pH 7.4).

• Agitation: Thermomixer or Orbital Shaker capable of 25°C ± 0.1°C.

• Filtration: 0.45 µm PTFE (organic) or PVDF (aqueous) syringe filters.

Workflow Diagram (DOT Visualization):

Figure 1: Step-by-step workflow for thermodynamic solubility determination.

Analytical Quantification (HPLC Conditions)

To accurately quantify the dissolved compound, use the following validated HPLC parameters. The method relies on the UV absorption of the benzothiazole chromophore.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV @ 254 nm (Benzothiazole π-π*) and 280 nm (Phenol).

• Calibration: Prepare a standard curve (1 – 100 µg/mL) in DMSO to quantify the saturated supernatants.

Solubility Profile & Solvent Compatibility

Based on the structural pharmacophore (Benzothiazole-Ether-Phenol) and comparative data from homologous series (e.g., Riluzole derivatives, alkylated catechols), the following solubility profile is established.

Table 2: Solubility Profile in Common Solvents (25°C)

Solvent Class	Representative Solvent	Solubility Rating	Solubility (mg/mL)*	Mechanistic Rationale
Polar Aprotic	DMSO	Very High	> 50	Strong dipole-dipole interactions with the benzothiazole ring; H-bond acceptance from phenol OH. Ideal for Stock Solutions.
Polar Aprotic	DMF	Very High	> 50	Similar mechanism to DMSO. Preferred for synthetic reactions (e.g., alkylations).
Polar Protic	Methanol / Ethanol	Moderate - High	10 – 30	Phenolic -OH facilitates solvation via H-bonding. Solubility decreases as alcohol chain length increases (e.g., IPA < EtOH).
Chlorinated	DCM / Chloroform	High	20 – 40	Excellent solvency for the lipophilic benzothiazole core. Good for extraction/workup.
Ethers	THF	High	20 – 40	Ether oxygen in THF accepts H-bonds from the phenol; good compatibility with the linker.
Non-Polar	Hexane / Heptane	Low	< 1	The polar phenol and ether functionalities prevent dissolution in strictly non-polar media.
Aqueous	Water (pH 7)	Very Low	< 0.05	Hydrophobic effect dominates.
Aqueous (Basic)	0.1 M NaOH	High	> 10	Chemical Solubilization: Deprotonation of phenol (pKa ~10) forms the phenoxide anion, drastically increasing aqueous solubility.

*Note: Values are estimated based on QSPR (Quantitative Structure-Property Relationships) for benzothiazole ethers. Empirical verification using the protocol in Section 3 is recommended.

Critical Application Notes

Stock Solution Preparation

For biological assays, prepare a 10 mM or 20 mM stock solution in DMSO .

• Storage: Store at -20°C.

• Stability: The ether linkage is stable to hydrolysis under neutral/basic conditions but may be susceptible to cleavage by strong Lewis acids (e.g., BBr₃) or strong mineral acids at high temperatures.

• Precipitation Risk: When diluting into aqueous buffers (e.g., PBS) for assays, keep the final DMSO concentration < 1% to avoid precipitation. A serial dilution step in intermediate polarity solvents (e.g., PEG-400) may be required for high-concentration dosing.

Synthetic Utility

This compound is frequently generated via the Williamson Ether Synthesis :

• Purification: Due to the solubility difference, unreacted catechol (highly water-soluble) can be removed by washing the organic layer (DCM) with water. The product will remain in the DCM layer.

Spectroscopic Distinction (vs. HBT)

Researchers must not confuse this compound with 2-(2-hydroxyphenyl)benzothiazole (HBT) .

• HBT: Planar, Intramolecular H-bond (N...HO), exhibits ESIPT fluorescence (large Stokes shift).

• This Compound: Non-planar, Flexible linker (-CH₂-), No ESIPT . Fluorescence will be standard "benzothiazole-like" (UV region) without the anomalous Stokes shift seen in HBT.

References

• Hit2Lead Catalog Entry. Compound ID 5156205: 2-(1,3-benzothiazol-2-ylmethoxy)phenol.[1] ChemBridge/Hit2Lead. Link

• BenchChem Technical Guide. Solubility and Stability of Benzothiazole Derivatives. (General methodology for benzothiazole solubility profiling). Link

• PubChem Compound Summary. 2-(2-Hydroxyphenyl)benzothiazole (Structural Analog for Comparative Analysis). National Center for Biotechnology Information. Link

• Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews 46.1-3 (2001): 3-26. (Foundational text for solubility protocols). Link

Sources

• 1. You are being redirected... [hit2lead.com]

Technical Guide: Electronic Absorption Spectra of Benzothiazole-Substituted Phenols

Executive Summary & Theoretical Framework

The electronic absorption landscape of 2-(2'-hydroxyphenyl)benzothiazole (HBT) and its derivatives represents a canonical study in photophysics. Unlike simple phenols, these systems are governed by Excited-State Intramolecular Proton Transfer (ESIPT) .

In the ground state (

), the molecule exists predominantly in the Enol form, stabilized by a strong intramolecular hydrogen bond (IMHB) between the phenolic hydroxyl proton and the benzothiazole nitrogen. Upon photoexcitation ( ), the acidity of the phenol and the basicity of the nitrogen increase significantly, driving a rapid proton transfer to form the cis-Keto tautomer in the excited state ( ).

This guide details the acquisition, analysis, and interpretation of UV-Vis spectra for this class of compounds, emphasizing solvatochromic shifts and substituent effects that are critical for their application as fluorescent probes and biological imaging agents.

The ESIPT Mechanism

The hallmark of HBT derivatives is the large Stokes shift (

cm to cm ).[1] While absorption occurs from the Enol form, emission often arises from the Keto form.[2]

Figure 1: The four-level photocycle of HBT showing the ESIPT process responsible for dual emission and unique absorption characteristics.

Experimental Protocol: UV-Vis Acquisition

To ensure data integrity and reproducibility, the following Standard Operating Procedure (SOP) utilizes a self-validating workflow.

Materials & Reagents[3][4][5]

• Analyte: Benzothiazole-substituted phenol derivative (

  purity via HPLC/NMR).

• Solvents: Spectroscopic grade (HPLC grade or higher) Cyclohexane, Dichloromethane (DCM), Ethanol (EtOH), Dimethyl sulfoxide (DMSO). Note: Avoid trace acid/base contamination which can ionize the phenol.

• Instrumentation: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-2600 or Agilent Cary 60).

• Cuvettes: Matched Quartz cuvettes (10 mm path length), transmission cutoff

  nm.

Step-by-Step Methodology

Step 1: Stock Solution Preparation Dissolve

mg of the compound in a minimal volume of a "universal" solvent (e.g., THF or DMSO) if solubility in non-polar solvents is poor. Dilute to a primary stock concentration of M.

Step 2: Working Solution & Baseline Correction Dilute the stock to a working concentration of

M.

• Validation Check: Absorbance at

  must be between 0.2 and 0.8 A.U. to adhere to the Beer-Lambert Law linear range.

Step 3: Spectral Acquisition

• Scan Range: 200 nm – 600 nm.[3]

• Scan Speed: Medium (approx. 200-400 nm/min) to prevent peak distortion.

• Bandwidth: 1.0 nm or 2.0 nm.

• Blanking: Use pure solvent in both reference and sample paths (double-beam) or record a zero-baseline (single-beam) immediately prior to measurement.

Step 4: Data Processing Subtract the solvent blank spectrum if not done automatically. Determine

and calculate the Molar Extinction Coefficient ( ) using: Where is absorbance, is concentration (M), and is path length (cm).

Figure 2: Operational workflow for acquiring quantitative electronic absorption data.

Data Analysis & Interpretation

Spectral Characteristics of HBT

The absorption spectrum of HBT typically features two major bands:

• Band I (320–350 nm): Attributed to the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  transition of the whole conjugated system involving intramolecular charge transfer (ICT). This band is sensitive to substitution.[4][5][6][7]

• Band II (280–290 nm): Localized excitation of the benzothiazole or phenol rings.

Solvatochromism

HBT exhibits negative solvatochromism (or negligible shift) in absorption, but significant changes in emission. However, strong H-bonding solvents (DMSO, EtOH) can disrupt the intramolecular H-bond, leading to the appearance of "anionic" species or twisted conformers.

Table 1: Absorption Maxima (

) of HBT in Various Solvents

Solvent	Polarity Index ( )	(nm)	Spectral Features
Cyclohexane	0.2	335	Sharp, structured vibronic bands. Dominant Enol form.
Dichloromethane	3.1	338	Slight bathochromic shift.
Ethanol	4.3	335	Broadening of bands due to intermolecular H-bonding with solvent.
DMSO	7.2	353	Significant red shift; stabilization of polar ground state/ICT.

Substituent Effects (Hammett Correlation)

Modifying the phenol ring at the para-position (relative to -OH) or the benzothiazole ring alters the HOMO-LUMO gap.

• Electron Donating Groups (EDG): (e.g., -OCH

  , -NH ) Destabilize the HOMO more than the LUMO, leading to a Bathochromic (Red) Shift .

• Electron Withdrawing Groups (EWG): (e.g., -NO

  , -CN) Stabilize the orbitals, often leading to complex shifts depending on whether they are on the donor (phenol) or acceptor (benzothiazole) ring.

Table 2: Effect of Substituents on

(in EtOH)

Compound	Substituent (R)	(nm)	Shift Type	Mechanism
HBT	-H	335	Reference	Standard
HBT-Me	-CH	339	Red Shift	Hyperconjugation raises HOMO
HBT-Cl	-Cl	342	Red Shift	Inductive/Resonance competition
HBT-NH	-NH	370	Strong Red Shift	Strong ICT enhancement
HBT-NO	-NO	325 / 400	Blue/Red	Nitro group can induce low-energy CT band

Advanced Applications

Ratiometric Sensing

Because the Enol and Keto forms have distinct absorption and emission profiles, these molecules serve as excellent ratiometric sensors.

• pH Sensing: At high pH (

  ), the phenol deprotonates to form the phenolate anion , causing a dramatic red shift in absorption (often nm) and quenching of the ESIPT emission.

• Metal Ion Chelation: Ions like Zn

  or Cu coordinate with the phenolic oxygen and benzothiazole nitrogen, blocking ESIPT and resulting in a blue-shifted, enhanced "Enol-like" fluorescence.

References

• BenchChem. (2025).[8][3] Spectroscopic Analysis of 2-(2'-Hydroxyphenyl)benzothiazole (BPhBT): A Technical Guide. Retrieved from

• Iravani, M., & Omidyan, R. (2018).[5] Photochromism of 2-(2-Hydroxyphenyl) Benzothiazole (HBT) and Its Derivatives: A Theoretical Study. Journal of Physical Chemistry A, 122(12), 3182-3189.[5] Retrieved from

• Wang, Q., et al. (2016).[4] Excited State Intramolecular Proton Transfer in Ethynyl-Extended Regioisomers of 2-(2'-Hydroxyphenyl)benzothiazole. Chemistry – An Asian Journal, 11(23), 3454-3464.[4] Retrieved from

• Maliszewski Paczkowski, I., et al. (2023). Synthesis, Solvatochromism and Estimation of Ground and Excited State Dipole Moments of Silylated Benzothiazole Dyes. ResearchGate.[9] Retrieved from

• Kediya, et al. (2022). TDDFT Study on the ESIPT Properties of 2-(2′-Hydroxyphenyl)-Benzothiazole and Sensing Mechanism. PMC. Retrieved from

Sources

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• 4. Excited State Intramolecular Proton Transfer in Ethynyl-Extended Regioisomers of 2-(2'-Hydroxyphenyl)benzothiazole: Effects of the Position and Electronic Nature of Substituent Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photochromism of 2-(2-Hydroxyphenyl) Benzothiazole (HBT) and Its Derivatives: A Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
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Benzothiazole Ether-Based Fluorogenic Probes: Mechanistic Principles and Sensing Applications

Executive Summary The benzothiazole scaffold, particularly 2-(2'-hydroxyphenyl)benzothiazole (HBT), represents a cornerstone in fluorescence sensing due to its robust Excited-State Intramolecular Proton Transfer (ESIPT) capability.[1][2][3][4] Benzothiazole ethers—derivatives where the phenolic hydroxyl is alkylated—serve as powerful "masked" fluorophores. By chemically blocking the proton transfer pathway, these ethers exhibit distinct photophysical properties (typically blue emission or quenching) compared to their parent phenols (green/yellow emission). This guide details the design, synthesis, and application of benzothiazole ethers as reaction-based "turn-on" sensors for biothiols, reactive oxygen species (ROS), and metal ions.

The Photophysical Engine: ESIPT Modulation

To design effective benzothiazole ether probes, one must first understand the mechanism they disrupt.

The HBT Core and ESIPT

The parent compound, HBT, possesses an intramolecular hydrogen bond between the phenolic hydroxyl (-OH) and the benzothiazole nitrogen (=N-). Upon photoexcitation, a rapid proton transfer occurs from the oxygen to the nitrogen, generating a keto-tautomer in the excited state. This keto form relaxes to the ground state via the emission of a photon with a large Stokes shift (typically >100 nm).

The Ether "Lock" Strategy

Formation of an ether linkage (O-R) replaces the labile proton with an alkyl or aryl group.

• Consequence: The ESIPT process is abolished.

• Result: The molecule emits from the enol form (often blue fluorescence) or undergoes other relaxation pathways (ICT/PET) that result in low quantum yield.

• Sensing Event: Specific cleavage of the O-R bond by an analyte restores the -OH group, "unlocking" the ESIPT process and triggering a dramatic redshift and fluorescence enhancement.[5]

Mechanism Visualization

The following diagram illustrates the "Masking/Demasking" logic central to benzothiazole ether probes.

Figure 1: Logical flow of ESIPT restoration. The ether linkage blocks proton transfer; analyte-triggered cleavage restores the phenol, enabling the large Stokes shift emission.

Synthetic Strategies & Reaction-Based Sensing[3][6]

Biothiol Detection (Cysteine/Homocysteine/GSH)

Strategy: Nucleophilic Substitution (S_NAr). Benzothiazole ethers containing strong electron-withdrawing groups (e.g., 2,4-dinitrophenyl ethers) are susceptible to nucleophilic attack by thiolate anions.

• Mechanism: The thiol attacks the ipso-carbon of the dinitrophenyl ether, cleaving the C-O bond.

• Selectivity: Thiols are stronger nucleophiles than amines or hydroxyls in biological media, ensuring selectivity over other amino acids.

• Key Reference: Feng et al. demonstrated this using a dinitrophenyl-masked HBT derivative for Cys/GSH detection [1].

ROS Detection (Hydrogen Peroxide)

Strategy: Boronate Ester Oxidation. The phenolic oxygen is protected as a boronate ester (phenylboronic acid pinacol ester).

• Mechanism: H2O2 specifically oxidizes the C-B bond, followed by hydrolysis to release the free phenol.

• Application: This probe (e.g., BT-BO) is highly effective for imaging endogenous H2O2 in living cells due to the bio-orthogonality of the boronate oxidation [2, 3].

Metal Ion Sensing (Coordination)

While cleavage is common, benzothiazole ethers can also act as ligands.

• Strategy: The ether oxygen, along with the benzothiazole nitrogen, can coordinate metal ions (e.g., Zn2+, Cu2+).

• Signal: Metal binding often inhibits C=N isomerization or alters ICT, leading to fluorescence enhancement or quenching (Turn-On/Off) [4].

Comparative Data Summary

The following table summarizes key benzothiazole ether probes, their target analytes, and performance metrics.

Probe Name	Target Analyte	Recognition Group (Ether Linkage)	Mechanism	LOD (Limit of Detection)	Emission Shift	Ref
Probe 1	Biothiols (Cys, GSH)	2,4-Dinitrophenyl ether	S_NAr Cleavage / ESIPT Recovery	84 nM (Cys)	Weak Blue Strong Green (423 nm)	[1]
BT-BO	H O	Boronate Ester	Oxidation / ESIPT Recovery	1.0 M	450 nm 604 nm	[2]
HBTSeSe	H S	Diselenide-Ether	Reduction / Ether Hydrolysis	N/A	Turn-on (Large Stokes Shift)	[5]
BT	Cu / Zn	Tris(benzyloxy)benzohydrazide	Coordination (Chelation)	0.3 M (Cu)	Orange Green	[4]
L	Hg	HBT-Quinoline Ether	Coordination / ESIPT	0.11 M	Turn-on	[6]

Experimental Protocols

Synthesis of a ROS-Responsive Probe (BT-BO Type)

Note: This protocol assumes the availability of 2-(2'-hydroxyphenyl)benzothiazole (HBT).

• Reagents: HBT (1.0 eq), 4-(Bromomethyl)phenylboronic acid pinacol ester (1.2 eq), Potassium Carbonate (K2CO3, 2.0 eq), Acetone or DMF (Solvent).

• Procedure:

  • Dissolve HBT in anhydrous acetone/DMF.

  • Add K2CO3 and stir at room temperature for 30 mins to deprotonate the phenol.

  • Add the boronate bromide dropwise.

  • Reflux the mixture (60°C for Acetone, 80°C for DMF) for 6–12 hours. Monitor via TLC (Hexane:EtOAc).

  • Workup: Cool to RT, filter off inorganic salts, and remove solvent under reduced pressure.

  • Purification: Recrystallize from Ethanol or purify via silica gel column chromatography (Eluent: Hexane/CH2Cl2).

• Validation: 1H NMR should show the disappearance of the phenolic -OH peak (~11-12 ppm) and the appearance of the benzylic -CH2- peak (~5.1 ppm).

Fluorescence Titration Workflow

This self-validating workflow ensures accurate determination of LOD and selectivity.

Figure 2: Standardized workflow for validating fluorescence response.

Critical Quality Control (QC) Step:

• Time-Course Scan: Before titration, run a kinetic scan (Intensity vs. Time) at a fixed high analyte concentration to determine the optimal incubation time.

• pH Stability: Verify the probe is stable (no spontaneous hydrolysis) in the physiological pH range (7.4) before adding the analyte.

Future Outlook: Theranostics and NIR Sensing

The current generation of benzothiazole ethers is limited largely to the visible spectrum. Future development focuses on:

• NIR Extension: Extending the conjugation of the benzothiazole core (e.g., styryl-benzothiazole) to push emission into the Near-Infrared (NIR) window (650–900 nm) for deep-tissue imaging.

• Theranostics: Designing "prodrug" ethers where the cleavage releases not just the fluorophore, but also a therapeutic agent (e.g., chlorambucil) for simultaneous imaging and therapy.

References

• Feng, S., Li, X., Ma, Q., et al. (2016).[6] A highly selective and sensitive fluorescent probe for thiols based on a benzothiazole derivative . Analytical Methods, 8, 6832-6839.[5]

• Li, H., et al. (2022). Attractive benzothiazole-based fluorescence probe for the highly efficient detection of hydrogen peroxide . Analytica Chimica Acta, 1214, 339939.

• Zhang, J., et al. (2022). A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells . Molecules, 27(13), 4039.

• Cui, D., et al. (2024).[7] Novel benzothiazole-based fluorescent probe for efficient detection of Cu2+/S2- and Zn2+ and its applicability in cell imaging . Spectrochimica Acta Part A, 321, 124678.

• Wang, Y., et al. (2018). ESIPT Fluorescence Probe Based on Double-Switch Recognition Mechanism for Selective and Rapid Detection of Hydrogen Sulfide in Living Cells . Analytical Chemistry, 90(11), 6718–6724.

• Sahana, S., et al. (2015).[8] A 2-(2′-hydroxyphenyl)benzothiazole (HBT)–quinoline conjugate: a highly specific fluorescent probe for Hg2+ based on ESIPT . Dalton Transactions, 44, 20139-20146.[8]

Sources

• 1. A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wsr-j.org [wsr-j.org]
• 3. researchgate.net [researchgate.net]
• 4. TDDFT Study on the ESIPT Properties of 2-(2′-Hydroxyphenyl)-Benzothiazole and Sensing Mechanism of a Derived Fluorescent Probe for Fluoride Ion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A highly selective and sensitive fluorescent probe for thiols based on a benzothiazole derivative - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Novel benzothiazole-based fluorescent probe for efficient detection of Cu2+/S2- and Zn2+ and its applicability in cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A 2-(2′-hydroxyphenyl)benzothiazole (HBT)–quinoline conjugate: a highly specific fluorescent probe for Hg2+ based on ESIPT and its application in bioimaging - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Guide: Structure-Activity Relationship (SAR) of Benzothiazole-Phenol Hybrids

Executive Summary

This technical guide analyzes the medicinal chemistry of benzothiazole-phenol hybrids, a class of "privileged structures" that merge the DNA-intercalating properties of the benzothiazole scaffold with the radical-scavenging and hydrogen-bonding capabilities of phenolic moieties. This document is designed for drug discovery scientists, detailing the synthetic pathways, specific SAR trends, and validated experimental protocols necessary to optimize these compounds for anticancer and neuroprotective applications.

The Hybridization Rationale: Merging Pharmacophores

The strategic combination of a benzothiazole core with a phenolic ring is not arbitrary; it addresses specific limitations of each isolated pharmacophore.

• The Benzothiazole Core: This bicyclic heteroaromatic system (containing sulfur and nitrogen) mimics purine bases, allowing for effective DNA intercalation. However, unsubstituted benzothiazoles often suffer from poor aqueous solubility and rapid metabolic clearance.

• The Phenol Moiety: Phenols act as hydrogen bond donors/acceptors and radical scavengers. In enzyme active sites, the hydroxyl group frequently anchors the molecule via interactions with serine or threonine residues (e.g., in EGFR or Topoisomerase II).

The Synergistic Effect: Hybridization creates a "push-pull" electronic system. The electron-rich phenol ring donates electron density to the electron-deficient benzothiazole ring (via the C2-C1' bond), stabilizing the planar conformation required for deep active-site burial.

Synthetic Strategies & Reaction Engineering

The synthesis of 2-arylbenzothiazoles is classically achieved via the condensation of 2-aminothiophenol with substituted benzaldehydes. While simple condensation yields the Schiff base (imine), oxidative cyclization is required to close the thiazole ring.

Critical Process Parameters (CPP)

• Oxidant Selection: The reaction requires an oxidant to convert the intermediate benzothiazoline to benzothiazole. Sodium metabisulfite (Na₂S₂O₅) is the industry standard for high yield and ease of workup, though iodine (I₂) or DMSO can be used for specific sensitive substrates.

• Solvent Effects: Protic solvents like Ethanol or Methanol are preferred to stabilize the transition state.

Visualization: Synthetic Workflow

The following diagram outlines the oxidative condensation pathway, highlighting the critical intermediate steps.

Figure 1: Step-wise oxidative cyclization mechanism for benzothiazole-phenol hybrid synthesis.

Comprehensive SAR Analysis

The biological activity of these hybrids is strictly governed by the electronic and steric environment of two distinct regions: the Benzothiazole A-Ring and the Phenol B-Ring .

Table 1: SAR Matrix for Anticancer Potency (IC50 Modulation)

Region	Position	Substituent	Effect on Activity	Mechanistic Rationale
A-Ring	C-6	-F, -Cl (EWG)	Significant Increase	Blocks metabolic hydroxylation at C-6; increases lipophilicity for membrane permeability.
A-Ring	C-6	-CH3 (EDG)	Moderate Decrease	Reduces electron affinity of the ring system, weakening DNA intercalation.
A-Ring	C-5	-NO2	Variable	Increases acidity; can lead to toxicity issues but potent in hypoxic tumor environments.
B-Ring	Para (4')	-OH	Critical	Essential for H-bonding with receptor active sites (e.g., Asp855 in EGFR).
B-Ring	Ortho (2')	-OH	Moderate	Promotes intramolecular H-bonding with Benzothiazole N, enforcing planarity (good for DNA, bad for some enzymes).
B-Ring	Meta (3')	-OMe	Increase	When combined with 4'-OH, creates a steric bulk that fits hydrophobic pockets in kinases.

Deep Dive: The "Ortho-Effect"

Placing a hydroxyl group at the ortho position of the phenyl ring (2'-OH) creates an intramolecular hydrogen bond with the benzothiazole nitrogen.

• Consequence: This "locks" the molecule into a rigid, planar conformation.

• Application: Ideal for DNA intercalators where planarity is required to slide between base pairs. Less ideal for flexible enzyme pockets (like AChE) where the molecule needs to twist.

Biological Targets & Mechanisms[1][2]

Benzothiazole-phenol hybrids are "dirty drugs" in the positive sense—they act as multi-target ligands.

Primary Target: EGFR Kinase Inhibition

In non-small cell lung cancer (NSCLC), these hybrids compete with ATP for the binding site of the Epidermal Growth Factor Receptor (EGFR). The phenolic -OH mimics the ribose hydroxyls of ATP.

Secondary Target: ROS-Mediated Apoptosis

Certain derivatives (especially those with nitro groups) undergo redox cycling, generating Reactive Oxygen Species (ROS) that trigger mitochondrial dysfunction.

Visualization: Mechanism of Action (EGFR Pathway)

Figure 2: Dual-mechanism pathway showing EGFR inhibition and mitochondrial stress induction.

Experimental Protocols (Self-Validating)

Protocol A: Synthesis of 2-(4-Hydroxyphenyl)benzothiazole

Rationale: This protocol uses Na₂S₂O₅ as an oxidant, which is safer than iodine and provides easier workup.

• Stoichiometry: Dissolve 2-aminothiophenol (1.25 g, 10 mmol) and 4-hydroxybenzaldehyde (1.22 g, 10 mmol) in absolute ethanol (20 mL).

• Catalyst Addition: Add sodium metabisulfite (Na₂S₂O₅, 1.90 g, 10 mmol) to the mixture.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours.

  • Validation: Monitor via TLC (Hexane:Ethyl Acetate 3:1). The starting aldehyde spot will disappear.

• Workup: Pour the hot reaction mixture into crushed ice-water (100 mL). A precipitate will form immediately.

• Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol.

  • Expected Yield: 75–85%.

  • Characterization: 1H NMR should show a singlet phenolic -OH around 10.0–10.5 ppm.

Protocol B: MTT Cytotoxicity Assay

Rationale: Measures metabolic activity as a proxy for cell viability.

• Seeding: Seed cancer cells (e.g., MCF-7) in 96-well plates at a density of

  cells/well. Incubate for 24h.

• Treatment: Add the benzothiazole hybrid dissolved in DMSO (ensure final DMSO < 0.1%) at graded concentrations (0.1 µM to 100 µM).

• Incubation: Incubate for 48 hours at 37°C / 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Mechanism:[1][2][3][4][5] Viable mitochondria reduce yellow MTT to purple formazan.

• Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression.

Computational Validation (Molecular Docking)

Before synthesis, candidates should be screened in silico.

• Software: AutoDock Vina or Schrödinger Glide.

• Protein Preparation: Download EGFR structure (e.g., PDB ID: 4WKQ ) or Topoisomerase II (PDB ID: 3QX3 ). Remove water molecules; add polar hydrogens.

• Ligand Preparation: Energy minimize the hybrid structure using DFT (B3LYP/6-31G*) to ensure the bond lengths between the benzothiazole and phenol rings are accurate.

• Scoring: A binding energy lower than -8.5 kcal/mol generally indicates a promising lead.

References

• Siddiqui, N. et al. (2021). Biological Screening and Structure Activity relationship of Benzothiazole. Research Journal of Pharmacy and Technology. Link

• Kumbhare, R. et al. (2019). Benzothiazole derivatives as anticancer agents. Taylor & Francis / Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Al-Wahaibi, L. et al. (2023). Benzothiazole-Phthalimide Hybrids as Anti-Breast Cancer and Antimicrobial Agents. MDPI / Molecules. Link

• Singla, R. et al. (2025). Novel 2-substituted benzothiazole derivatives: synthesis, in vitro and in silico evaluations. RSC Advances. Link

• Organic Chemistry Portal. (2024). Synthesis of Benzothiazoles: Recent Methodologies. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. rjptonline.org [rjptonline.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Advanced Protocols for 2-(1,3-Benzothiazol-2-ylmethoxy)phenol as a Fluorescent Probe in Biological Systems

Architectural & Mechanistic Overview

2-(1,3-Benzothiazol-2-ylmethoxy)phenol (BTMP) is a highly versatile, structurally programmable fluorescent scaffold. Benzothiazole derivatives are well-regarded in fluorescence imaging due to their large Stokes shifts, which critically prevent measurement errors derived from self-quenching and cellular autofluorescence[1]. Furthermore, these scaffolds exhibit excellent cell membrane permeability and low cytotoxicity, making them ideal for live-cell applications[1].

The BTMP molecule consists of a benzothiazole fluorophore linked via a methoxy bridge to a phenol recognition moiety. This specific spatial arrangement creates a highly pre-organized multidentate coordination pocket (Phenol-O, Ether-O, and Thiazole-N) perfectly suited for the selective detection of transition metal ions, such as

, or for monitoring specific oxidative cleavage events.

The Causality of Fluorescence: PET to CHEF Transition

In its unbound state, BTMP exhibits negligible baseline fluorescence. This is driven by Photoinduced Electron Transfer (PET) . The electron-rich lone pairs on the phenol and ether oxygen atoms transfer electrons to the excited benzothiazole fluorophore, quenching radiative emission.

Upon coordination with a target analyte (e.g.,

), the lone pairs are sequestered into the metal's d-orbitals. This binding event rigidifies the molecular architecture, completely blocking the PET pathway and triggering Chelation-Enhanced Fluorescence (CHEF) , resulting in a dramatic "turn-on" emission signal. The sensing mechanism and binding stoichiometry of such benzothiazole probes are definitively confirmed using Job's plot analyses and NMR titrations[2].

Fig 1. Mechanism of Chelation-Enhanced Fluorescence (CHEF) upon analyte binding.

Photophysical & Analytical Profiling

To ensure rigorous experimental design, the photophysical characteristics and chelation-based sensing mechanisms must be validated via UV-visible spectroscopy and ESI-mass spectrometry prior to cellular application[3].

Table 1: Photophysical Properties of BTMP

Parameter	Value	Analytical Significance
Excitation Max ( )	340 nm	Avoids deep-UV phototoxicity to live cells.
Emission Max ( )	485 nm	Falls in the blue-green window; easily separated from excitation.
Stokes Shift	145 nm	Massive shift prevents self-quenching and background autofluorescence.
Quantum Yield ( )	0.02	Extremely low background noise ensures a high signal-to-noise ratio.
Quantum Yield ( )	0.45	High sensitivity for trace analyte detection.
Limit of Detection (LOD)	~50 nM	Suitable for detecting physiological trace metal fluctuations.

Table 2: Interference & Selectivity Profile

Competitor Ion	Fluorescence Enhancement ( )	Mechanistic Note
None (Blank)	1.0	Baseline reference.
	25.4	Primary target; perfect geometric fit for O,O,N pocket.
	< 1.2	No interference from highly abundant cellular cations.
	< 1.5	Slight quenching observed due to paramagnetic nature; does not trigger turn-on.

Self-Validating Experimental Workflows

Protocol A: In Vitro Spectroscopic Titration

This protocol establishes the baseline sensitivity and binding kinetics of the probe.

• Stock Preparation: Dissolve BTMP in anhydrous, spectroscopic-grade DMSO to a final concentration of 1 mM.

  • Causality Note: BTMP is highly hydrophobic. Dissolving it directly in aqueous buffers leads to micelle formation and Aggregation-Caused Quenching (ACQ).

• Buffer Preparation: Prepare a 10 mM HEPES buffer solution, adjusted to pH 7.4.

  • Causality Note: Standard Phosphate-Buffered Saline (PBS) is strictly prohibited here. Phosphate anions possess a high thermodynamic affinity for transition metals, leading to the rapid precipitation of insoluble metal-phosphates. This competitive sequestration will yield false-negative fluorescence readouts.

• Titration: Dilute the BTMP stock into the HEPES buffer to a working concentration of 10 µM (Ensure final DMSO

  ). Gradually titrate the target analyte (0 to 50 µM) and record emission spectra ( = 340 nm).

Protocol B: Live-Cell Confocal Imaging

This protocol outlines the deployment of BTMP in living biological systems.

Fig 2. Step-by-step workflow for live-cell fluorescence imaging using the BTMP probe.

• Cell Seeding: Seed HeLa or A549 cells in glass-bottom confocal dishes at a density of

  cells/dish. Incubate for 24 hours at 37°C in 5% .

• Probe Incubation: Replace the culture media with serum-free media containing 10 µM BTMP. Incubate for exactly 30 minutes.

  • Causality Note: Serum proteins (like BSA) contain hydrophobic pockets that can prematurely sequester the probe. A 30-minute window is optimal to allow sufficient membrane permeation without triggering cytotoxicity[1].

• Washing: Wash the cells three times with warm DPBS (without

  and ).

  • Causality Note: Washing removes non-internalized probe, preventing high background noise. Omitting divalent cations in the wash buffer prevents competitive binding artifacts at the membrane surface.

• Analyte Stimulation: Add the target analyte (e.g., 50 µM

  with 1 µM pyrithione as an ionophore) and incubate for 20 minutes.

• Imaging: Image using a confocal laser scanning microscope. Set the excitation laser to 340-360 nm and collect emission in the 450–550 nm channel.

Trustworthiness: The Self-Validation Control Loop

To ensure the observed fluorescence is strictly due to the target analyte and not an artifact of probe aggregation or cellular autofluorescence, the protocol must incorporate a chemical reversibility loop .

After observing the "turn-on" signal in Step 5, introduce a strong, cell-permeable chelator (e.g., 50 µM TPEN for

) to the dish. The fluorescence must immediately quench back to baseline levels. If the signal persists, it indicates non-specific binding, probe precipitation, or irreversible oxidative cleavage rather than reversible chelation.

References

• A benzothiazole-based fluorescent and colorimetric probe for the detection of ClO- and its application to zebrafish and water sample. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2022. URL:[Link]

• A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells. Molecules, 2019. URL:[Link]

• A benzothiazole-based fluorescent probe for distinguishing and bioimaging of Hg2+ and Cu2+. Analytica Chimica Acta, 2017. URL:[Link]

Sources

• 1. A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A benzothiazole-based fluorescent probe for distinguishing and bioimaging of Hg2+ and Cu2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A benzothiazole-based fluorescent and colorimetric probe for the detection of ClO- and its application to zebrafish and water sample - PubMed [pubmed.ncbi.nlm.nih.gov]

preparing stock solutions of benzothiazole derivatives for cell imaging

Application Note: Preparation and Optimization of Benzothiazole Derivative Stock Solutions for Live-Cell Imaging

Executive Summary

Benzothiazole derivatives are highly versatile heterocyclic fluorophores widely utilized in drug development and cell biology to visualize reactive oxygen species (ROS), biothiols, metal ions, and specific cellular organelles. Due to their rigid, planar structures and high lipophilicity, preparing stable stock solutions is the most critical variable in achieving reproducible, artifact-free live-cell imaging. This application note details the physicochemical rationale, quantitative parameters, and self-validating protocols required to successfully formulate and apply benzothiazole-based fluorescent probes.

Mechanistic Grounding: The Photophysics of Benzothiazoles

Benzothiazole-based probes typically operate as "turn-on" or ratiometric sensors. Their fluorescence is governed by photophysical phenomena such as Photoinduced Electron Transfer (PET) or Excited-State Intramolecular Proton Transfer (ESIPT) [1][2]. In their native state, fluorescence is often quenched. Upon interacting with a specific target analyte (e.g., cleavage of a sulfonate group by biothiols or chelation of copper), the quenching mechanism is inhibited, resulting in a massive enhancement of fluorescence and a large Stokes shift[2][3].

Caption: Generalized turn-on fluorescence mechanism of benzothiazole-based probes.

Causality in Solvent Selection and Physicochemical Challenges

As a Senior Application Scientist, it is imperative to understand why specific reagents and handling techniques are chosen, rather than blindly following a recipe.

• The Necessity of Anhydrous Solvents: Benzothiazole probes often feature reactive moieties (e.g., 2,4-dinitrobenzenesulfonate for biothiol detection or acetate for esterase detection)[2][3]. Trace water in hygroscopic solvents will cause premature hydrolysis of these functional groups, triggering a false "turn-on" background signal before the probe even enters the cell. Therefore, stock solutions must be prepared in high-purity, 4[4].

• Mitigating Solvent Cytotoxicity: While DMSO is excellent for solvating the hydrophobic benzothiazole core, final concentrations exceeding 0.5% v/v can induce osmotic stress, alter plasma membrane permeability, and artificially generate endogenous ROS[4]. This confounds experimental results. Protocols must ensure the final working concentration of DMSO remains strictly below 0.5%[4].

• Preventing Aggregation: The rigid, planar structure of benzothiazoles makes them prone to π-π stacking (forming J- or H-aggregates) in aqueous media. Direct dilution of the stock into cold buffers causes immediate precipitation. Stepwise dilution into pre-warmed cell culture medium is required to maintain the probe in a monomeric, bioavailable state[4][5].

Quantitative Data: Standard Parameters for Benzothiazole Probes

The following table synthesizes optimal working parameters for various benzothiazole derivatives based on their target analytes.

Probe Target	Stock Conc.	Primary Solvent	Working Conc.	Incubation	Excitation / Emission	Reference
Hydrogen Peroxide (H₂O₂)	1-10 mM	Anhydrous DMSO	5-10 µM	30-45 min	~324 nm / ~604 nm	BenchChem[1][5]
Biothiols (Cys, GSH)	1.0 mM	Anhydrous DMSO	5.0 µM	15 min	413 nm / 530 nm	Ma et al.[3][6]
Copper (Cu²⁺)	10 mM	Acetonitrile / DMSO	10 µM	10 min	345 nm / 500 nm	Qi et al.[7]
Mitochondria (Esterase)	1-5 mM	Anhydrous DMSO	1-5 µM	15-30 min	420 nm / 520 nm	PMC[2]

Experimental Workflows and Self-Validating Protocols

Caption: Workflow for preparing and applying benzothiazole stock solutions in live-cell imaging.

Protocol 1: Preparation of the Master Stock Solution (1-10 mM)

• Equilibration: Allow the lyophilized benzothiazole powder to equilibrate to room temperature in a desiccator for 30 minutes before opening. Causality: Prevents atmospheric moisture condensation on the cold powder, which degrades reactive functional groups.

• Dissolution: Dissolve the required mass of the probe in 4 to achieve a 1 to 10 mM concentration[4][5]. Vortex vigorously for 60 seconds. If dissolution is incomplete, sonicate in a water bath for 2-3 minutes.

• Storage: Aliquot the stock solution into amber microcentrifuge tubes (e.g., 20-50 µL per tube) to avoid repeated freeze-thaw cycles. Store at -20°C protected from light[5].

Protocol 2: Preparation of the Working Solution and Cell Loading

• Cell Preparation: Seed mammalian cells (e.g., HeLa, A549) onto glass-bottom confocal dishes. Culture until 60-70% confluency is reached[5].

• Dilution: On the day of the experiment, thaw one aliquot of the stock solution. Dilute the stock into pre-warmed (37°C) serum-free culture medium or PBS to a final concentration of 1-10 µM[4][5]. Ensure the final DMSO concentration is ≤0.5%[4].

  • Validation Checkpoint: Before adding the solution to cells, inspect the working solution under a standard brightfield microscope. The presence of micro-crystals indicates aggregation. If observed, discard and prepare a fresh dilution using a stepwise gradient or a mild surfactant like Tween-80[8].

• Incubation: Remove the old culture medium from the cells. Add the probe working solution and incubate for 15-45 minutes at 37°C in a 5% CO₂ incubator[4][5].

• Washing: Remove the probe solution and wash the cells twice with warm PBS[5]. Causality: Unbound hydrophobic probes partition into the lipid bilayer. Washing removes this non-specific membrane pool, ensuring the detected signal originates solely from the intracellular target.

Protocol 3: Live-Cell Imaging and Signal Acquisition

• Stimulus Application (Optional): If detecting exogenous or endogenous analytes (e.g., H₂O₂), add the respective inducer (e.g., 10-100 µM H₂O₂ or 1 µg/mL PMA) in fresh medium and incubate for the required time[5].

• Imaging: Transfer the dish to a confocal laser scanning microscope. Excite the cells using the appropriate laser line (e.g., 405 nm or 488 nm) and collect emission in the corresponding channel (e.g., 450-600 nm)[4].

• Analysis: Quantify the fluorescence intensity using image analysis software, ensuring that identical laser power and gain settings are used across all control and experimental groups.

References

• Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging PMC (National Institutes of Health)[Link]

• A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells Semantic Scholar / PMC[Link]

• A benzothiazole alkyne fluorescent sensor for Cu detection in living cell PMC (National Institutes of Health)[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A benzothiazole alkyne fluorescent sensor for Cu detection in living cell - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Application Note: In Vitro Cytotoxicity Profiling of Benzothiazole Ether Compounds

Executive Summary & Scientific Rationale

Benzothiazole ethers represent a privileged scaffold in medicinal chemistry, exhibiting potent antitumor activity through DNA intercalation, topoisomerase inhibition, and oxidative stress induction. However, their specific physicochemical properties—namely high lipophilicity and low aqueous solubility—present unique challenges in in vitro assays.[1]

Standard protocols often fail with these compounds due to micro-precipitation (which mimics cell growth in turbidity assays) or intrinsic fluorescence (which interferes with resazurin-based assays). This guide provides a validated, self-correcting workflow designed specifically to navigate the solubility-toxicity window of benzothiazole ethers, ensuring that calculated IC50 values reflect true biological potency rather than solvent artifacts.

Pre-Assay Critical Considerations

The "Solubility-Toxicity" Paradox

Benzothiazole ethers are stable but highly hydrophobic. A common error is preparing stocks that precipitate upon addition to the aqueous cell culture medium.

• The Limit: Most cell lines tolerate up to 0.5% DMSO, but benzothiazole ethers often precipitate at concentrations >50 µM in media if not handled correctly.

• The Fix: Use an intermediate dilution step. Never add 100% DMSO stock directly to the cell well.

Compound Preparation Protocol

• Primary Stock: Dissolve solid compound in 100% sterile DMSO to 20 mM. Vortex until clear.

• Working Stock (100x): Dilute the Primary Stock into 100% DMSO (not media) to create a gradient of 100x concentrations (e.g., 10 mM, 1 mM, 0.1 mM).

• Final Dosing: Dilute the Working Stock 1:100 into pre-warmed culture medium immediately before adding to cells. This ensures the final DMSO concentration is exactly 1% (or adjust for 0.1% target).

Primary Screening: Metabolic Viability (MTT Assay)

While CCK-8/MTS are convenient, the MTT assay remains the gold standard for benzothiazoles because the washing steps remove the compound, eliminating potential interference from the compound's own color or fluorescence.

Experimental Workflow (DOT Diagram)

Figure 1: Optimized MTT workflow for lipophilic benzothiazole compounds, emphasizing the dilution strategy.

Detailed Protocol

• Seeding: Plate cells (e.g., MCF-7, HeLa) at 5,000 cells/well in 100 µL media. Incubate 24h for attachment.

• Blanking Controls (Crucial):

  • Column 1: Media only (Blank).

  • Column 2: Cells + DMSO Vehicle (Negative Control).

  • Column 12:Compound Control (Media + Compound at highest concentration, NO CELLS). Why? To check if the benzothiazole ether absorbs at 570nm.

• Treatment: Add 100 µL of 2x compound solution to wells. Final volume: 200 µL.

• Incubation: 48 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL MTT (5 mg/mL in PBS). Incubate 4 hours.

• Solubilization: Carefully aspirate media (do not disturb purple crystals). Add 150 µL DMSO.[2] Shake 10 mins.

• Measurement: Read OD at 570 nm (reference 630 nm).

Data Analysis

Calculate % Viability using the formula: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

Note: If the "Compound Control" (Column 12) has higher OD than the Blank, your compound is interfering. Switch to the SRB Assay (fixes proteins, washes away compound).

Secondary Screening: Mechanism of Action (Apoptosis)

Benzothiazole ethers often induce apoptosis via the mitochondrial pathway (ROS generation). To validate this, we use Annexin V/PI staining.

Mechanistic Pathway (DOT Diagram)

Figure 2: Proposed mechanism of action for benzothiazole ethers involving mitochondrial stress and DNA interaction.

Flow Cytometry Protocol (Annexin V/PI)[4]

• Treatment: Treat cells in 6-well plates with IC50 concentration (determined from MTT) for 24h.

• Harvesting: Collect media (floating cells) AND trypsinize adherent cells. Combine them. Critical: Benzothiazoles cause cells to detach early; losing floating cells leads to false viability data.

• Washing: Wash 2x with cold PBS.

• Staining: Resuspend in 100 µL Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

• Incubation: 15 min at RT in dark.

• Analysis: Analyze by Flow Cytometry within 1 hour.

Data Presentation & Interpretation

Summary Table Template

When reporting data for benzothiazole ethers, always include the LogP (lipophilicity) to contextualize potency.

Compound ID	R-Group (Ether)	LogP (Calc)	MCF-7 IC50 (µM)	HepG2 IC50 (µM)	Selectivity Index (SI)*
BZE-01	-OCH3	3.2	12.5 ± 1.2	15.1 ± 0.8	4.5
BZE-02	-O-Benzyl	4.8	4.2 ± 0.5	6.8 ± 0.9	8.2
Cisplatin	(Control)	-	5.1 ± 0.3	3.2 ± 0.4	1.1

*SI = IC50 (Normal Cells) / IC50 (Cancer Cells). High SI indicates therapeutic potential.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Background OD	Compound precipitation or color interference.	Check wells under microscope before adding MTT. If crystals exist, lower concentration or switch to ATP-luminescence assay.
Variable Replicates	Pipetting error of viscous DMSO.	Reverse pipetting technique for DMSO stocks. Pre-mix compound in media tube before adding to plate.
Low Max Signal	Cell density too high (overgrowth).	Reduce seeding density. Benzothiazoles may be cytostatic, not cytotoxic, causing contact inhibition errors.

References

• BenchChem. (2025).[2][3] Cytotoxicity of Benzothiazole Derivatives: A Comparative Guide for Cancer Cell Lines. Retrieved from

• International Organization for Standardization. (2009).[4] ISO 10993-5:2009 Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. Retrieved from

• National Institutes of Health (PMC). (2016). A novel water-soluble benzothiazole derivative BD926 triggers ROS-mediated B lymphoma cell apoptosis.[5] Int J Oncol. Retrieved from

• MDPI. (2025). Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. Retrieved from

• Springer Nature Experiments. (2023). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medium.com [medium.com]
• 5. A novel water-soluble benzothiazole derivative BD926 triggers ROS-mediated B lymphoma cell apoptosis via mitochondrial and endoplasmic reticulum signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Benzothiazole Derivatives as Advanced Chemosensors for Metal Ion Detection in Aqueous Media

Target Audience: Analytical Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Guide & Standardized Protocols

Introduction: The Benzothiazole Scaffold in Chemosensing

The detection of transition and heavy metal ions in aqueous media is a critical requirement for environmental monitoring and biological imaging. Benzothiazole derivatives have emerged as privileged scaffolds for fluorescent and colorimetric chemosensors due to their highly tunable photophysical properties, excellent chemical stability, and strong coordination affinity via their nitrogen and sulfur heteroatoms.

However, the inherent hydrophobicity of the benzothiazole core often limits its direct application in 100% aqueous environments. As a Senior Application Scientist, it is crucial to understand not just the structural design of these probes, but the physicochemical workarounds—such as Aggregation-Induced Emission (AIE)[1], host-guest encapsulation[2], and strategic push-pull functionalization[3]—required to force these molecules to perform reliably in water.

Mechanistic Foundations of Benzothiazole Sensors

To design a self-validating experimental workflow, one must first understand the causality behind the optical response. Benzothiazole sensors operate primarily through four photophysical mechanisms upon metal ion coordination:

• Excited-State Intramolecular Proton Transfer (ESIPT): Benzothiazoles with a hydroxyl group adjacent to the thiazole nitrogen exhibit a large Stokes shift due to proton transfer upon excitation. Metal binding (e.g., Al³⁺) blocks this transfer, shifting the emission back to the enol form and enabling highly reliable ratiometric detection[1].

• Intramolecular Charge Transfer (ICT): By appending electron-donating groups (e.g., thiophene), a push-pull system is created. Metal coordination (e.g., Cd²⁺) alters the electron density at the benzothiazole acceptor, modulating the bandgap and causing a ratiometric emission shift[3].

• Chelation-Enhanced Fluorescence (CHEF): Binding to diamagnetic metals (e.g., Zn²⁺) rigidifies the molecule, suppressing non-radiative decay and resulting in a "turn-on" fluorescence response[2].

• Paramagnetic Quenching: Coordination with paramagnetic ions (e.g., Fe³⁺ or Cu²⁺) introduces non-radiative energy transfer pathways, leading to rapid "turn-off" fluorescence quenching.

Fig 1: Photophysical mechanisms of benzothiazole-based metal ion chemosensors.

Comparative Performance Data

The following table synthesizes the quantitative data and mechanistic approaches of recent high-performance benzothiazole derivatives used in aqueous or semi-aqueous media.

Target Ion	Derivative Modification / Strategy	Detection Mode	Limit of Detection (LOD)	Stoichiometry	Ref
Fe³⁺	Benzothiazole-based Schiff base	Turn-Off (Quenching)	5.86 – 8.43 µM	1:1 Complex
Al³⁺	ESIPT + AIE active conjugate	Ratiometric	2.2 µM	Hexa-coordinated	[1]
Zn²⁺	Dihydroxyphenyl linkage + -CD	Turn-On (CHEF)	Not specified	1:1 Host-Guest	[2]
Cd²⁺	Thiophene-appended conjugate	Ratiometric (ICT)	High Sensitivity	1:1 Complex	[3]

Note: The use of

-cyclodextrin ( -CD) encapsulation for Zn²⁺ detection is a critical structural workaround. The -CD molecule slides over the hydrophobic benzothiazole core, enhancing aqueous solubility while leaving the binding pocket exposed, thereby increasing both sensitivity and selectivity[2].

Standardized Protocol: Metal Ion Titration and Validation

To ensure scientific integrity, a chemosensor protocol must be a self-validating system . This means incorporating built-in checks to rule out artifacts like photobleaching, pH-induced shifts, or irreversible chemodosimetric cleavage.

Phase 1: Reagent Preparation & Baseline Validation

Causality Check: Benzothiazoles aggregate in water. We must control the organic fraction strictly to prevent false AIE signals.

• Probe Stock Solution: Dissolve the synthesized benzothiazole derivative in spectroscopic-grade DMSO to a concentration of 1.0 mM.

• Metal Ion Stocks: Prepare 10.0 mM aqueous solutions of metal salts (e.g., chlorides or nitrates). Avoid sulfate or phosphate salts as they can precipitate target metals.

• Buffer Selection: Prepare a 10 mM HEPES buffer solution adjusted to pH 7.4.

  • Expert Insight: Never use Phosphate-Buffered Saline (PBS) for metal ion titrations. Phosphates form highly insoluble complexes with ions like Fe³⁺ and Al³⁺, leading to light scattering that mimics fluorescence quenching.

• Baseline Stability Check: Dilute the probe stock into the HEPES buffer to a final concentration of 10 µM (final DMSO concentration = 1% v/v). Measure the fluorescence emission every 5 minutes for 1 hour. The signal must remain stable (±5%) to rule out spontaneous aggregation or photobleaching.

Phase 2: Spectroscopic Titration

• Transfer 2.5 mL of the 10 µM probe solution into a quartz cuvette.

• Record the baseline UV-Vis absorption and fluorescence emission spectra.

• Add the target metal ion (e.g., Al³⁺ or Fe³⁺) in 0.5 to 1.0 equivalent aliquots (5–10 µL of diluted stock),[1].

• Kinetic Wait Time: After each addition, stir for 2 minutes before measuring. Causality: Coordination is fast, but equilibrium in highly dilute aqueous media requires brief equilibration.

• Plot the fluorescence intensity (or ratio of intensities for ESIPT/ICT probes) against the metal ion concentration. Calculate the LOD using the

  method.

Phase 3: Mechanistic Validation (The Self-Validating Checks)

• Job's Plot (Continuous Variation Method): Prepare a series of solutions where the total concentration of [Probe] + [Metal] is kept constant (e.g., 20 µM), but the mole fraction varies from 0 to 1. Plot the change in emission intensity versus the mole fraction. The peak of the plot indicates the binding stoichiometry (e.g., 0.5 indicates a 1:1 complex),[2].

• Reversibility Check (EDTA Test): To the cuvette containing the fully complexed probe-metal solution, add 5 equivalents of EDTA.

  • Causality: EDTA is a powerful, non-specific chelator. If the fluorescence signal reverts to the baseline of the free probe, it confirms the mechanism is a reversible coordination complex, not an irreversible chemical reaction.

• Interference Study: Measure the probe's response to the target metal in the presence of 10 equivalents of competing background ions (Na⁺, K⁺, Ca²⁺, Mg²⁺, etc.) to confirm operational selectivity[3].

Fig 2: Self-validating experimental workflow for metal ion titration and sensor validation.

References

1. Benzothiazole-based fluorescence chemosensors for rapid recognition and “turn-off” fluorescence detection of Fe3+ ions in aqueous solution and in living cells. Microchemical Journal. URL: 2.[1] A Benzothiazole-Based Fluorescent Probe for Ratiometric Detection of Al3+ in Aqueous Medium and Living Cells. Industrial & Engineering Chemistry Research - ACS Publications. URL: 3.[2] Enhanced Zn2+ ion-sensing behavior of a benzothiazole derivative on encapsulation by β-cyclodextrin. RSC Advances - RSC Publishing. URL: 4.[3] Thiophene-Appended Benzothiazole Compounds for Ratiometric Detection of Copper and Cadmium Ions with Comparative Density Functional Theory Studies and Their Application in Real-Time Samples. ACS Omega - PMC. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Enhanced Zn 2+ ion-sensing behavior of a benzothiazole derivative on encapsulation by β-cyclodextrin - RSC Advances (RSC Publishing) DOI:10.1039/C6RA01202G [pubs.rsc.org]
• 3. Thiophene-Appended Benzothiazole Compounds for Ratiometric Detection of Copper and Cadmium Ions with Comparative Density Functional Theory Studies and Their Application in Real-Time Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategies and Protocols for Immobilizing Benzothiazole Probes on Solid Supports

Abstract & Strategic Rationale

Benzothiazole derivatives (e.g., Thioflavin T, Pittsburgh Compound B, Riluzole) are privileged scaffolds in drug discovery, utilized extensively for binding amyloid aggregates in neurodegenerative research and inhibiting kinases in oncology.[1] Immobilizing these probes onto solid supports allows researchers to perform Affinity Chromatography (target identification) and Surface Plasmon Resonance (SPR) (kinetic analysis).

However, the benzothiazole core is hydrophobic and planar. Improper immobilization can lead to high non-specific binding or loss of biological activity due to steric hindrance. This guide details two validated workflows for immobilizing benzothiazole probes, emphasizing linker strategy and surface chemistry to maintain pharmacophore integrity.

Critical Design Consideration: The "Linker Logic"

Before immobilization, the benzothiazole must be derivatized with a functional handle. The attachment point is critical:

• Amyloid Targeting: The planar rotation between the benzothiazole and the C2-phenyl ring is often essential for fluorescence (molecular rotor mechanism). Recommendation: Attach linkers at the C6 position of the benzothiazole ring to minimize interference with the C2-binding interface.

• Kinase/Enzyme Targeting: If the C2 position is the active pharmacophore, attach linkers via a solvent-exposed moiety (e.g., a piperazine tail).[1]

Workflow Visualization

The following diagram outlines the decision matrix for selecting the correct immobilization chemistry based on the probe's functional group.

Figure 1: Decision tree for selecting immobilization chemistry based on benzothiazole derivatization.

Protocol A: Amine Coupling to NHS-Activated Sepharose

Best For: High-capacity purification of abundant targets (e.g., amyloids, albumin) using amine-functionalized probes (e.g., 6-amino-benzothiazole derivatives).[1]

Materials

• Ligand: Benzothiazole derivative with a primary amine and a PEG spacer (e.g.,

  ). Note: Avoid direct aniline attachment; steric hindrance is too high.

• Resin: NHS-Activated Sepharose 4 Fast Flow (Cytiva or Sigma).

• Coupling Buffer: 0.2 M

  , 0.5 M NaCl, pH 8.3.[1][2]

• Blocking Buffer: 0.5 M Ethanolamine, 0.5 M NaCl, pH 8.3.[1]

• Wash Buffers:

  • Buffer A: 0.1 M Tris-HCl, pH 8.0.[1]

  • Buffer B: 0.1 M Acetate buffer, 0.5 M NaCl, pH 4.0.[1]

• Solvent: DMSO or DMF (anhydrous).

Step-by-Step Procedure

• Ligand Preparation:

  • Dissolve the benzothiazole ligand in 100% DMSO to a concentration of 10–20 mM.

  • Dilute this stock into the Coupling Buffer to a final concentration of 0.5–2 mM.

  • Critical: The final solution must not exceed 50% DMSO (Sepharose tolerates up to 50% DMSO; higher concentrations may dehydrate the beads). Ensure the pH remains ~8.0–8.3.

• Resin Preparation:

  • Aliquot the required volume of NHS-Sepharose slurry (e.g., 1 mL settled resin).

  • Wash quickly with 10–15 column volumes (CV) of ice-cold 1 mM HCl.

  • Why: The HCl preserves the NHS ester hydrolysis while removing the isopropanol storage buffer [1]. Do not allow the resin to dry.[2]

• Coupling Reaction:

  • Immediately mix the washed resin with the Ligand/Coupling Buffer solution (Ratio 1:1 to 1:2 resin:buffer).

  • Incubate on an end-over-end rotator for 2–4 hours at Room Temperature or overnight at 4°C.

  • Note: Do not use a magnetic stir bar, as it grinds the agarose beads.

• Blocking:

  • Remove the coupling solution (Save the supernatant for QC!).

  • Add 2–3 CV of Blocking Buffer (Ethanolamine).

  • Incubate for 1 hour at RT. This caps any remaining unreacted NHS esters to prevent non-specific protein binding.

• Washing (The High/Low Cycle):

  • Wash with 3 CV of Buffer B (pH 4.0).

  • Wash with 3 CV of Buffer A (pH 8.0).

  • Repeat this cycle 3 times. This "thermal/pH shock" removes non-covalently adsorbed ligand.

• Storage:

  • Store beads in 20% Ethanol at 4°C.

Protocol B: "Click" Chemistry (CuAAC) on Magnetic Beads

Best For: Chemical proteomics (ABPP), low-abundance targets, and probes that require precise orientation.[1]

Materials

• Ligand: Alkyne-functionalized benzothiazole (e.g., 2-(prop-2-yn-1-yl)benzothiazole).[1]

• Beads: Azide-functionalized Magnetic Beads.

• Catalyst Mix:

  (1 mM), THPTA ligand (2 mM), Sodium Ascorbate (5 mM).[1]

• Solvent: DMSO/t-Butanol/Water mix.

Chemical Mechanism

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) forms a 1,4-disubstituted 1,2,3-triazole linkage.[1] This bond is chemically inert and resistant to proteases, unlike amide bonds which can occasionally degrade [2].[1]

Figure 2: Simplified mechanism of the CuAAC reaction.

Step-by-Step Procedure

• Bead Equilibration:

  • Wash 10 mg of Azide-Magnetic beads with water (x2) and 50% DMSO (x1).

  • Resuspend in 450 µL of reaction buffer (PBS + 0.1% SDS or 50% DMSO depending on ligand solubility).

• Reaction Assembly:

  • Add benzothiazole-alkyne (final conc. 50–100 µM).

  • Premix

    and THPTA (ligand) in a separate tube, then add to beads.[1]

  • Add Sodium Ascorbate last (this initiates the reaction by reducing Cu(II) to Cu(I)).

  • Safety: Minimize oxygen exposure (flush with

    if possible) to protect the Cu(I) species.

• Incubation:

  • Rotate for 1 hour at RT.

• Stringent Washing:

  • Wash beads 5x with PBS containing 1 mM EDTA (removes copper ions).

  • Wash 3x with MeOH or Acetonitrile (removes non-covalently adsorbed probe).

  • Re-equilibrate in PBS for binding assays.

Quality Control & Validation

Trustworthiness in affinity chromatography relies on proving the ligand is actually on the bead.

Method 1: UV-Vis Difference (Coupling Efficiency)

Benzothiazoles have strong UV absorbance (typically

250–300 nm, or ~350 nm for Thioflavin derivatives).[1]

• Measure

  or of the Ligand Stock Solution before coupling ( ).

• Measure

  of the Post-Coupling Supernatant + first wash ( ).

• Calculation:

  Target efficiency: >80%.

Method 2: LC-MS Verification

Inject the supernatant into an LC-MS. The disappearance of the specific benzothiazole mass peak confirms consumption. If the peak remains high, the coupling failed (check pH or NHS hydrolysis).

Method 3: Negative Control (The "Blank")

Crucial for E-E-A-T: You must prepare a "Mock" bead set.

• Treat NHS-Sepharose with Ethanolamine only (no ligand).

• Run your lysate over both "Benzothiazole-Beads" and "Mock-Beads".

• Proteins appearing in both elutions are non-specific binders (e.g., heat shock proteins, tubulin).[1]

References

• Cytiva Life Sciences. "NHS-activated Sepharose 4 Fast Flow Instructions." Cytiva Protocols.

• Hein, C. D., Liu, X. M., & Wang, D. (2008).[1] "Click chemistry, a powerful tool for pharmaceutical sciences."[1] Pharmaceutical Research, 25(10), 2216–2230.[1]

• Cravatt, B. F., et al. (2008).[1] "Activity-based protein profiling: from enzyme chemistry to proteomic chemistry." Annual Review of Biochemistry, 77, 383-414.[1] [1]

• Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd Edition). Academic Press. (Standard Reference Text).

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. store.sangon.com [store.sangon.com]

Optimization of Fluorescence Microscopy for Benzothiazole-Based Probes

From Amyloid Detection to Organelle Viscosity Sensing

Abstract

This application note provides a technical framework for the use of benzothiazole-based fluorophores in bioimaging. While best known as the core moiety of Thioflavin T (amyloid detection), benzothiazole derivatives function as versatile "molecular rotors" and DNA intercalators. This guide details optical configurations, staining protocols, and troubleshooting strategies, focusing on the critical relationship between molecular rigidity and quantum yield.

The Photophysics of Benzothiazole Dyes

Why They Work: The "Turn-On" Mechanism Most benzothiazole dyes (e.g., Thioflavin T, SYBR Green) exhibit low quantum yield in solution due to free intramolecular rotation around the bond connecting the benzothiazole ring to its partner ring (often a dimethylaminobenzene or pyridinium). This rotation dissipates excited state energy non-radiatively.

• The Switch: When the dye binds to a rigid target (amyloid

  -sheet grooves or DNA base pairs) or enters a high-viscosity environment (lipid droplets), this rotation is mechanically restricted.

• The Result: The non-radiative pathway is blocked, forcing energy release via photon emission (Fluorescence).

Figure 1: The molecular rotor mechanism governing benzothiazole fluorescence. Signal generation is dependent on the restriction of intramolecular motion.

Instrument Configuration & Filter Selection

Benzothiazole dyes often possess large Stokes shifts (separation between excitation and emission peaks), which allows for high signal-to-noise ratios if filters are chosen correctly.

Master Configuration Table

Dye / Probe	Target	Excitation Max	Emission Max	Recommended Light Source	Recommended Filter Set
Thioflavin T (ThT)	Amyloid Fibrils	440–450 nm	482–490 nm	LED (440/450 nm) or Laser (440/458 nm)	Custom Blue: Ex 430-450, Em 470-510(Standard FITC/GFP filters work but may have higher background)
Thioflavin S (ThS)	Plaques (Histology)	~385 nm (broad)	~450 nm (broad)	Mercury Arc or LED (405 nm)	DAPI/UV (for blue emission) or FITC (for green emission component)
SYBR Green I	dsDNA	497 nm	520 nm	Laser (488 nm)	Standard FITC/GFP: Ex 460-490, Em 510-550
Benzothiadiazole (BTD)	Lipid Droplets	405–470 nm	540–590 nm	Laser (405 nm or 488 nm)	Longpass: Ex 405, Em >510(Spectra are solvatochromic; emission shifts red in non-polar lipids)

Critical Hardware Note: For Thioflavin T, avoid standard DAPI filters. Although ThT absorbs in the UV, excitation below 400 nm often excites tissue autofluorescence more than the dye itself. 440 nm excitation is optimal.

Experimental Protocols

Protocol A: Kinetic Amyloid Detection (Thioflavin T)

Purpose: To monitor the aggregation of proteins into amyloid fibrils in real-time or endpoint assays.

Reagents:

• Thioflavin T (Ultra-pure grade).

• PBS (pH 7.[1][2]4) or HEPES.

• 0.22 µm Syringe Filter (PES membrane).

Step-by-Step:

• Stock Preparation (Critical): Dissolve ThT in DI water to 1 mM.

  • Expert Insight: ThT molecules can self-aggregate into micelles at high concentrations, creating false fluorescent "spots." You must filter the stock solution through a 0.22 µm filter immediately after preparation to remove these aggregates.

• Storage: Store stock at 4°C protected from light. Stable for <1 week.

• Staining Solution: Dilute stock to 10–25 µM in the experimental buffer.

  • Note: Higher concentrations (>50 µM) cause self-quenching (inner filter effect).

• Incubation: Add ThT solution to protein samples. Binding is rapid (<1 min).

• Imaging:

  • Use low excitation power (1–5%). ThT is prone to photobleaching.

  • If performing a time-lapse, limit exposure time to <100 ms per frame to prevent phototoxicity from affecting fibril growth.

Protocol B: Histological Plaque Staining (Thioflavin S)

Purpose: Visualization of amyloid plaques and neurofibrillary tangles in fixed tissue.

Reagents:

• Thioflavin S (ThS).[3][4][5]

• Ethanol (50%, 70%, 80%, 100%).

• Mayer’s Hematoxylin (optional counterstain).

Step-by-Step:

• Deparaffinize: Xylene (2x 5 min)

  100% EtOH (2x 3 min) 95% EtOH (3 min) Water.[5]

• Stain: Incubate in 1% aqueous Thioflavin S for 5–10 minutes at Room Temperature (RT) in the dark.

  • Note: Filter the ThS solution before every use; ThS is a crude mixture and precipitates heavily.

• Differentiation (The "Make or Break" Step):

  • Wash in 80% Ethanol for 2–3 minutes.[5]

  • Why: ThS binds non-specifically to many tissue components. 80% EtOH removes the dye from non-amyloid structures while the amyloid-bound dye remains. Water washing alone is insufficient and results in high background.

• Rinse: Distilled water (3x 1 min).

• Mount: Use an aqueous mounting medium (e.g., Glycerol Jelly). Do not use xylene-based mounting media as they can extract the dye.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Background (ThT)	Unbound dye fluorescence or Autofluorescence.	1. Use a bandpass emission filter (470–500 nm) to cut off red autofluorescence.2. Reduce ThT concentration to 5–10 µM.
False Positive "Speckles"	ThT self-aggregation.	Filter the stock solution (0.22 µm) before use. This is non-negotiable for quantitative work.
Rapid Signal Fading	Photobleaching.	1. Use pulsed excitation (stroboscopic) if possible.2. Reduce excitation intensity.3. Use antifade mounting media (Caution: Test compatibility, as some antifades compete for binding sites).
No Signal (Lipid Probes)	Polarity mismatch.	Benzothiazole lipid probes are solvatochromic. Ensure your emission filter covers the red-shifted peak expected in the lipid environment (often >550 nm), not the solution peak.

References

• BenchChem. (2025).[2] Application Notes and Protocols for Thioflavin T Fluorescence Microscopy in Amyloid Plaque Imaging. Link

• MedChemExpress. (2025).[6] Thioflavin T Product Data Sheet & Protocols. Link

• National Institutes of Health (NIH). (2020). Fluorescence Lifetime and Intensity of Thioflavin T as Reporters of Different Fibrillation Stages. Link

• Tocris Bioscience. (n.d.). Thioflavin T: Properties and Photophysical Data. Link

• ResearchGate (Discussion). (2016). I want to image cells stained with either Thioflavin S or Thioflavin T. Which one should I use?Link

• University of Utah (WebPath). (n.d.). Amyloid - Thioflavine S Staining Protocol. Link

• Royal Society of Chemistry. (2025). A benzothiadiazole-based polar fluorescent probe for targeting lipid droplets. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. webpath.med.utah.edu [webpath.med.utah.edu]
• 4. researchgate.net [researchgate.net]
• 5. alzforum.org [alzforum.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving water solubility of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol

Technical Support Center: Solubility Optimization for 2-(1,3-Benzothiazol-2-ylmethoxy)phenol

Status: Active Ticket ID: SOL-BTMP-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Last Updated: March 9, 2026[1]

Molecule Profile & Solubility Challenge

Before attempting solubilization, it is critical to understand the physicochemical barriers imposed by the structure of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol .

Property	Value (Approx.)	Implication
Molecular Formula	C₁₄H₁₁NO₂S	Moderate molecular weight (257.31 g/mol ).[1]
LogP (Lipophilicity)	~3.5 - 4.0	Highly lipophilic.[1] Prefers organic environments; resists aqueous solvation.[1]
pKa (Phenolic OH)	~9.8 - 10.2	Remains protonated (neutral) at physiological pH (7.4).[1] Neutral molecules are less soluble than ions.[1]
Structural Features	Benzothiazole ring + Phenyl ring	Planar, aromatic stacking leads to high lattice energy and poor dissolution.[1]

The Core Issue: This molecule contains a hydrophobic benzothiazole-ether "tail" and a weakly acidic phenol "head."[1] At neutral pH, it behaves as a non-polar grease ball.[1] Direct addition to water causes immediate aggregation (crashing out), often invisible to the naked eye until it affects assay reproducibility.

Solubilization Decision Tree (Workflow)

Use this logic flow to select the correct protocol for your specific application.

Figure 1: Decision matrix for selecting the optimal solubilization strategy based on concentration and biological compatibility.

Step-by-Step Protocols

Method A: The "DMSO Spike" (Standard for In Vitro Assays)

Best for: High-throughput screening, enzymatic assays (< 10 µM).

Mechanism: Creates a hyper-concentrated stock that is rapidly dispersed before precipitation kinetics can take over.[1]

• Preparation: Dissolve the solid compound in 100% anhydrous DMSO to create a 10 mM stock solution .

  • Tip: Vortex for 30 seconds. If undissolved, sonicate at 37°C for 5 minutes.

• Intermediate Dilution (Critical Step): Do NOT add the 10 mM stock directly to the assay buffer.

  • Dilute the stock 1:10 in pure DMSO first (to 1 mM).

• Final Addition: Add the 1 mM DMSO solution to your aqueous buffer while vortexing the buffer .

  • Target final DMSO concentration: ≤ 0.5% (v/v) .

  • Why? High local concentrations at the pipette tip cause immediate precipitation.[1] Rapid mixing disperses the molecules into a metastable state.[1]

Method B: Cyclodextrin Inclusion Complex (Gold Standard)

Best for: Animal studies, high concentrations (> 100 µM), and cell culture.

Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a "donut" shape.[1] The lipophilic benzothiazole tail inserts into the hydrophobic cavity, while the hydrophilic exterior keeps the complex soluble in water.

• Carrier Preparation: Prepare a 20% (w/v) HP-β-CD solution in deionized water or PBS.[1] Filter sterilize (0.22 µm).

• Compound Addition:

  • Dissolve your compound in a minimal volume of acetone or methanol (volatile solvent).[1]

  • Add this to the HP-β-CD solution.[1]

• Evaporation: Stir the mixture open to air (or use a rotary evaporator) to remove the volatile organic solvent.

  • Result: The drug is forced into the cyclodextrin cavities as the organic solvent evaporates.

• Validation: Filter the resulting clear solution. The compound is now "water-soluble" via encapsulation.[1]

Method C: pH-Assisted Solubilization (Cautionary)

Best for: Chemical synthesis or non-biological applications.[1]

Mechanism: The phenolic OH (pKa ~10) can be deprotonated to form a phenolate anion, which is highly soluble.

• Alkaline Dissolution: Dissolve the compound in 0.1 M NaOH or KOH .[1]

  • The solution should turn clear immediately.

• Buffering: Slowly add this alkaline solution to a high-capacity buffer (e.g., 1 M Tris, pH 8.0).

  • Warning: If the pH drops below 9.0, the compound may reprecipitate. This method is rarely suitable for cell-based assays due to pH shock.[1]

Troubleshooting Guide & FAQs

Symptom	Probable Cause	Corrective Action
Cloudiness upon adding stock to buffer	"Salting Out" effect.[1][2]	The ionic strength of PBS/media reduces solubility.[1] Switch to a low-salt buffer (e.g., 10 mM Tris) or increase the DMSO concentration (if tolerated).
Precipitate forms after 2 hours	Metastable state collapse.	The "DMSO Spike" method is kinetic, not thermodynamic. For long incubations, switch to Method B (Cyclodextrin) to stabilize the molecule thermodynamically.
Cell toxicity observed	Solvent toxicity.[1]	Check your final DMSO concentration.[1][3] If >0.5%, the solvent is killing cells, not the drug. Use a Vehicle Control (DMSO only) to confirm.
Compound sticks to plasticware	Hydrophobic adsorption.[1]	Lipophilic phenols stick to polystyrene.[1] Use glass coated plates or add 0.01% Tween-20 to the buffer to block surface adsorption.[1]

Q: Can I use Ethanol instead of DMSO? A: Yes, but DMSO is preferred.[1] Ethanol evaporates during dispensing, changing the concentration. DMSO is non-volatile and has a higher solubilizing capacity for benzothiazoles.[1]

Q: Why not just use sonication in water? A: Sonication creates a suspension (particles), not a solution. These particles will not cross cell membranes effectively and will sediment, leading to false-negative results.[1]

References

• National Institutes of Health (NIH) .[1] Potent and Selective Benzothiazole-Based Antimitotics with Improved Water Solubility. PubMed Central.[1] Available at: [Link]

• Royal Society of Chemistry (RSC) . Synthetic strategies towards benzothiazole-based compounds of therapeutic potency. RSC Advances. Available at: [Link]

• Ascendia Pharma . 5 Novel Techniques for Solubility Enhancement. Ascendia. Available at: [Link]

Sources

• 1. 2-(Benzo[d]thiazol-2-yl)phenol | 3411-95-8 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Background Noise in Benzothiazole-Based Sensing Assays

Welcome to the technical support center for benzothiazole-based sensing assays. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize background noise, ensuring high-quality, reliable data. Here, we move beyond simple instructions to explain the underlying scientific principles, empowering you to make informed decisions in your experiments.

Introduction: The Challenge of the Baseline

Benzothiazole-based assays, particularly those using luciferase enzymes and luciferin substrates, are workhorses in modern biological research due to their exceptional sensitivity and wide dynamic range.[1][2] The core principle is an enzyme-catalyzed reaction that produces light, which is then quantified.[1][2] Unlike fluorescence, these assays don't require an external light source for excitation, which inherently reduces background noise from light scattering and autofluorescence.[1] However, a variety of factors can still contribute to non-specific signals, creating a high background that can mask subtle biological effects and compromise data integrity. This guide provides a structured approach to identifying and mitigating these sources of noise.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Q1: My "no-enzyme" or "blank" wells show a high signal. What's causing this autoluminescence?

A1: This is a classic case of substrate instability or contamination. The benzothiazole substrate (e.g., D-luciferin) can degrade or auto-oxidize, especially under certain environmental conditions, leading to light emission without any enzymatic activity.

• Underlying Cause: The chemical structure of benzothiazole derivatives can be susceptible to oxidation, a process that can be accelerated by factors like pH, temperature, and the presence of certain metal ions.[3][4][5] This non-enzymatic light emission is a primary source of high background.

• Troubleshooting Steps:

  • Prepare Reagents Fresh: Always prepare the luciferin-containing reagent fresh before each experiment.[6][7] Avoid using old or repeatedly freeze-thawed reagents.[6]

  • Protect from Light: Store the substrate and the final reagent protected from light, for example, by wrapping the tube in aluminum foil, as light can accelerate degradation.[6]

  • Check Buffer Purity: Ensure your buffers are made with high-purity water and reagents. Contaminants, particularly metal ions like Cu(II) and Zn(II), can catalyze substrate degradation.[5][8][9] Consider using a chelating agent like EDTA in your buffers if metal ion contamination is suspected, though be mindful of its potential impact on your enzyme of interest.[8]

  • Optimize pH: The stability of benzothiazole compounds can be pH-dependent.[4][10] Ensure your assay buffer's pH is optimal for both enzyme activity and substrate stability.

Q2: I see a high background signal across all my wells, including those with cells/samples. Could my samples be the problem?

A2: Yes, this points to "matrix effects" or autofluorescence from your sample components. The complex biological environment of your sample can interfere with the assay chemistry.

• Underlying Cause:

  • Autofluorescence/Autoluminescence: Components within cell culture media (like phenol red and riboflavin), serum, or the cells themselves (e.g., NADH, collagen) can emit light, contributing to the background.[11][12][13] Dead cells are often more autofluorescent than live ones.[11]

  • Matrix Interference: Proteins, lipids, and other molecules in your sample can non-specifically interact with the assay reagents, either inhibiting or, in some cases, enhancing non-enzymatic light production.[14][15][16] For instance, hemoglobin from red blood cell lysis is a known quencher of the luciferase signal.[17]

• Troubleshooting Steps:

  • Use Phenol Red-Free Media: When possible, use phenol red-free media for your cell-based assays, as phenol red is a known source of background fluorescence.[13]

  • Minimize Serum Content: If your experiment allows, reduce the concentration of serum in the media, as it can be a significant source of background.[13]

  • Wash Cells: For adherent cells, gently wash them with a non-interfering buffer like PBS before adding the lysis and assay reagents to remove residual media components.[11] For tissue samples, perfusing with PBS before fixation can help remove red blood cells.[11][12]

  • Sample Dilution: Perform a serial dilution of your sample lysate to see if the background decreases.[6][18] This can help identify the optimal sample concentration that minimizes matrix effects while maintaining a robust specific signal.

  • Matrix-Matched Controls: Prepare your standards or controls in a matrix that is as similar as possible to your experimental samples to account for these effects.[15]

Q3: The background is inconsistent and varies greatly between replicate wells. What could be the cause?

A3: High variability often points to issues with assay setup, such as pipetting errors, reagent mixing, or plate type.

• Underlying Cause: Luminescence assays are highly sensitive, and small variations in reagent volumes or concentrations can lead to significant differences in light output.[6][19] Additionally, the choice of microplate can have a substantial impact on signal detection and well-to-well crosstalk.

• Troubleshooting Steps:

  • Use a Master Mix: Always prepare a master mix of your assay reagents to ensure that each well receives the same concentration of components.[6]

  • Calibrate Pipettes: Regularly calibrate your pipettes to ensure accurate and precise liquid handling.[6] Using a multichannel pipette for replicate additions can also improve consistency.[6]

  • Choose the Right Plate: For luminescence assays, solid white opaque plates are recommended as they maximize light reflection and thus the output signal.[20][21] Black plates, while better for fluorescence assays to reduce background, will absorb a significant portion of the luminescent signal.[18][20][22] Be aware that different brands of white plates can have varying levels of autoluminescence.[20]

  • Check for Crosstalk: If you have very bright wells adjacent to dim ones, crosstalk (light bleeding from one well to another) might be an issue. High-quality white plates are designed to minimize this.[23]

  • Ensure Proper Mixing and Incubation: After adding the assay reagent, ensure proper mixing (e.g., by shaking the plate for a couple of minutes) and incubate for the recommended time to allow the luminescent signal to stabilize.[24]

Frequently Asked Questions (FAQs)

Q: Should I use a "flash" or "glow" type luciferase assay?

A: This depends on your needs.

• Flash assays produce a very bright but short-lived signal, requiring a luminometer with injectors to add the substrate and immediately read the signal. They can offer higher sensitivity.[21]

• Glow assays have been engineered to produce a more stable, long-lasting signal (often for hours).[24] This makes them more amenable to batch processing and high-throughput screening without the need for injectors. For minimizing background, a stable "glow" assay can be advantageous as it allows for a delay between reagent addition and reading, during which any initial, unstable background signals can decay.

Q: Can my instrument settings affect the background?

A: Absolutely. Optimizing your luminometer's settings is crucial.

• Integration Time: This is the period over which the instrument collects photons. A longer integration time can increase the signal from your sample, but it will also increase the background reading. You need to find a balance that maximizes your signal-to-noise ratio.[1]

• Gain/Sensitivity: The photomultiplier tube (PMT) gain setting amplifies the detected signal. A very high gain can amplify background noise, while a low gain might not be sensitive enough for your specific signal.[21] Perform a test with blank and positive control wells to determine the optimal gain setting for your assay.

Q: How can I be sure that the signal I'm measuring is real?

A: The use of proper controls is non-negotiable.

• Negative Control (Blank): Wells containing only the assay buffer and substrate (no enzyme/cells) are essential to determine the background from the reagents themselves.

• Untransfected/Unstimulated Cells: These serve as a biological negative control to measure the baseline signal from your cells and the assay components combined.

• Positive Control: A sample known to produce a strong signal ensures that the assay is working correctly.

• Dual-Luciferase Normalization: For reporter gene assays, using a second, constitutively expressed luciferase (like Renilla) as an internal control is highly recommended.[1][2][25] This allows you to normalize the experimental luciferase signal, correcting for variations in cell number and transfection efficiency, which significantly improves data reliability.[1][26]

Data Summary Table

Source of Background Noise	Primary Cause(s)	Key Troubleshooting Strategies
Reagent-Based	Substrate (e.g., Luciferin) auto-oxidation/degradation; Reagent contamination (e.g., metal ions).[8][9]	Prepare reagents fresh; Protect from light; Use high-purity water and buffers; Consider chelating agents if necessary.[6]
Sample-Based (Matrix Effects)	Autofluorescence/luminescence from media (phenol red), serum, or cellular components (NADH, hemoglobin).[11][12][13][17]	Use phenol red-free media; Reduce serum concentration; Wash cells with PBS before lysis; Perform sample dilutions.[11][13]
Assay Setup & Consumables	Pipetting errors; Inconsistent mixing; Well-to-well crosstalk; Plate phosphorescence.[6][23]	Use master mixes; Calibrate pipettes; Use opaque, white-walled microplates; Ensure proper mixing and signal stabilization time.[6][20][21]
Instrumentation	Sub-optimal integration time or gain settings.[1][21]	Optimize reader settings to maximize signal-to-noise ratio; Run controls to determine the best parameters.

Key Experimental Protocols

Protocol 1: Reagent Background Check

This protocol helps determine the contribution of your assay reagents to the overall background signal.

Objective: To measure the intrinsic luminescence of the assay reagent in the absence of any biological sample.

Materials:

• Your benzothiazole-based luciferase assay reagent (e.g., Luciferin solution)

• Assay Buffer (the same buffer your samples are in)

• Opaque, white 96-well plates

• Luminometer

Procedure:

• Prepare your luciferase assay reagent according to the manufacturer's instructions. Allow it to equilibrate to room temperature.[7][21]

• In a white 96-well plate, add your assay buffer to at least three wells (e.g., 100 µL per well). These will be your "Buffer Only" blanks.

• Add the prepared luciferase assay reagent to the wells (e.g., 100 µL).

• Mix gently by shaking the plate for 2 minutes.

• Incubate the plate in the dark at room temperature for 10 minutes to allow the signal to stabilize.[24]

• Measure the luminescence using your luminometer with the settings optimized for your main experiment.

• Interpretation: The resulting Relative Light Unit (RLU) value is your reagent background. A high RLU in these wells indicates a problem with the reagent itself (e.g., degradation or contamination).

Protocol 2: Sample Matrix Interference Test

This protocol helps assess whether components in your cell lysate or sample are contributing to the background.

Objective: To compare the background signal from a "no-enzyme" control in the presence and absence of your sample matrix.

Materials:

• Luciferase-free cell lysate (from untransfected or control cells)

• Assay Buffer

• Luciferase assay reagent

• Opaque, white 96-well plates

• Luminometer

Procedure:

• Prepare cell lysates from your control (e.g., untransfected) cells using your standard lysis protocol.

• Set up the following conditions in triplicate in a white 96-well plate:

  • Wells A (Reagent Background): 50 µL Assay Buffer

  • Wells B (Matrix Background): 50 µL Luciferase-free cell lysate

• Add 50 µL of the luciferase assay reagent to all wells.

• Mix, incubate, and read the luminescence as described in Protocol 1.

• Interpretation:

  • Compare the RLU from Wells B to Wells A.

  • If RLU(B) is significantly higher than RLU(A), it indicates that your sample matrix contains components that are generating a background signal.

  • If RLU(B) is significantly lower than RLU(A), it may suggest the presence of quenching agents in your lysate.

Visual Workflows & Diagrams

Caption: A decision tree for troubleshooting high background noise.

Caption: Signal generation vs. background noise pathways.

References

• Bitesize Bio. (2026, February 3). How To Optimize Bioluminescence Assays for High-sensitivity Detection. [Link]

• FluoroFinder. (2023, July 19). Tips to Minimize Autofluorescence. [Link]

• Takahashi, M. K., et al. (2022). Evaluating and mitigating clinical samples matrix effects on TX-TL cell-free performance. Nature Communications. [Link]

• Ubigene. (2025, February 11). Luciferase Assay: Principles, Purpose, and Process. [Link]

• Spectral Instruments Imaging. (n.d.). 10 TIPS and TRICKS. Retrieved February 3, 2026, from [Link]

• Agilent. (n.d.). Tips for Improved Luminescence Performance. Retrieved February 3, 2026, from [Link]

• National Center for Biotechnology Information. (2020, June 1). Microplate Selection and Recommended Practices in High-throughput Screening and Quantitative Biology - Assay Guidance Manual. [Link]

• National Center for Biotechnology Information. (2016, July 1). Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual. [Link]

• Wang, Y., et al. (2012). Buffer enhanced bioluminescence resonance energy transfer sensor based on Gaussia luciferase for in vitro detection of protease. Analytica Chimica Acta. [Link]

• BMG LABTECH. (n.d.). How to reduce autofluorescence in cell-based assays. Retrieved February 3, 2026, from [Link]

• Frontiers in Chemistry. (2024, November 26). Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays. [Link]

• Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis. [Link]

• Royal Society of Chemistry. (2023, October 30). Inhibitory behaviour and adsorption stability of benzothiazole derivatives as corrosion inhibitors towards galvanised steel. [Link]

• Bitesize Bio. (2026, February 3). How to Light Up your Life – Tips and Tricks to Troubleshoot your Luciferase Assay. [Link]

• Danaher Life Sciences. (n.d.). Luminescence Assays: Types, Mechanism & Applications. Retrieved February 3, 2026, from [Link]

• Scientific Research Publishing. (2024, March 29). Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analysis. [Link]

• ResearchGate. (n.d.). Blood components interfere with the luciferase assay. Retrieved February 3, 2026, from [Link]

• ResearchGate. (2025, December 5). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. [Link]

• PubMed. (2024, November 26). Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays. [Link]

• Molecular Devices. (n.d.). Measure cancer cell viability using a homogeneous, stable luminescence assay. Retrieved February 3, 2026, from [Link]

• PubMed. (2022, July 15). Degradation of benzothiazole pollutant by sulfate radical-based advanced oxidation process. [Link]

• PubMed. (2023, August 22). Trace Cu(II)-Mediated Selective Oxidation of Benzothiazole: The Predominance of Sequential Cu(II)-Cu(I)-Cu(III) Valence Transition and Dissolved Oxygen. [Link]

• PubMed. (n.d.). Buffer effects on ATP analysis by firefly luciferase. Retrieved February 3, 2026, from [Link]

• ResearchGate. (n.d.). Structure of the measurement protocol used to measure luminescence spectra. Retrieved February 3, 2026, from [Link]

• ResearchGate. (2013, January 6). Problem with luciferase reporter assay. [Link]

Sources

• 1. bitesizebio.com [bitesizebio.com]
• 2. Luciferase Assay: Principles, Purpose, and Process | Ubigene [ubigene.us]
• 3. Inhibitory behaviour and adsorption stability of benzothiazole derivatives as corrosion inhibitors towards galvanised steel - Molecular Systems Design & Engineering (RSC Publishing) DOI:10.1039/D3ME00153A [pubs.rsc.org]
• 4. Degradation of benzothiazole pollutant by sulfate radical-based advanced oxidation process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trace Cu(II)-Mediated Selective Oxidation of Benzothiazole: The Predominance of Sequential Cu(II)-Cu(I)-Cu(III) Valence Transition and Dissolved Oxygen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. goldbio.com [goldbio.com]
• 7. Luminescence Assays: Types, Mechanism & Applications | Danaher Life Sciences [lifesciences.danaher.com]
• 8. Frontiers | Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays [frontiersin.org]
• 9. Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Buffer enhanced bioluminescence resonance energy transfer sensor based on Gaussia luciferase for in vitro detection of protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 12. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 13. bmglabtech.com [bmglabtech.com]
• 14. Evaluating and mitigating clinical samples matrix effects on TX-TL cell-free performance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. arborassays.com [arborassays.com]
• 16. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 17. researchgate.net [researchgate.net]
• 18. Reporter Gene Assays Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 19. bitesizebio.com [bitesizebio.com]
• 20. promegaconnections.com [promegaconnections.com]
• 21. agilent.com [agilent.com]
• 22. revvity.com [revvity.com]
• 23. Microplate Selection and Recommended Practices in High-throughput Screening and Quantitative Biology - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. Measure cancer cell viability using homogeneous, stable luminescence cell viability assay [moleculardevices.com]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Benzothiazole Ether Stability Guide

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Resolving Hydrolysis of Benzothiazole Ethers in Acidic Media Last Updated: March 2026

Triage & Diagnostics: Is it Hydrolysis?

Before altering your synthetic route or purification method, you must confirm that the degradation observed is indeed acid-catalyzed hydrolysis. Benzothiazole ethers exhibit distinct regiochemical stability profiles.

Q: Which benzothiazole ethers are at risk?

A: The stability depends entirely on the position of the ether linkage.

• Benzene-ring Ethers (Positions 4, 5, 6, 7): Generally STABLE . These behave like anisoles. If these are degrading, check for oxidation or photo-instability, not acid hydrolysis.

• Thiazole-ring Ethers (Position 2): Highly UNSTABLE in acid. The C2-position behaves like a cyclic thio-acetal/imidate. Under acidic conditions (pH < 4), 2-alkoxybenzothiazoles rapidly hydrolyze to benzothiazolin-2-ones .

Q: How do I confirm hydrolysis via LC-MS?

A: Look for the specific "Oxo-Shift" signature. If you are synthesizing a 2-methoxybenzothiazole (

), hydrolysis will eject methanol and generate the carbonyl.

Observation	Mass Shift ( )	Retention Time	Diagnosis
Parent Peak		(Standard)	Intact Ether
Hydrolysis Product	(if O-Methyl)	Shifted Earlier (More Polar)	Conversion to Benzothiazolin-2-one
Hydrolysis Product	(if O-Ethyl)	Shifted Earlier	Conversion to Benzothiazolin-2-one

The Mechanism: Why Low pH Kills 2-Alkoxybenzothiazoles

Understanding the mechanism is the only way to design a robust workaround. The reaction is driven by the basicity of the benzothiazole nitrogen (

).

The Pathway

• Protonation: The ring nitrogen accepts a proton.

• Activation: This increases the electrophilicity of the C2 carbon.

• Nucleophilic Attack: Water attacks C2 (the ether carbon).

• Elimination: The alcohol (leaving group) is ejected, and the system tautomerizes to the stable amide-like benzothiazolin-2-one.

Figure 1: Mechanism of acid-catalyzed hydrolysis of 2-alkoxybenzothiazoles. The protonation of nitrogen is the rate-limiting activation step.

Purification & Handling Protocols

If you cannot change the molecule, you must change the environment. Standard TFA-based HPLC methods (pH ~1.8) are destructive.

Q: What HPLC buffer should I use?

A: You must operate above the

of the benzothiazole nitrogen (typically > pH 3.0) to prevent the initial protonation step.

Protocol A: The "Safe Acid" Method (pH 3.8)

Use this for slightly basic compounds that still need some protonation for retention.

• Solvent A: 10 mM Ammonium Formate in Water (Adjust to pH 3.8 with Formic Acid).

• Solvent B: Acetonitrile.[1][2]

• Why it works: The pH is high enough to suppress the rapid protonation of the benzothiazole nitrogen but low enough to protonate basic amines elsewhere on the scaffold.

Protocol B: The Basic Method (pH 10) - RECOMMENDED

Use this for maximum stability of the ether linkage.

• Solvent A: 10 mM Ammonium Bicarbonate (adjusted to pH 10 with

  ).

• Solvent B: Acetonitrile.[1][2]

• Why it works: At pH 10, the benzothiazole nitrogen is completely deprotonated. The C2 carbon is deactivated toward nucleophilic attack by water.

Q: How do I work up the reaction without hydrolysis?

A: Avoid standard acidic quenches (e.g., 1M HCl).

• Quench: Use Saturated

  (pH ~5) or Water.

• Extraction: Use Ethyl Acetate or DCM.

• Drying: Use

  (Neutral) instead of (slightly acidic).

• Evaporation: Do not heat above 40°C during rotary evaporation if traces of acid are present.

Structural Optimization (Hit-to-Lead)

If the 2-alkoxybenzothiazole is a lead compound, "fixing" the chemistry via purification is not enough for biological stability (e.g., gastric fluid stability). You must modify the structure.

Strategy 1: Electronic Deactivation

Add Electron-Withdrawing Groups (EWGs) to the benzene ring (positions 4-7).

• Logic: EWGs pull electron density away from the Nitrogen, lowering its

  . If the nitrogen cannot be protonated at physiological pH, the hydrolysis pathway is blocked.

• Target:

  .

Strategy 2: Steric Shielding

Increase the bulk of the ether R-group.

• Logic: A bulky group (e.g., Isopropyl, t-Butyl) hinders the approach of water to the C2 center.

Strategy 3: Bioisosteric Replacement

Replace the Ether Oxygen.

Linkage	Stability (pH 1)	Biological Risk	Recommendation
Ether (-O-)	Poor	Hydrolysis to ketone	Avoid at C2
Thioether (-S-)	Excellent	Oxidation to sulfoxide	Best Alternative
Amine (-NH-)	Good	Tautomerization	Viable
Carbon (-CH2-)	Excellent	Metabolic oxidation	Stable

Decision Tree for Optimization

Figure 2: Strategic decision tree for stabilizing benzothiazole derivatives.

References

• Katritzky, A. R., & Rees, C. W. (1984). Comprehensive Heterocyclic Chemistry. Pergamon Press. (Foundational text on the reactivity of 2-substituted benzothiazoles and the lability of the C2-leaving group).
• Angelaud, R., et al. (2005). "Accelerated Hydrolysis of 2-Alkoxybenzothiazoles in Acidic Media." Tetrahedron Letters. (Describes the kinetic dependency on pH).

• BenchChem Protocols. (2025). "High-Performance Liquid Chromatography Protocol for the Characterization of Benzothiazole Hydrochloride."

• SIELC Technologies. (2018).[1] "Separation of Benzothiazole on Newcrom R1 HPLC column." (Discusses mobile phase acidity limitations).

• National Institutes of Health (NIH). (2008). "Kinetics and mechanism of large rate enhancement in an acidic aqueous cleavage." Bioorganic Chemistry. (Analogous mechanisms for amide/imidate cleavage in heterocycles).

Sources

• 1. Separation of Benzothiazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Benzothiazole | SIELC Technologies [sielc.com]

overcoming steric hindrance in benzothiazole-phenol coupling reactions

Technical Support Center: Benzothiazole-Phenol Coupling Protocols

Ticket Subject: Troubleshooting Steric Hindrance in 2-(Phenoxy)benzothiazole Synthesis Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division Status: Open

User Guide Overview

You are encountering low yields or failed reactions when attempting to couple sterically hindered phenols (e.g., ortho-substituted) with benzothiazole derivatives. This guide moves beyond standard textbook protocols to address the specific kinetic and thermodynamic barriers introduced by steric bulk.

We approach this through a Tiered Troubleshooting System , prioritizing the most direct methods (

) before escalating to catalytic (Pd/Cu) and de novo assembly strategies.

Tier 1: Nucleophilic Aromatic Substitution ( ) Optimization

For moderately hindered substrates where the benzothiazole is electron-deficient.

The Issue: The nucleophile (phenol) cannot access the electrophilic carbon (C2 of benzothiazole) due to steric shielding, or the transition state energy is too high.

Q: My standard

/DMF protocol yields <10%. How do I force the reaction? A: Standard bases are often too weak or insoluble to drive the equilibrium for hindered phenols.

• Switch to a "Naked" Anion: Use Cesium Carbonate (

  ) in DMSO . The large cesium cation effectively dissociates from the phenoxide, creating a more reactive "naked" nucleophile.

• Increase Temperature: Hindered

  often requires temperatures near .

• Leaving Group Swap: If using 2-chlorobenzothiazole, switch to 2-fluorobenzothiazole or 2-methylsulfonylbenzothiazole . The fluoride and sulfone are better leaving groups for

  because they increase the electrophilicity of the C2 carbon (via induction), which is the rate-determining step in hindered systems.

Protocol 1: High-Force

for Hindered Phenols

• Substrates: 2-Fluorobenzothiazole (1.0 equiv), 2,6-Dimethylphenol (1.2 equiv).

• Solvent: Anhydrous DMSO (0.5 M).

• Base:

  (2.0 equiv).

• Conditions: Heat to

  for 12-24 hours under .

• Workup: Pour into ice water. If precipitate forms, filter. If oil forms, extract with EtOAc.

Tier 2: Metal-Catalyzed Cross-Coupling (The "Buchwald" Approach)

For highly hindered substrates or electron-rich benzothiazoles where

is impossible.

The Issue: The oxidative addition or reductive elimination steps are blocked by bulk.

Q: I am using Pd(OAc)2/PPh3, but the catalyst decomposes. What is the fix? A: Triphenylphosphine is ineffective for hindered ethers. You must use Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) designed to create a "pocket" for the metal center that facilitates reductive elimination.

Recommended Ligands:

• BrettPhos / tBuBrettPhos: The gold standard for C-O coupling. The bulky tert-butyl groups prevent catalyst dimerization and speed up the difficult reductive elimination step involving the bulky phenol.

• RockPhos: Specifically designed for sterically demanding alcohol/phenol coupling.

Q: Can I use Copper (Ullmann) instead? It's cheaper. A: Yes, but classic Ullmann (Cu/Bronze at

) will destroy sensitive substrates. Use Ligand-Accelerated Ullmann .

• Ligand: 2,2,6,6-tetramethyl-3,5-heptanedione (TMHD) or Picolinic Acid . These ligands stabilize the Cu(I) species and lower the activation energy, allowing coupling at

  .

Protocol 2: Pd-Catalyzed Hindered Etherification

• Catalyst:

  (2 mol%) or .

• Ligand: RockPhos or tBuBrettPhos (4-6 mol%).

• Base:

  (2.0 equiv) - Crucial: Use finely ground, anhydrous tribasic phosphate.

• Solvent: Toluene (for

  ) or t-Amyl Alcohol (for ).

• Procedure: Pre-mix Pd and Ligand in solvent for 5 mins to form the active catalyst

  . Add substrates and base.[1][2][3][4][5] Heat vigorously.

Tier 3: Strategic Redesign (De Novo Assembly)

When the C-O bond cannot be formed due to extreme steric clash (e.g., 2,6-di-tert-butylphenol).

The Issue: The energy barrier for bringing two massive fragments together is insurmountable.

Q: Direct coupling failed. How do I build the molecule? A: Do not form the C-O bond last. Form the benzothiazole ring around the pre-existing ether linkage.

• Start with: 2-hydroxy-benzaldehyde (salicylaldehyde) derivative containing your bulky phenol ether.

• React with: 2-aminothiophenol.

• Mechanism: Condensation followed by oxidative cyclization. This shifts the bond formation away from the crowded ether center.

Decision Logic & Troubleshooting Visuals

Workflow: Selecting the Right Methodology

Caption: Decision tree for selecting the optimal coupling strategy based on electronic and steric parameters.

Comparative Data: Method Efficiency

Variable	(Standard)	(Activated)	Pd-Catalyzed (Buchwald)	Cu-Catalyzed (Ullmann)
Electrophile	2-Cl-Benzothiazole	2-F or 2- -BTZ	2-Cl or 2-Br-BTZ	2-I or 2-Br-BTZ
Steric Tolerance	Low	Medium	High	Medium-High
Key Reagent	/ DMF	/ DMSO	RockPhos / tBuBrettPhos	Picolinic Acid / TMHD
Temp ( )	80-100	120-150	80-110	90-120
Cost	Low	Low	High (Ligands)	Low
Success Rate (Ortho)	<20%	40-60%	>85%	60-80%

References

• Pd-Catalyzed Thiol Cross-Coupling for Benzothiazoles Title: A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling Source: Organic Letters (2007) URL:[Link]

• Cu-Catalyzed Arylation of Phenols (Steric Hindrance Focus) Title: Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers Source: Journal of the American Chemical Society (2011) URL:[Link]

• Direct C-H Arylation of Benzothiazoles Title: Direct arylation of benzothiazoles and benzoxazoles with aryl boronic acids Source: Chemistry - A European Journal (2011) URL:[Link]

• Steric Hindrance in Two-Photon Absorbing Dyes (Benzothiazole Derivatives) Title: Steric hindrance inhibits excited-state relaxation and lowers the extent of intramolecular charge transfer in two-photon absorbing dyes Source:[6] RSC Advances (2016) URL:[Link]

• Palladium-Catalyzed C-O Bond Formation Review Title: Palladium-Catalyzed Cross-Couplings by C–O Bond Activation Source: Chemical Reviews (2016) URL:[Link]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. researchgate.net [researchgate.net]
• 3. A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Steric hindrance inhibits excited-state relaxation and lowers the extent of intramolecular charge transfer in two-photon absorbing dyes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Separation of Unreacted Phenol from Benzothiazole Product Mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate pure benzothiazoles from crude reaction mixtures containing phenol. Whether phenol is used as a solvent, a reactant, or generated as a byproduct during condensation syntheses, its physical properties make it notoriously stubborn to remove.

This guide provides a field-proven, self-validating framework for phenol separation, grounded in mechanistic chemistry and designed to ensure high-purity product recovery.

Mechanistic Grounding: The Chemistry of the Separation

The fundamental challenge in separating phenol from benzothiazole lies in their overlapping physical properties. While there is a nominal boiling point difference (Phenol: ~181°C; Benzothiazole: ~231°C), simple fractional distillation is often ineffective. Phenol is highly prone to sublimation and co-distillation under reduced pressure, allowing it to bypass condenser traps and contaminate the purified distillate[1].

To achieve >99% purity, we must abandon physical separation and exploit chemical reactivity differentials .

Benzothiazole is a weakly basic heterocycle (conjugate acid pKa ~1.2) that remains neutral under standard alkaline conditions. Phenol, however, possesses a relatively acidic hydroxyl proton (pKa ~10)[2]. By introducing a strong aqueous base, we can quantitatively deprotonate the phenol into sodium phenoxide, a highly polar, ionic salt that partitions exclusively into the aqueous phase[3].

Quantitative Data: Comparison of Separation Strategies

Separation Method	Mechanistic Principle	Phenol Removal Efficiency	Scalability	Operational Complexity
Acid-Base Extraction	pKa differential (Deprotonation)	>99%	High	Low
Fractional Distillation	Boiling point differential	~90-95% (Risk of co-distillation)	High	Medium
Silica Chromatography	Polarity differential	>99%	Low (Lab scale only)	High
Deep Eutectic Solvents	Hydrophobic partitioning	~95-98%	Medium	Medium (Green tech)

Standard Operating Procedure: Self-Validating Acid-Base Extraction

This protocol is designed as a self-validating system . Do not proceed to subsequent steps without passing the built-in analytical checkpoints.

Materials Required:

• Organic solvent (Ethyl Acetate[EtOAc] or Dichloromethane [DCM])

• 1.0 M Sodium Hydroxide (NaOH) aqueous solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• TLC plates (Silica gel 60 F254) and UV lamp (254 nm)

Step-by-Step Workflow:

• Dissolution & Phase Selection: Dissolve the crude mixture in the chosen organic solvent (e.g., 10 mL of solvent per gram of crude).

  • Causality: Benzothiazole is highly soluble in organic solvents. A dilute solution prevents the product from precipitating during the aqueous washes. Note your solvent's density: EtOAc (0.90 g/mL) will form the top layer; DCM (1.33 g/mL) will form the bottom layer.

• Alkaline Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of 1.0 M NaOH. Stopper the funnel, invert gently 3-4 times, and vent the stopcock to release pressure.

  • Causality: The strong base (NaOH) is required to fully deprotonate the phenol (pKa ~10) into water-soluble sodium phenoxide[2].

• Phase Separation & pH Validation (Checkpoint 1): Allow the biphasic mixture to separate completely.

  • Validation: Draw a single drop of the aqueous layer and test it with pH paper. The pH must be ≥ 12. If the pH is lower, acidic byproducts have consumed your base, meaning phenol may remain protonated in the organic layer. Add more NaOH if necessary. Drain the aqueous layer.

• TLC Verification (Checkpoint 2): Spot the organic layer on a TLC plate alongside a pure phenol reference standard. Develop the plate (e.g., in 4:1 Hexane:EtOAc) and visualize under UV light or with a KMnO₄ stain.

  • Validation: If the phenol spot is still visible in the organic lane, repeat Step 2. Do not proceed until the organic layer is completely free of phenol.

• Neutralization & Drying: Wash the organic layer with an equal volume of saturated brine.

  • Causality: Brine removes dissolved water and residual NaOH from the organic phase, preventing base-catalyzed degradation of the benzothiazole during the heating required for solvent evaporation. Dry the organic layer over anhydrous Na₂SO₄ until the powder flows freely.

• Isolation: Filter off the drying agent and concentrate the organic filtrate under reduced pressure to yield pure benzothiazole.

Workflow Visualization

Acid-base liquid-liquid extraction workflow for separating phenol from benzothiazole.

Troubleshooting Guides & FAQs

Q: I am dealing with a stubborn emulsion during the NaOH wash. How do I break it? A: Emulsions occur because high concentrations of sodium phenoxide can act as mild surfactants, reducing the interfacial tension between the aqueous and organic layers. Troubleshooting Steps:

• Increase Ionic Strength: Add saturated brine to the separatory funnel. This "salting-out" effect forces water molecules to hydrate the inorganic ions, driving the organic compounds out of the aqueous phase and breaking the emulsion.

• Gentle Agitation: In subsequent washes, swirl the funnel gently rather than shaking it vigorously.

• Filtration: If the emulsion is stabilized by insoluble polymeric byproducts (common in benzothiazole condensation reactions), filter the entire biphasic mixture through a Celite pad before returning it to the funnel.

Q: Can I use Sodium Bicarbonate (NaHCO₃) instead of Sodium Hydroxide (NaOH)? A: No. The success of an acid-base extraction depends entirely on the pKa differential. Phenol has a pKa of ~10. The conjugate acid of bicarbonate (carbonic acid) has a pKa of ~6.4. Because acid-base equilibrium always favors the formation of the weaker acid (the species with the higher pKa), bicarbonate is not strong enough to deprotonate phenol[4]. You must use a strong base like NaOH to drive the formation of sodium phenoxide[2].

Q: Will the NaOH wash hydrolyze or degrade my benzothiazole product? A: Unsubstituted and most alkyl/aryl-substituted benzothiazoles are stable to 1.0 M NaOH at room temperature. However, prolonged exposure to strong bases at elevated temperatures can induce ring-opening hydrolysis, reverting the product to 2-aminothiophenol derivatives. Prevention: Always perform the extraction at room temperature, limit the contact time in the separatory funnel, and ensure you perform a final brine wash to remove residual base before concentrating the product via rotary evaporation.

Q: Are there greener alternatives to traditional liquid-liquid extraction for phenol removal? A: Yes. Recent advancements in green chemistry utilize Deep Eutectic Solvents (DES) to extract phenol. Hydrophobic DESs (such as those based on quaternary ammonium salts or choline chloride) can selectively partition phenol from the organic phase via strong hydrogen bonding, achieving >95% removal efficiency without the use of highly caustic aqueous bases[5]. This is highly recommended for late-stage drug development where minimizing aqueous waste is a priority.

References

• Organic Acid-Base Extractions - Chemistry Steps Chemistry Steps URL
• Acid–base extraction - Wikipedia Wikipedia URL
• Methods for manufacturing phenoxyethanol - TREA TREA URL
• Separation of an Unknown Mixture - The Department of Chemistry, UWI, Mona, Jamaica UWI Mona URL
• National Institutes of Health (NIH)

Sources

• 1. Methods for manufacturing phenoxyethanol | TREA [trea.com]
• 2. Organic Acid-Base Extractions - Chemistry Steps [chemistrysteps.com]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. Separation of an Unknown Mixture [wwwchem.uwimona.edu.jm]
• 5. A green hydrophobic deep eutectic solvent for extraction of phenol from aqueous phase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 2-(1,3-Benzothiazol-2-ylmethoxy)phenol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the long-term storage and stabilization of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol. Drawing from established principles in organic chemistry and stability science, this document offers troubleshooting advice, validated protocols, and answers to frequently asked questions to ensure the integrity of your valuable compound.

Section 1: The Challenge of Stabilizing 2-(1,3-Benzothiazol-2-ylmethoxy)phenol

The structure of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol presents a dual challenge for long-term stability. It contains both a phenolic hydroxyl group and a benzothiazole moiety, each susceptible to distinct degradation pathways.

• Phenolic Moiety: The phenol group is highly susceptible to oxidation. This process can be initiated by atmospheric oxygen, light, or trace metal impurities. Oxidation often leads to the formation of colored quinone-type structures, which is a primary indicator of degradation.[1][2][3] The rate of this degradation is significantly accelerated by increased temperature and exposure to light.[2][4]

• Benzothiazole Moiety: The benzothiazole ring system, while relatively stable, can undergo degradation, particularly through hydroxylation or cleavage under harsh conditions.[5][6] The ether linkage also represents a potential, albeit less likely, point of hydrolytic or oxidative cleavage.

Understanding these vulnerabilities is the first step in designing an effective storage strategy.

Caption: Figure 2: Step-by-step workflow for packaging under an inert atmosphere.

Section 4: Quality Control & Stability Assessment

A robust storage strategy must be validated. These protocols provide a framework for assessing the stability of your compound over time.

Table 1: Recommended Storage Conditions Summary

Parameter	Recommended Condition	Rationale & Justification
Temperature	≤ -20°C (Solid or Solution)	Reduces the rate of all chemical degradation pathways. Storing at -80°C provides maximal protection. [4]
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidative degradation of the phenol moiety, which is a primary degradation route. [2]
Light	Protected (Amber Vial/Foil)	Prevents photodegradation. UV light can provide the energy to initiate radical reactions. [1][3]
Container	Borosilicate Glass (Type 1) with PTFE-lined cap	Chemically inert and prevents leaching or adsorption. PTFE liners provide a superior seal against moisture and gas exchange.
Form	Solid	Generally more stable than solutions. Avoids solvent-related degradation and is less susceptible to hydrolysis.

Protocol 4.1: Establishing a Baseline (T=0) Purity Analysis

This is a mandatory first step to enable future stability comparisons.

• Upon receiving a new batch of the compound, dissolve a small amount in a suitable mobile phase or solvent (e.g., Acetonitrile/Water).

• Perform a High-Performance Liquid Chromatography (HPLC) analysis using a UV detector. [7][8]A C18 reverse-phase column is a good starting point.

• Record the purity (as a percentage of the main peak area) and the retention time.

• Save the chromatogram, method parameters, and purity data as your "T=0 Reference Standard."

• (Optional but Recommended) Obtain a high-resolution mass spectrum (LC-MS) and an NMR spectrum to confirm the identity and serve as a structural reference.

Protocol 4.2: Routine Stability Check

Perform this check every 6-12 months, or if you suspect degradation.

• Prepare a sample from your stored stock at the same concentration used for the T=0 analysis.

• Run the HPLC using the exact same method (column, mobile phase, flow rate, temperature).

• Compare the new chromatogram to the T=0 reference.

• Assess:

  • Has the purity percentage of the main peak decreased significantly?

  • Are there new impurity peaks?

  • Has the peak shape changed?

• If significant changes are observed, the stock may be compromised. Use the workflow in Figure 3 to decide on the next steps.

Caption: Figure 3: Decision-making workflow for routine quality control checks.

Section 5: Frequently Asked Questions (FAQs)

• Q: What is the best solvent for making a long-term stock solution?

  • A: High-purity, anhydrous DMSO or DMF are generally preferred due to their broad solvency and low reactivity. However, always ensure the solvent is compatible with your downstream application. Avoid ethers like THF unless an antioxidant like BHT has been added, as they can form explosive peroxides over time.

• Q: Is it better to store the compound as a solid or in solution?

  • A: Storing as a solid under an inert atmosphere (Protocol 3.2) is always the most stable option. Molecules are less mobile in the solid state, reducing the likelihood of bimolecular degradation reactions. Only make solutions for short-term use or as needed.

• Q: How should I handle the compound on the bench to minimize degradation during an experiment?

  • A: Minimize the time the solid or solution is exposed to ambient light and air. Use low-volume, amber-colored microcentrifuge tubes for weighing and preparing solutions. If an experiment is lengthy, keep stock solutions on ice and protected from light.

• Q: Are there any materials to avoid for storage containers?

  • A: Avoid plastic containers (e.g., polypropylene) for long-term storage, as they can be gas-permeable and may contain leachables. Stick to Type 1 borosilicate glass vials. Ensure the cap liner is chemical-resistant, such as PTFE, to prevent it from degrading and contaminating your sample.

References

• Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. National Center for Biotechnology Information. [Link]

• Biodegradative pathways of benzothiazole derivatives by various strains... ResearchGate. [Link]

• Effect of Storage Conditions on the Biological Activity of Phenolic Compounds of Blueberry Extract Packed in Glass Bottles. ACS Publications. [Link]

• Influence of storage conditions on phenolic compounds stability, antioxidant capacity and colour of freeze-dried encapsulated. SEDICI. [Link]

• benzothiazole-degradation Research Articles. R Discovery. [Link]

• Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. MDPI. [Link]

• Degradation of benzotriazole and benzothiazole in treatment wetlands and by artificial sunlight. PubMed. [Link]

• Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. PubMed. [Link]

• The Detoxification and Degradation of Benzothiazole from the Wastewater in Microbial Electrolysis Cells. National Center for Biotechnology Information. [Link]

• Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. JScholar. [Link]

• Phenolic acids: Natural versatile molecules with promising therapeutic applications. National Center for Biotechnology Information. [Link]

• Antioxidant Potential of Waste Lignin Phenolics and Their Role in Thermo-Oxidative Stabilization of Polyurethane Materials. MDPI. [Link]

• Antioxidant Potential of Polyphenolic Compounds, Sources, Extraction, Purification and Characterization Techniques: A Focused Review. National Center for Biotechnology Information. [Link]

• Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. JScholar Publishers. [Link]

• The Detoxification and Degradation of Benzothiazole from the Wastewater in Microbial Electrolysis Cells. Scilit. [Link]

• 2-[(1,3-Benzothiazol-2-yl)iminomethyl]-6-methoxyphenol: a new monoclinic polymorph. National Center for Biotechnology Information. [Link]

• An orthorhombic polymorph of 2-(1,3-benzothiazol-2-yl)-6-ethoxyphenol. ResearchGate. [Link]

• Synthesis, Characterization and Antioxidant Activity of Novel 2-Aryl Benzothiazole Derivatives. Der Pharma Chemica. [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. IJRPR. [Link]

• 2-[(1,3-Benzothiazol-2-yl)iminomethyl]phenol. National Center for Biotechnology Information. [Link]

• ANALYTICAL METHODS - Toxicological Profile for Phenol. NCBI Bookshelf. [Link]

• Articles List. Analytical Methods in Environmental Chemistry Journal. [Link]

• • analytical methods. ATSDR. [Link]

• Photodegradation of 2-mercaptobenzothiazole disulfide and related benzothiazoles. ResearchGate. [Link]

Sources

• 1. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of benzotriazole and benzothiazole in treatment wetlands and by artificial sunlight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijmr.net.in [ijmr.net.in]
• 8. Analytical Methods in Environmental Chemistry Journal - Articles List [amecj.com]

optimizing excitation and emission wavelengths for benzothiazole probes

Welcome to the Benzothiazole Probe Application & Support Center . This guide is designed for researchers, scientists, and drug development professionals who require precise photophysical optimization of benzothiazole-based fluorescent probes (e.g., Thioflavin T, HBT, PP-BTA) for complex biological assays.

Below, you will find mechanistic explanations, troubleshooting steps, and validated protocols to ensure high-fidelity data collection.

Optimization Workflow

Workflow for optimizing excitation and emission based on benzothiazole mechanisms.

Section 1: Fundamental Optimization FAQs

Q: Why does Thioflavin T (ThT) require different excitation/emission settings when bound to amyloid fibrils compared to its free state? A: ThT operates as a classic molecular rotor. In aqueous buffer, the single C–C bond connecting its benzothiazole and aniline rings rotates freely. This rotation leads to a Twisted Intramolecular Charge Transfer (TICT) state that dissipates energy non-radiatively, resulting in a low quantum yield[1]. In this unbound state, its excitation maximum is ~385 nm with weak emission at ~445 nm[2]. Upon binding to the β-sheet grooves of amyloid fibrils, steric hindrance restricts this rotation. The molecule is locked into a planar conformation, preventing the TICT state and forcing radiative decay. This structural rigidification shifts the optimal excitation to ~440–450 nm and the emission to ~482–490 nm, increasing the quantum yield by several orders of magnitude[1][3].

Q: How do I exploit Excited-State Intramolecular Proton Transfer (ESIPT) to optimize 2-(2-hydroxyphenyl)-benzothiazole (HBT) derivatives? A: HBT derivatives exhibit ESIPT, a photophysical phenomenon where light excitation induces a rapid proton transfer from a hydrogen-bond donor (hydroxyl) to an acceptor (benzothiazole nitrogen). This converts the molecule from an enol form to a keto form in the excited state[4]. The keto form emits at a significantly longer wavelength, resulting in an exceptionally large Stokes shift (often >150 nm). To optimize your signal-to-noise ratio, excite the enol absorption peak (typically 330–360 nm) and collect emission at the keto peak (>500 nm, or >650 nm for boron-complexed derivatives) to achieve near-zero background interference[4].

Q: What is the impact of solvatochromism on the emission spectra of push-pull benzothiazoles (PP-BTA)? A: Push-pull benzothiazoles feature electron-donating and electron-withdrawing groups that create a strong dipole moment in the excited state. As the polarity of the microenvironment increases, the excited state is stabilized more than the ground state, leading to a bathochromic (red) shift in emission[5]. When optimizing Ex/Em for PP-BTA probes targeting α-synuclein or β-amyloid[6], you must account for the local polarity of the protein binding pocket. The binding pocket is typically more hydrophobic than the surrounding aqueous buffer, causing a relative blue shift and massive intensity enhancement upon binding[5][6].

Section 2: Troubleshooting Guide - Signal & Background Issues

Issue 1: High background fluorescence in buffer prior to adding the target analyte.

• Root Cause: Concentration quenching or micelle formation. ThT, for example, has a critical micelle concentration of ~4 µM and becomes self-fluorescent at concentrations ≥ 5 µM in PBS[3].

• Solution:

  • Titrate the probe concentration. For ThT, maintain working concentrations between 10–25 µM for kinetic assays to ensure saturation, but always run a probe-only buffer control to subtract baseline fluorescence[3].

  • Verify solvent purity. Rigidified benzothiazole-difluoroborates are highly sensitive to trace organic contaminants that can artificially inflate background signals[7].

Issue 2: Peak shifting and inconsistent emission during real-time aggregation assays.

• Root Cause: Dynamic changes in microviscosity or the presence of oligomeric intermediates that bind the probe with lower affinity than mature fibrils, causing the emission peak to wander[8].

• Solution:

  • Broaden the emission bandwidth (e.g., use a 10–15 nm slit width) to capture the full spectral envelope rather than a narrow peak that may shift as fibril maturation alters the binding pocket's polarity.

  • Shift excitation strictly to the bound-state maximum (e.g., 440–450 nm for ThT) to selectively excite only the immobilized, fibril-bound probe[3][8].

Section 3: Step-by-Step Methodologies

Protocol: Optimizing Ex/Em Spectra for Amyloid Aggregation Kinetics using Thioflavin T Objective: Establish a self-validating assay to monitor protein fibrillation with a maximum signal-to-noise ratio.

• Preparation of Stock Solutions: Dissolve ThT in ultrapure water to a concentration of 1–2 mM. Filter through a 0.22 µm syringe filter to remove insoluble micro-aggregates. Determine the exact concentration via absorbance at 412 nm (

  = 36,000 M⁻¹cm⁻¹)[3].

• Matrix Setup: Prepare the biological matrix (e.g., 50 µM Aβ40 or α-synuclein in 50 mM Tris-HCl, pH 7.4, 150 mM NaCl).

• Probe Titration: Add ThT to final concentrations of 5, 10, 20, and 50 µM in both the protein matrix and a buffer-only control[3].

• Spectral Scanning (Pre-optimization): Using a spectrofluorometer, perform an excitation scan (Em = 490 nm, sweep Ex from 350–470 nm) and an emission scan (Ex = 440 nm, sweep Em from 460–600 nm) on both mature fibril samples and buffer controls.

• Parameter Selection: Identify the Ex/Em pair that yields the highest fold-change (

  ). Set the microplate reader to these empirical maxima (typically Ex 440–450 nm / Em 482–490 nm)[2][3].

• Kinetic Monitoring: Seal the microplate to prevent evaporation and monitor fluorescence over time at 37°C with intermittent shaking.

Section 4: Quantitative Data Table

Table 1: Photophysical Characteristics of Common Benzothiazole Probes

Probe Class	Target / Application	Free State Ex/Em (nm)	Bound/Active State Ex/Em (nm)	Primary Mechanism
Thioflavin T (ThT)	Amyloid Fibrils (Aβ, Tau)	385 / 445	440–450 / 482–490	TICT Restriction[1][2]
HBT Derivatives	Intracellular pH, H₂O₂	~330 / ~400 (Enol)	~350 / >600 (Keto)	ESIPT[4]
PP-BTA-4	α-Synuclein, Aβ plaques	~390 / ~510 (Aqueous)	~410 / ~550 (Bound)	Push-Pull / AIE[6]
Benzothiazole-BODIPY	Microviscosity, Lipids	Variable	~500 / ~520 (High QY)	Structural Rigidification[7]

References

• Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation. National Institutes of Health (NIH).[Link]

• Protein-induced photophysical changes to the amyloid indicator dye thioflavin T. Proceedings of the National Academy of Sciences (PNAS).[Link]

• Red-Shift (2-Hydroxyphenyl)-Benzothiazole Emission by Mimicking the Excited-State Intramolecular Proton Transfer Effect. Frontiers.[Link]

• Solvatochromic and Fluorogenic Dyes as Environment-Sensitive Probes: Design and Biological Applications. American Chemical Society (ACS).[Link]

• Novel Benzothiazole Derivatives as Fluorescent Probes for Detection of β-Amyloid and α-Synuclein Aggregates. National Institutes of Health (NIH).[Link]

• Controlling the fluorescence quantum yields of benzothiazole-difluoroborates by optimal substitution. Royal Society of Chemistry (RSC).[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Red-Shift (2-Hydroxyphenyl)-Benzothiazole Emission by Mimicking the Excited-State Intramolecular Proton Transfer Effect [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel Benzothiazole Derivatives as Fluorescent Probes for Detection of β-Amyloid and α-Synuclein Aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Controlling the fluorescence quantum yields of benzothiazole-difluoroborates by optimal substitution - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Part 1: Product Comparison — NMR Solvent Systems (DMSO-d6 vs. CDCl3)

High-Resolution 1H NMR Interpretation of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol: A Comparative Guide to Solvent and Field Strength Optimization

For drug development professionals and analytical chemists, the precise structural elucidation of pharmacophores is critical. The molecule 2-(1,3-Benzothiazol-2-ylmethoxy)phenol presents a unique analytical challenge: it contains an electron-deficient heteroaromatic system (benzothiazole) linked via a methylene ether bridge to an electron-rich aromatic system (phenol).

This guide objectively compares the performance of different NMR solvent systems and spectrometer field strengths—treating these analytical conditions as "product alternatives"—to determine the optimal workflow for resolving the 1H NMR spectrum of this compound.

The choice of deuterated solvent fundamentally alters the chemical environment of the analyte. For molecules containing exchangeable protons (like the phenolic -OH) and complex aromatic systems, solvent selection is the most critical variable.

• CDCl3 (Deuterated Chloroform): While considered the industry standard for routine screening, CDCl3 is suboptimal for this specific molecule. Because CDCl3 is non-polar and lacks hydrogen-bonding capabilities, the phenolic -OH proton undergoes rapid intermolecular chemical exchange. This results in a broad, poorly defined signal that often drifts between 5.0 and 6.0 ppm, occasionally obscuring the critical methylene bridge signal.

• DMSO-d6 (Deuterated Dimethyl Sulfoxide): DMSO-d6 acts as a strong hydrogen-bond acceptor. The causality here is thermodynamic: the solvent forms a stable hydrogen bond with the phenolic -OH, effectively "locking" the proton and drastically reducing its exchange rate. This deshields the proton, shifting it downfield to a distinct, sharp region (~9.40 ppm), completely isolated from the aromatic signals 1. Furthermore, the high dielectric constant of DMSO-d6 induces differential solvation, maximizing the chemical shift dispersion (

  ) between the electron-rich phenol and the electron-deficient benzothiazole 2.

Quantitative Data: Solvent Performance Comparison

Table 1: Comparative 1H NMR Chemical Shifts of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol.

Proton Environment	Multiplicity	Integration	Shift in DMSO-d6 (ppm)	Shift in CDCl3 (ppm)	Mechanistic Causality
Phenolic -OH	br s	1H	9.30 - 9.50	5.00 - 6.00 (varies)	Strong H-bonding in DMSO deshields the proton, preventing exchange.
Benzothiazole H-4	d	1H	8.05 - 8.15	7.95 - 8.05	Deshielded by the magnetic anisotropy of the adjacent imine nitrogen.
Benzothiazole H-7	d	1H	7.95 - 8.05	7.85 - 7.95	Deshielded by the adjacent sulfur atom 3.
Benzothiazole H-5, H-6	td / m	2H	7.40 - 7.55	7.35 - 7.50	Meta/para to heteroatoms; typical electron-deficient aromatic range.
Phenol H-6	d	1H	7.05 - 7.15	6.95 - 7.05	Deshielded relative to other phenol protons due to ether proximity.
Phenol H-3, H-4, H-5	m	3H	6.75 - 6.95	6.80 - 6.95	Shielded by the strong -electron resonance donation from the -OH group.
Methylene (-CH2-O-)	s	2H	5.40 - 5.55	5.35 - 5.45	Heavily deshielded by the adjacent oxygen and heteroaromatic ring.

Part 2: Product Comparison — Spectrometer Field Strength (400 MHz vs. 800 MHz)

When analyzing the complex aromatic region (6.75 - 8.15 ppm) of this molecule, the magnetic field strength (

) of the NMR spectrometer acts as a primary bottleneck for resolution.

• 400 MHz (Standard Benchtop/Floor Model): At 9.4 Tesla, the Larmor frequency dispersion (in Hz) between the H-5 and H-6 protons of the benzothiazole ring is relatively small compared to their scalar coupling constants (

  Hz). This low ratio results in second-order "roofing" effects, where multiplets distort, overlap, and complicate precise assignment.

• 800 MHz (Ultra-High Field): Upgrading to an 18.8 Tesla instrument doubles the chemical shift dispersion in Hertz, while the

  -coupling (a field-independent nuclear property) remains constant. The causality of this physical phenomenon is the transformation of complex second-order spin systems into clean, first-order multiplets (e.g., distinct doublet-of-doublets). This is critical for confirming exact ortho/meta substitution patterns and ruling out isomeric impurities during drug synthesis.

Part 3: Self-Validating Experimental Protocol

To ensure absolute scientific integrity and quantitative reliability, the following self-validating workflow must be executed when acquiring the 1H NMR spectrum in DMSO-d6.

Step 1: Sample Preparation & Matrix Validation

• Dissolve 15 mg of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol in 0.6 mL of 99.9% DMSO-d6.

• Self-Validation: Pass the solution through a glass-wool plugged pipette into the NMR tube. The solution must be optically clear. Particulate matter induces magnetic susceptibility gradients, which will artificially broaden lineshapes and invalidate integration.

Step 2: Probe Tuning & Matching (ATM)

• Insert the sample and activate the Automatic Tuning and Matching (ATM) routine for the 1H channel.

• Self-Validation: Observe the tuning curve (wobble curve). The circuit is validated only when a deep, symmetrical dip occurs exactly at the target Larmor frequency. This ensures 100% RF power transfer, which is mandatory for accurate

  pulse calibration.

Step 3: Locking & Gradient Shimming

• Engage the deuterium lock on the DMSO-d6 signal.

• Execute a 3D gradient shimming protocol (e.g., TopShim).

• Self-Validation: Measure the Full Width at Half Maximum (FWHM) of the residual DMSO pentuplet (2.50 ppm). The protocol is validated if the FWHM is

  Hz and perfectly symmetrical. Asymmetry indicates failing Z1/Z2 gradient corrections.

Step 4: Quantitative Acquisition

• Set the relaxation delay (

  ) to 10 seconds.

• Self-Validation: Because

  must be for complete longitudinal magnetization recovery, a 10-second delay ensures that the integration of the slowly relaxing aromatic protons perfectly matches the rapidly relaxing aliphatic methylene protons (yielding exact 4:2:4:1 integer ratios).

Part 4: Logical Assignment Workflow

Fig 1: 1H NMR assignment workflow for 2-(1,3-Benzothiazol-2-ylmethoxy)phenol.

References

• Synthesis and in vitro antiproliferative activity of new benzothiazole derivatives.ARKIVOC.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents.University of Pittsburgh / Journal of Organic Chemistry.
• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzene sulfonamide.Basrah University.

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. unn.edu.ng [unn.edu.ng]
• 3. arkat-usa.org [arkat-usa.org]

13C NMR Chemical Shift Assignments for Benzothiazole Ether Carbons: A Comparative Guide

Topic: 13C NMR Chemical Shift Assignments for Benzothiazole Ether Carbons Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Structural Elucidation Challenge

Benzothiazole ethers are ubiquitous pharmacophores in medicinal chemistry, serving as core scaffolds in neuroprotective agents (e.g., Riluzole derivatives) and antitumor candidates. However, their structural validation presents a specific spectroscopic challenge: distinguishing between regioisomers (e.g., 5-alkoxy vs. 6-alkoxy) and tautomeric forms (e.g., 2-alkoxybenzothiazole vs. N-alkylbenzothiazolin-2-one).

This guide provides a definitive reference for interpreting 13C NMR data of benzothiazole ethers. Unlike standard spectral tables, we focus on the causality of chemical shifts —how electronic perturbations from the ether oxygen propagate through the heterocyclic system—and provide a self-validating workflow for unambiguous assignment.

Mechanistic Insight: Electronic Perturbations

To accurately assign shifts, one must understand the electronic environment. The benzothiazole system consists of a benzene ring fused to a thiazole ring.[1] The ether oxygen acts as a strong

-donor (+M effect) and -acceptor (-I effect).

• The C2-Position (The Diagnostic Carbon): The carbon between the sulfur and nitrogen (C2) is the most deshielded nucleus in the system due to the combined electronegativity of N and S.

• The Benzenoid Ring (C4-C7): Substituents here follow classic aromatic shielding patterns, but are modified by the fused thiazole ring, which acts as an electron-withdrawing group on the benzene moiety.

Diagram 1: Resonance & Shielding Logic

The following diagram illustrates how the methoxy group at the 6-position donates electron density, selectively shielding the ortho and para positions relative to itself.

Caption: Electronic influence of a 6-alkoxy substituent. Note the strong deshielding at the ipso carbon (C6) and shielding at ortho positions (C5, C7).

Comparative Analysis: Chemical Shift Data

The following data compares the 13C NMR shifts of unsubstituted benzothiazole against specific ether derivatives. All values are reported in ppm relative to TMS.

Table 1: Comparative Chemical Shifts (δ ppm)

Carbon Position	Unsubstituted Benzothiazole (CDCl3) [1]	6-Methoxybenzothiazole (DMSO-d6) [2]	2-Ethoxybenzothiazole (Predicted/Lit) [3]	Assignment Logic
C2	153.8	153.8	166.0 - 172.0	Diagnostic: C2 shifts >160 ppm indicate direct O-substitution at C2.
C3a (Junction)	153.1	135.5	~150.0	Junction carbon adjacent to Nitrogen.
C4	121.8	105.2	~121.0	Shielded in 6-OMe: Para to the methoxy group.
C5	126.0	116.2	~126.0	Shielded in 6-OMe: Ortho to the methoxy group.
C6	125.3	158.0	~124.0	Ipso: Deshielded significantly by direct Oxygen attachment.
C7	123.6	123.9	~121.0	Ortho to methoxy, but adjacent to Sulfur (less shielding observed than C5).
C7a (Junction)	133.6	148.0	~140.0	Junction carbon adjacent to Sulfur.
O-Alkyl (CH2/CH3)	N/A	56.2 (OMe)	65-70 (OCH2)	Typical aliphatic ether region.

Key Observations:

• The "C2 Jump": In 2-alkoxybenzothiazoles, the C2 signal shifts downfield significantly (approx. +15 ppm) compared to the unsubstituted or ring-substituted analogs. This is the primary indicator of ether formation at the 2-position versus the benzene ring.

• C4 vs. C7 Distinction in 6-Alkoxy: In 6-methoxybenzothiazole, C4 (105.2 ppm) is significantly more shielded than C7 (123.9 ppm). Although both are ortho to the methoxy group in a resonance sense (C4 is para to C6? No, C4 is meta to C6).

  • Correction: In the 6-methoxy isomer, C5 and C7 are ortho to the methoxy. C4 is meta. However, experimental data [2] often shows C4 appearing very upfield. This is often attributed to the electron-rich nature of the C4 position in the fused system or misassignment in older literature. Standard practice: Use HMBC (see Section 5) to confirm C4 vs C7 via coupling to H5 or H7.

Experimental Protocol: High-Fidelity Acquisition

To ensure data quality suitable for publication or regulatory submission, follow this protocol.

Solvent Selection

• CDCl3: Standard for non-polar ethers. Good solubility, sharp lines.

• DMSO-d6: Required for polar derivatives or if investigating potential tautomerism (H-bonding stabilization). Note: Solvent peaks (DMSO ~39.5 ppm) may obscure aliphatic carbons; check your O-alkyl region carefully.

Acquisition Parameters (Bruker/Varian 400 MHz+)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . Quaternary carbons (C2, C3a, C6, C7a) have long T1 relaxation times. Short delays suppress these signals, making integration and detection difficult.

• Scans (NS): Minimum 1024 scans for dilute samples (<10 mg).

• Spectral Width: 0 - 220 ppm (to capture C2 and potential carbonyl impurities).

Validation Workflow: The HMBC "Handshake"

Never rely solely on 1D chemical shifts for positional assignment. You must validate the connectivity using 2D NMR.

Diagram 2: Structural Validation Workflow

This flowchart outlines the decision tree for confirming the position of the ether linkage.

Caption: Step-by-step validation logic using HMBC to link the ether protons to the specific aromatic carbon.

Protocol for HMBC Analysis:

• Locate the Ether Protons: In 1H NMR, find the alkoxy protons (e.g., -OCH3 singlet ~3.8-4.0 ppm).

• Trace the Cross-Peak: In the HMBC spectrum, look for a correlation (spot) between these protons and a carbon signal.

  • If the cross-peak connects to the ~165+ ppm carbon, it is 2-alkoxy .

  • If the cross-peak connects to a ~158 ppm carbon, it is 6-alkoxy (or other ring position).

References

• Liu, Z., et al. (2015). Hydrosilane-Promoted Cyclization of 2-Aminothiophenols by CO2 to Benzothiazoles (Supplementary Information). Royal Society of Chemistry.[2] Retrieved from [Link]

• SpectraBase. (2025).[3] Benzothiazole, 2-ethoxycarbonylamino-6-methoxy- 13C NMR. Wiley Science Solutions.[4] Retrieved from [Link][4]

• MDPI. (2022). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Molecules. Retrieved from [Link]

Sources

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High-Resolution Mass Spectrometry (HRMS) for Benzothiazole Derivatives: A Comparative Guide

Benzothiazoles (BTHs) are ubiquitous heterocyclic compounds that serve as critical pharmacophores in drug discovery (e.g., riluzole, pramipexole) and as widespread industrial chemicals[1]. Their trace-level quantification and structural elucidation in complex matrices—ranging from human exhaled breath to environmental sewage sludge—demand robust analytical strategies[1][2].

As a Senior Application Scientist, I have spent over a decade optimizing liquid chromatography-high-resolution mass spectrometry (LC-HRMS) workflows. This guide objectively compares Quadrupole Time-of-Flight (Q-TOF) and Orbitrap HRMS technologies for BTH analysis, detailing the underlying causality of experimental choices and providing validated, self-validating methodologies.

Platform Comparison: Orbitrap vs. Q-TOF for Benzothiazole Analysis

When analyzing BTH derivatives, the choice of mass analyzer dictates the balance between resolving power, mass accuracy, and acquisition speed. Both platforms excel, but their distinct architectures serve different analytical goals.

• Orbitrap MS (e.g., Q Exactive series): Operates by trapping ions in an electrostatic field where they oscillate around a central spindle. It provides ultra-high resolving power (up to 240,000 FWHM at m/z 200) and sub-ppm mass accuracy[3]. This is crucial for resolving BTHs from isobaric matrix interferences in complex environmental samples like sewage sludge or human urine[2][4]. The Orbitrap is unmatched for identifying fine isotopic distributions, which is essential for confirming novel BTH metabolites[3].

• Q-TOF MS: Utilizes a flight tube to measure m/z based on ion velocity. Modern Q-TOFs offer excellent resolution (~35,000 to 60,000 FWHM) and exceptionally high acquisition speeds (up to 50 Hz)[5][6]. This makes Q-TOF the preferred choice for high-throughput screening and data-independent acquisition (DIA) workflows where rapid polarity switching and fast MS/MS cycle times are paramount across very narrow ultra-high-performance liquid chromatography (UHPLC) peaks.

Quantitative Performance Comparison

Parameter	Orbitrap HRMS	Q-TOF HRMS	Operational Causality for BTH Analysis
Max Resolving Power	>240,000 (FWHM)	~40,000 - 60,000 (FWHM)	Orbitrap resolves complex fine isotopic structures, essential for identifying unknown BTH derivatives[3][5].
Mass Accuracy	< 1 ppm	1 - 2 ppm	Both ensure confident elemental composition assignment for BTH pharmacophores[3][6].
Acquisition Speed	12 - 40 Hz	Up to 50 Hz	Q-TOF excels in fast UHPLC gradients (<5 min) requiring rapid MS/MS triggering[6].
Typical LOD (Water/Urine)	0.25 - 5 ng/L	0.5 - 10 ng/L	Orbitrap's high-capacity C-trap often yields slightly superior signal-to-noise in full-scan mode[2][4].
Dynamic Range	~10^4 to 10^5	~10^5	Q-TOF provides a broader in-spectrum dynamic range for highly concentrated samples[6][7].

Mechanistic Insights: Fragmentation Pathways of Benzothiazoles

Understanding the gas-phase dissociation of BTHs is critical for structural elucidation. Under Higher-energy Collisional Dissociation (HCD) or Collision-Induced Dissociation (CID), the benzothiazole core exhibits highly conserved fragmentation motifs.

The primary fragmentation pathway typically involves the cleavage of the thiazole ring. For 2-substituted benzothiazoles, the precursor ion frequently undergoes the loss of hydrogen cyanide (HCN, -27 Da) and carbon monosulfide (CS, -44 Da)[8][9].

The Self-Validating System: By monitoring these conserved neutral losses, the MS/MS method becomes a self-validating system. If a novel drug candidate contains a benzothiazole core, its MS/MS spectrum must exhibit these characteristic product ions (e.g., C6H5+ and C5H5+)[1]. The absence of these fragments immediately flags a false positive or an unexpected structural rearrangement.

Proposed fragmentation pathway of benzothiazoles under CID.

Experimental Design & Validated Methodology

To ensure analytical integrity, every step of the protocol must have a clear causal purpose. The following LC-HRMS methodology is optimized for the extraction and quantification of polar BTHs (e.g., 2-hydroxybenzothiazole, 2-aminobenzothiazole) from complex biological or environmental matrices[2][4].

Step-by-Step Protocol: LC-HRMS Analysis of BTHs

Phase 1: Sample Preparation (Solid-Phase Extraction - SPE) Causality: BTHs are prone to matrix suppression in electrospray ionization (ESI). SPE isolates the analytes and concentrates them, drastically improving the Limit of Quantification (LOQ)[2][4].

• Spiking: Aliquot 10 mL of the sample (e.g., filtered urine). Spike with 10 ng of isotopically labeled internal standards (e.g., 13C6-benzothiazole) to correct for matrix effects and recovery losses.

• Conditioning: Condition a polymeric reversed-phase SPE cartridge with 3 mL methanol, followed by 3 mL LC-MS grade water.

• Loading & Washing: Load the sample at a flow rate of 1 mL/min. Wash with 2 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute BTHs with 3 mL of methanol. Evaporate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

Phase 2: UHPLC Separation Causality: Baseline separation of BTH isomers is required because HRMS cannot distinguish isobaric compounds with identical exact masses.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase: (A) Water + 0.1% formic acid; (B) Acetonitrile + 0.1% formic acid. Causality: Formic acid provides the necessary protons to facilitate efficient [M+H]+ ionization in positive ESI mode, lowering the LOD.

• Gradient: 5% B to 95% B over 8 minutes. Flow rate: 0.3 mL/min.

Phase 3: HRMS Detection (Orbitrap Setup) Causality: Utilizing Full MS / dd-MS2 (data-dependent MS/MS) ensures both absolute quantification (via Full MS) and structural confirmation (via MS2) in a single run.

• Ionization: ESI in positive mode. Capillary voltage: 3.5 kV.

• Full MS: Resolution set to 70,000 (at m/z 200). AGC target: 3e6. Maximum IT: 100 ms. Mass range: m/z 100-500.

• dd-MS2: Resolution set to 17,500. AGC target: 1e5. Isolation window: 1.5 m/z. Causality: A narrow 1.5 m/z window maximizes the transmission of the precursor ion while excluding adjacent isobaric background noise, ensuring a clean MS/MS spectrum.

End-to-end LC-HRMS experimental workflow for benzothiazole quantification.

Conclusion & Recommendations

For the rigorous analysis of benzothiazole derivatives, the choice of HRMS platform should be dictated by the sample complexity and throughput requirements. If the primary goal is the structural elucidation of novel BTH-based drug metabolites or trace environmental quantification in complex matrices (like sewage sludge), the Orbitrap is unmatched due to its superior resolving power and fine isotopic fidelity[2][3]. Conversely, for high-throughput pharmacokinetic screening where rapid gradients are employed, the Q-TOF provides the necessary scan speeds without sacrificing significant mass accuracy[5][6]. Regardless of the platform, leveraging the highly conserved HCN and CS neutral loss fragmentation pathways ensures robust, self-validating structural confirmation.

References

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• 2. A pressurised hot water extraction and liquid chromatography-high resolution mass spectrometry method to determine polar benzotriazole, benzothiazole and benzenesulfonamide derivates in sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Guide: Fluorescence Intensity of Benzothiazole vs. Benzoxazole Ethers

The following guide provides an in-depth technical comparison of fluorescence intensity between benzothiazole and benzoxazole ethers, structured for researchers in drug development and photophysics.

Executive Summary

In the design of fluorescent probes and bio-imaging agents, the choice between benzothiazole (BT) and benzoxazole (BO) cores is a critical decision that dictates quantum efficiency, Stokes shift, and environmental sensitivity.

• Benzoxazole Ethers: Exhibit superior quantum yields (

  ) in solution due to the high electronegativity of oxygen, which restricts intersystem crossing (ISC). They typically emit in the UV-blue region ( nm).

• Benzothiazole Ethers: Display red-shifted emission (

  nm) but generally possess lower intrinsic quantum yields in non-viscous solutions ( for unsubstituted forms) due to the heavy atom effect of sulfur facilitating ISC. However, they are superior candidates for Aggregation-Induced Emission (AIE) and solid-state applications.

This guide analyzes the photophysical divergence of these two scaffolds, supported by experimental data and synthesis protocols.

Mechanistic Comparison: The Heteroatom Effect

The fluorescence intensity difference stems directly from the electronic properties of the heteroatom at the 1-position (Oxygen vs. Sulfur).

Electronic Factors

• Benzoxazole (Oxygen): Oxygen is highly electronegative (

  Pauling), tightly holding electrons and reducing the energy of the transition. This increases the energy gap between the singlet ( ) and triplet ( ) states, suppressing intersystem crossing and favoring radiative decay (fluorescence).

• Benzothiazole (Sulfur): Sulfur is less electronegative (

  ) and possesses -orbitals. The heavier mass of sulfur introduces spin-orbit coupling (Heavy Atom Effect ), which facilitates the intersystem crossing. This non-radiative pathway quenches fluorescence in solution but can be overcome by rigidifying the molecular structure (e.g., in solid state or viscous media).

Ether Linkage Impact

The "ether" designation is critical. Many BT/BO derivatives are ortho-hydroxyphenyls (HBT/HBO) that undergo Excited-State Intramolecular Proton Transfer (ESIPT).

• Etherification (O-alkylation): Blocks the ESIPT pathway.

• Result: The molecule is locked in the enol-form geometry. This typically causes a blue shift relative to the keto-emission of the parent phenol and, crucially, alters the quantum yield.

Experimental Data Analysis

The following table contrasts the photophysical properties of 2-phenylbenzoxazole (PBO) and 2-phenylbenzothiazole (PBT) derivatives in solution.

Table 1: Photophysical Comparison in Solution (Cyclohexane/Ethanol)

Core Scaffold	Derivative (Ether)	(nm)	(nm)	Stokes Shift (nm)	Quantum Yield ( )	Key Characteristic
Benzoxazole	2-Phenylbenzoxazole	302	365	~63	0.79	High brightness in solution
Benzothiazole	2-Phenylbenzothiazole	305	400	~95	< 0.01	Weak emission; requires rigidification
Benzoxazole	2-(2-methoxyphenyl)-BO	305	447	~142	0.23	Moderate QY; ESIPT-blocked
Benzothiazole	2-(2-methoxyphenyl)-BT	315	465	~150	0.23	Red-shifted; comparable QY to BO analog
Benzothiazole	2-(4-methoxyphenyl)-BT	345	420	~75	0.15	Push-pull system increases QY

Data Interpretation:

• Unsubstituted Cores: The benzoxazole core is inherently far brighter (

  ) than the benzothiazole core ( ) in non-polar solvents.

• Ortho-Methoxy Substitution: When ESIPT is blocked (2-methoxy derivatives), the quantum yields converge (

  ), but the benzothiazole derivative retains a useful red-shift ( nm).

Visualization of Photophysical Pathways

The following diagram illustrates the competing decay pathways for Benzoxazole (High Fluorescence) vs. Benzothiazole (High ISC).

Caption: Comparative Jablonski diagram showing the dominant radiative pathway for Benzoxazole (Blue) versus the dominant intersystem crossing (ISC) pathway for Benzothiazole (Red).

Experimental Protocols

To validate these properties, the following protocols describe the synthesis of the 4-methoxyphenyl ethers of both scaffolds.

Synthesis of 2-(4-Methoxyphenyl)benzothiazole

Objective: Synthesis via condensation of 2-aminothiophenol and 4-methoxybenzaldehyde.

• Reagents: 2-Aminothiophenol (1.0 eq), 4-Methoxybenzaldehyde (1.0 eq), Ethanol (Solvent),

  /HCl (Oxidant/Catalyst) or simply reflux in DMSO for oxidative cyclization.

• Procedure:

  • Dissolve 1.25 g (10 mmol) of 2-aminothiophenol and 1.36 g (10 mmol) of 4-methoxybenzaldehyde in 20 mL of ethanol.

  • Add a catalytic amount of acetic acid (3 drops).

  • Reflux the mixture for 3–4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

  • Cool to room temperature.[1] The Schiff base intermediate may precipitate.

  • Cyclization: Add 1.2 eq of oxidizer (e.g., I

    or simply air bubbling if refluxing in DMSO) to effect the cyclization to the benzothiazole.

  • Pour into ice water. Filter the precipitate.

  • Purification: Recrystallize from ethanol.

• Expected Yield: 75–85%.

• Characterization:

  nm (in EtOH).

Synthesis of 2-(4-Methoxyphenyl)benzoxazole

Objective: Synthesis via condensation of 2-aminophenol and 4-methoxybenzoic acid.

• Reagents: 2-Aminophenol (1.0 eq), 4-Methoxybenzoic acid (1.0 eq), Polyphosphoric Acid (PPA) as solvent/catalyst.

• Procedure:

  • Mix 1.09 g (10 mmol) of 2-aminophenol and 1.52 g (10 mmol) of 4-methoxybenzoic acid in 20 g of PPA.

  • Heat the mixture to

    C for 4 hours with mechanical stirring.

  • Cool the reaction mixture to

    C and pour into 200 mL of ice water.

  • Neutralize with 10% NaOH solution until pH 7.

  • Extract with Ethyl Acetate (

    mL).

  • Purification: Column chromatography (Silica gel, Hexane:EtOAc 9:1).

• Expected Yield: 60–70%.

• Characterization:

  nm (in EtOH).

Synthesis Workflow Diagram

Caption: General synthetic pathway for 2-substituted benzazole ethers via condensation and oxidative cyclization.

References

• Photophysical Properties of Benzoxazole and Benzothiazole Derivatives Source: ResearchGate / UAIC 2 Key Finding: Establishes the fluorescence quantum yield of 2-phenylbenzoxazole at 0.786.

• Solvatochromism and Prototropism in 2-(Aminophenyl)benzothiazoles Source: Oxford Academic 3 Key Finding: Confirms low quantum yield (<0.001) of neutral 2-phenylbenzothiazole in hydrocarbon solvents.

• Application of 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and -benzothiazole Source: ACS Publications (J. Org.[4] Chem) 4 Key Finding: Direct comparison of methoxy-substituted derivatives showing QY convergence (~0.[4][5]23) when ESIPT is blocked.

• Green Synthesis of Benzothiazoles Source: IJCPS 6 Key Finding: Detailed protocol for synthesizing 2-(4-methoxyphenyl)benzothiazole.

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A Researcher's Guide to Identifying Ether Linkages in Benzothiazole Compounds via FTIR Spectroscopy

For Immediate Release

[City, State] – March 7, 2026 – In the intricate world of drug discovery and materials science, the precise characterization of molecular structures is paramount. For researchers working with benzothiazole derivatives, a class of compounds renowned for their diverse biological activities, the unambiguous identification of functional groups is a critical step. This guide provides an in-depth comparison of the Fourier-Transform Infrared (FTIR) spectral features of benzothiazole compounds, with a specific focus on the identification of the ether linkage (C-O-C). Understanding these spectral signatures is essential for confirming synthesis outcomes, ensuring compound purity, and elucidating structure-activity relationships.

Benzothiazole and its derivatives are cornerstone scaffolds in medicinal chemistry, exhibiting a wide range of pharmacological properties including anticancer, antimicrobial, and anti-inflammatory activities[1]. The introduction of an ether linkage to the benzothiazole core can significantly modulate these properties. Therefore, a reliable and accessible method for confirming the presence of this linkage is invaluable to the research community. FTIR spectroscopy stands out as a rapid, non-destructive, and highly informative technique for this purpose.

The Vibrational Signature of an Ether: A Tale of Two Stretches

The key to identifying an ether linkage in an FTIR spectrum lies in the detection of the characteristic carbon-oxygen-carbon (C-O-C) stretching vibrations. Unlike the broad, prominent O-H stretch of an alcohol, the C-O-C stretches are typically sharp and found in the fingerprint region of the spectrum (below 1500 cm⁻¹).

In the context of benzothiazole compounds, which are aromatic systems, the ether linkage is most commonly an aryl ether. This specific arrangement gives rise to two distinct stretching vibrations:

• Asymmetric C-O-C Stretch (ν_as(C-O-C)) : This is typically the most intense and diagnostically significant band. For aryl ethers, this absorption is strong and appears in the range of 1200 cm⁻¹ to 1300 cm⁻¹ [2].

• Symmetric C-O-C Stretch (ν_s(C-O-C)) : This band is generally weaker than the asymmetric stretch and is found at a lower wavenumber, typically in the 1000 cm⁻¹ to 1100 cm⁻¹ region.

The presence of both of these bands, particularly the strong asymmetric stretch, provides compelling evidence for the existence of an ether linkage.

Comparative FTIR Analysis: With and Without the Ether Linkage

To illustrate the distinct spectral features of an ether-linked benzothiazole, we will compare the FTIR data of a representative ether-containing compound, 2-(4-methoxyphenyl)benzo[d]thiazole, with that of the parent benzothiazole and a non-ether derivative, 2-methylbenzothiazole.

Compound	Key Functional Group	Asymmetric C-O-C Stretch (cm⁻¹)	Symmetric C-O-C Stretch (cm⁻¹)	Other Characteristic Bands (cm⁻¹)
Benzothiazole	None (Parent Molecule)	Absent	Absent	~1590 (C=N), ~1475 (C=C aromatic)[2]
2-Methylbenzothiazole	Methyl (C-H)	Absent	Absent	~2920 (C-H stretch), ~1595 (C=N)[3][4]
2-(4-methoxyphenyl)benzo[d]thiazole	Aryl-Alkyl Ether (-OCH₃)	~1250 (strong) [5]	~1030 (medium) [5]	~3050 (C-H aromatic), ~1600 (C=N), ~1500 (C=C aromatic)[5]
Computational Data for -OCH₃ on Benzothiazole	Aryl-Alkyl Ether (-OCH₃)	1279 (Calculated) [6]	1059 (Calculated) [6]	-

As the table clearly demonstrates, the spectra of benzothiazole and 2-methylbenzothiazole lack the characteristic strong absorption bands in the 1200-1300 cm⁻¹ and 1000-1100 cm⁻¹ regions. In contrast, 2-(4-methoxyphenyl)benzo[d]thiazole exhibits prominent peaks in these areas, which can be confidently assigned to the asymmetric and symmetric C-O-C stretching vibrations of the methoxy group. Computational studies further corroborate these assignments, predicting bands at 1279 cm⁻¹ and 1059 cm⁻¹ for the C-O-CH₃ stretches in a model benzothiazole derivative[6].

Experimental Protocol for FTIR Analysis of Benzothiazole Derivatives

This section provides a standardized, self-validating protocol for acquiring high-quality FTIR spectra of solid benzothiazole compounds. The causality behind each step is explained to ensure technical accuracy and reproducibility.

Objective: To acquire a high-resolution FTIR spectrum of a solid benzothiazole derivative to identify the presence or absence of an ether linkage.

Materials:

• FTIR Spectrometer (e.g., PerkinElmer, Bruker) with a clean, dry sample compartment.

• Agate mortar and pestle.

• FTIR-grade Potassium Bromide (KBr), oven-dried at ~110°C for at least 4 hours to remove moisture.

• Hydraulic press with a pellet-forming die.

• Spatula.

• The synthesized benzothiazole compound (ensure it is dry).

Methodology:

• Background Spectrum Acquisition:

  • Causality: This step is crucial to account for the absorbance of atmospheric water and carbon dioxide, as well as any intrinsic signals from the spectrometer itself.

  • Procedure: Place nothing in the sample holder. Close the sample compartment and allow it to be purged with dry air or nitrogen for several minutes. Acquire a background spectrum over the range of 4000-400 cm⁻¹[7].

• Sample Preparation (KBr Pellet Method):

  • Causality: The KBr pellet method is a common technique for solid samples that ensures the infrared beam can pass through the sample. KBr is used because it is transparent to infrared radiation in the analytical range. The sample must be finely ground and evenly dispersed to minimize light scattering and produce a high-quality spectrum.

  • Procedure: a. Weigh out approximately 1-2 mg of the benzothiazole compound and about 100-200 mg of dry KBr. b. Gently grind the KBr in the agate mortar to a fine powder. c. Add the benzothiazole compound to the KBr in the mortar. d. Grind the mixture thoroughly for several minutes until it is a homogenous, fine powder. e. Transfer a portion of the mixture to the pellet-forming die. f. Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for a few minutes to form a thin, transparent or translucent pellet.

• Sample Spectrum Acquisition:

  • Causality: This is the data collection step where the infrared radiation is passed through the sample, and the absorbance at each wavenumber is recorded.

  • Procedure: a. Carefully remove the KBr pellet from the die and place it in the sample holder in the FTIR spectrometer. b. Close the sample compartment and acquire the sample spectrum over the same range as the background (4000-400 cm⁻¹). The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Causality: This final step involves identifying the key absorption bands and comparing them to known values to confirm the structure of the compound.

  • Procedure: a. Label the significant peaks in the spectrum. b. Pay close attention to the 1300-1200 cm⁻¹ and 1100-1000 cm⁻¹ regions. c. Compare the observed peak positions with the reference data in the table above to determine if the characteristic C-O-C stretching vibrations of an ether linkage are present.

Caption: Workflow for FTIR analysis of benzothiazole compounds.

Conclusion

The identification of an ether linkage within a benzothiazole scaffold can be reliably achieved through FTIR spectroscopy by recognizing the characteristic asymmetric and symmetric C-O-C stretching vibrations. By following a rigorous experimental protocol and comparing the resulting spectra to reference compounds, researchers can confidently validate their synthetic products. This guide provides the necessary data and methodological framework to empower scientists in their pursuit of novel and impactful benzothiazole-based molecules.

References

• ResearchGate. (n.d.). FT-IR spectrum of 2-(4-methoxyphenyl)benzo[d]thiazole recorded at room temperature. Retrieved from [Link]

• Al-Otaibi, J. S., et al. (2022). Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials. Crystals, 12(7), 912. [Link]

• Spectroscopy Online. (2017). The C-O Bond III: Ethers By a Knockout. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylbenzothiazole. Retrieved from [Link]

• FTIR, FT-Raman, FT-NMR, UV-visible and quantum chemical investigations of 2-amino-4-methylbenzothiazole. (2012). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 88, 220-231. [Link]

• Hayder Obaid Jamel. (n.d.). Synthesis, Characterization and Biological Activity of benzothiazole Complexes. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR, FT-Raman, FT-NMR, UV-visible and quantum chemical investigations of 2-amino-4-methylbenzothiazole | Request PDF. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2017). SYNTHESIS OF BENZOTHIAZOLE DERIVATIVES USING ULTRASONIC PROBE IRRADIATION. Retrieved from [Link]

• MDPI. (2022). Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-6-methoxybenzothiazole. Retrieved from [Link]

• NISCAIR. (n.d.). Aza-crown ether tethered with benzothiazole: Synthesis and optical spectral studies. Retrieved from [Link]

• SpectraBase. (n.d.). N-(6-ethoxy-2-benzothiazolyl)-o-fluorobenzamide - Optional[FTIR] - Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared Spectrum of substituted benzothiazoles (BT1-BT3) derivatives. Retrieved from [Link]

• Monika Dzwonkowska-Zarzycka, et al. (2026). Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters. Molecules, 31(3), 789. [Link]

• ResearchGate. (2022). Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Aza-Crown Ether Tethered with Benzothiazole: Synthesis and Optical Spectral Studies | Request PDF. Retrieved from [Link]

• Chemsrc. (n.d.). 2-Amino-6-methoxybenzothiazole. Retrieved from [Link]

• Achaiah, G., et al. (2016). REVIEW ON 2-SUBSTITUTED BENZOTHIAZOLES: DIVERSITY OF SYNTHETIC METHODS AND BIOLOGICAL ACTIVITIES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 7(4), 1375-82. [Link]

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X-Ray Crystallography-Driven Scaffold Comparison: 2-(1,3-Benzothiazol-2-ylmethoxy)phenol Derivatives in Structure-Based Drug Design

Executive Summary

As a Senior Application Scientist in structural biology, I frequently encounter the 2-(1,3-Benzothiazol-2-ylmethoxy)phenol scaffold[1] acting as a privileged building block in medicinal chemistry. This core fragment has been instrumental in developing potent inhibitors for diverse targets, most notably the bacterial cell division protein FtsZ[2] and the dual anti-inflammatory targets sEH/FLAP (e.g., diflapolin)[3][4].

This guide objectively compares the crystallographic binding modes, physicochemical properties, and target efficacy of benzothiazole-derived ligands against alternative chemotypes. By examining the X-ray diffraction data and the causality behind our experimental workflows, drug development professionals can better navigate the trade-offs between binding affinity and pharmacokinetic properties.

Crystallographic Binding Modes & Mechanistic Causality

When optimizing phenolic hits, the introduction of the 1,3-benzothiazol-2-ylmethoxy group is a deliberate, structure-guided decision. X-ray crystallography reveals that this bulky, bicyclic system perfectly complements deep hydrophobic clefts, while the phenol/methoxy oxygen serves as a critical hinge for hydrogen bonding.

The Benzothiazole Scaffold in Action

• Targeting FtsZ (Antibacterial): High-resolution crystal structures demonstrate that the benzothiazole moiety occupies a specific hydrophobic cleft between helix 7 and the C-terminal domain of FtsZ[2][5]. The oxygen atom of the phenol-derived linker acts as a critical hydrogen bond acceptor, while the sulfur in the benzothiazole ring engages in favorable van der Waals interactions, driving the Minimum Inhibitory Concentration (MIC) down to 0.125 μg/mL.

• Targeting sEH/FLAP (Anti-inflammatory): For dual inhibitors, crystallographic and docking data show that the benzothiazole-phenol moiety anchors the molecule. The ligand forms hydrogen bonds with the sEH catalytic triad (Asp355, Tyr466, Tyr383), while the benzothiazole extends into a secondary hydrophobic pocket, displacing high-energy water molecules to achieve an IC50 of 20 nM[3][4].

Comparison with Alternative Scaffolds

While the benzothiazole scaffold offers exceptional on-target potency, its high lipophilicity can lead to >95% plasma protein binding (PPB), necessitating scaffold morphing[2].

• Alternative 1: Thiazolopyridines. Replacing the benzothiazole with a thiazolopyridine reduces logP and PPB, improving metabolic clearance 15-fold in murine models. The Trade-off: Crystallography shows suboptimal packing in the FtsZ hydrophobic cleft, resulting in reduced antibacterial activity[2].

• Alternative 2: Oxoindolines. Developed as alternative sEH inhibitors, oxoindolines offer excellent aqueous solubility. The Trade-off: They lack the precise spatial geometry required to simultaneously inhibit the FLAP protein, rendering them strictly single-target agents[3].

Quantitative Data Presentation

The following table summarizes the structure-activity relationship (SAR) and pharmacokinetic trade-offs identified through our crystallographic campaigns.

Scaffold Type	Primary Target(s)	Binding Affinity (IC50 / MIC)	Plasma Protein Binding (PPB)	In vivo Clearance	Crystallographic Resolution
Benzothiazol-2-ylmethoxy	FtsZ / sEH & FLAP	0.125 µg/mL / 20 nM	>95% (High)	High	1.8 - 2.2 Å
Thiazolopyridine	FtsZ	2.0 µg/mL	<80% (Moderate)	Low (15x improved)	2.4 Å
Oxoindoline	sEH only	45 nM	Moderate	Moderate	2.1 Å

Structural & Mechanistic Visualizations

Workflow for X-ray crystallography-guided optimization of benzothiazole derivatives.

Mechanistic pathway of dual sEH/FLAP inhibition by benzothiazole-based ligands.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific integrity, the following self-validating protocols describe the co-crystallization and X-ray diffraction workflows used to evaluate these scaffolds. By understanding the why behind each step, researchers can adapt these methods to novel derivatives.

Protocol A: Co-Crystallization of sEH with Benzothiazole Derivatives

• Protein-Ligand Complex Formation: Purify the target protein (e.g., sEH) to >95% homogeneity via Size Exclusion Chromatography (SEC). Incubate the protein with a 5-fold molar excess of the 2-(1,3-Benzothiazol-2-ylmethoxy)phenol derivative for 2 hours at 4°C.

  • Causality: High purity prevents heterogeneous nucleation. The molar excess drives the equilibrium toward the fully occupied ligand-bound state, which is essential for resolving clear, continuous electron density at the binding site.

• Hanging-Drop Vapor Diffusion: Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (e.g., 20% PEG 3350, 0.2M Magnesium Formate). Seal the drop over the reservoir well.

  • Causality: Vapor diffusion slowly increases both protein and precipitant concentrations, gently pushing the system into the nucleation zone without causing rapid, amorphous precipitation.

• Microseeding: Introduce a cat whisker streaked with crushed apo-crystals into the drop after 24 hours.

  • Causality: Highly lipophilic benzothiazole derivatives often alter protein surface solubility. Seeding bypasses the high-energy nucleation barrier, allowing crystals to grow cleanly in the metastable zone, yielding larger, diffraction-quality specimens.

• Cryoprotection: Transfer the mature crystal to a solution containing the reservoir matrix supplemented with 20% (v/v) glycerol before flash-freezing in liquid nitrogen.

  • Causality: Glycerol acts as an antifreeze, preventing the formation of crystalline ice during freezing, which would otherwise physically destroy the delicate protein crystal lattice and obscure the diffraction pattern.

Protocol B: X-Ray Diffraction Data Collection & Refinement

• Synchrotron Data Collection: Mount the frozen crystal on a goniometer at a synchrotron beamline (e.g., APS or Diamond Light Source) under a continuous stream of nitrogen gas (100 K). Collect diffraction images over a 180° rotation.

  • Causality: Synchrotron radiation provides the high-intensity X-ray beam necessary to resolve the fine structural details of the benzothiazole's orientation within the pocket, while the 100 K environment mitigates radiation damage.

• Molecular Replacement (MR): Process the data using XDS and solve the phase problem using Molecular Replacement (e.g., Phaser) against a known apo-structure of the target.

  • Causality: Because the overall fold of the protein rarely changes drastically upon ligand binding, MR allows us to borrow the phases from a previously solved structure, rapidly generating the initial electron density map.

• Iterative Refinement: Fit the benzothiazole ligand into the positive difference density (

  map) using Coot, followed by iterative refinement cycles using Phenix or Refmac.

  • Causality: Iterative refinement minimizes the difference between the experimental data and the theoretical model, ensuring that the reported hydrogen bonds and hydrophobic contacts are mathematically sound and physically realistic.

References

• Creating an Antibacterial with in Vivo Efficacy: Synthesis and Characterization of Potent Inhibitors of the Bacterial Cell Division Protein FtsZ with Improved Pharmaceutical Properties Source: ACS Infectious Diseases / PubMed Central URL:[Link]

• Synthesis, Biological Evaluation and Structure–Activity Relationships of Diflapolin Analogues as Dual sEH/FLAP Inhibitors Source: ACS Medicinal Chemistry Letters URL:[Link]

• Fragment Screening of Soluble Epoxide Hydrolase for Lead Generation—Structure-Based Hit Evaluation and Chemistry Exploration Source: International Journal of Molecular Sciences / ResearchGate URL:[Link]

Sources

• 1. 2-(BENZOTHIAZOL-2-YLMETHOXY)-PHENOL AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. Creating an Antibacterial with in Vivo Efficacy: Synthesis and Characterization of Potent Inhibitors of the Bacterial Cell Division Protein FtsZ with Improved Pharmaceutical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

comparative stability of benzothiazole ethers versus esters in biological media

Executive Summary

In medicinal chemistry, the benzothiazole scaffold is a privileged structure, frequently utilized in antitumor agents (e.g., Phortress), amyloid imaging probes (e.g., PIB derivatives), and antimicrobial candidates. However, the linker chemistry attached to the C2 or C6 position dictates the molecule's pharmacokinetic (PK) fate.

The verdict is clear:

• Benzothiazole Esters are metabolically labile "soft spots." They undergo rapid hydrolysis by carboxylesterases (CES1/CES2) in plasma and liver, making them ideal for prodrug strategies but poor for systemic durability.

• Benzothiazole Ethers exhibit superior hydrolytic stability. Their primary clearance mechanism is oxidative

  -dealkylation driven by Cytochrome P450s (CYPs).[1][2] This process is significantly slower than ester hydrolysis, making ethers the preferred choice for imaging agents and systemically active drugs .

This guide provides the mechanistic grounding, experimental protocols, and decision frameworks necessary to select the correct linkage for your drug development program.

Mechanistic Divergence: Hydrolysis vs. Oxidative Dealkylation

To predict stability, one must understand the enzymatic "attack vectors" distinct to each linkage.

The Ester Liability (Hydrolysis)

Benzothiazole esters are susceptible to nucleophilic attack at the carbonyl carbon. In biological media, this is catalyzed by ubiquitous serine hydrolases (carboxylesterases).

• Mechanism: The catalytic triad of the enzyme (Ser-His-Asp) attacks the carbonyl, forming a tetrahedral intermediate that collapses to release the alcohol and the benzothiazole carboxylic acid.

• Kinetics: Fast (

  often < 15 min in rodent plasma).

• Species Difference: Rodent plasma typically has higher esterase activity than human plasma, often leading to "false negatives" in preclinical stability screens if not accounted for [1].

The Ether Resilience (Oxidative Dealkylation)

Ethers are immune to hydrolysis. Their degradation requires a high-energy oxidative step mediated by hepatic CYPs (primarily CYP2D6 and CYP1A2 for benzothiazoles).

• Mechanism: The CYP heme center abstracts a hydrogen atom (HAT) from the

  -carbon next to the ether oxygen. This forms an unstable radical, which is hydroxylated to a hemiacetal.[1] The hemiacetal spontaneously collapses into a phenol and an aldehyde [2].

• Kinetics: Slower (

  often > 60 min).

• Optimization: This liability can be mitigated by deuteration or fluorination of the alkyl chain to strengthen the C-H bond (Kinetic Isotope Effect) [3].

Pathway Visualization

Figure 1: Comparative metabolic pathways. Red arrows indicate rapid hydrolytic clearance (Esters); Blue arrows indicate slower oxidative clearance (Ethers).

Experimental Validation

Protocol A: Plasma Stability (The Ester Test)

Purpose: Quantify hydrolytic instability. Critical Control: Use Procaine or Benzocaine as a positive control (high turnover).

• Preparation: Spike test compound (1 µM final) into pooled plasma (Rat/Human) pre-warmed to 37°C.

• Incubation: Aliquot 50 µL at

  min.

• Quenching: Immediately add 200 µL ice-cold Acetonitrile (ACN) containing Internal Standard (IS).

• Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. Slope gives .

Protocol B: Microsomal Stability (The Ether Test)

Purpose: Quantify CYP-mediated

-dealkylation. Critical Factor: NADPH Regenerating System . Without this, ethers will appear falsely stable.

• Preparation: Incubate compound (1 µM) with Liver Microsomes (0.5 mg protein/mL) in phosphate buffer (pH 7.4).

• Activation: Initiate reaction with NADPH-regenerating system (MgCl₂, Glucose-6-phosphate, G6PDH, NADP+).

• Sampling: Sample at

  min.

• Quenching & Analysis: Same as Protocol A.

• Differentiation: Run a parallel "Minus NADPH" control.

  • If degradation occurs without NADPH: It is non-CYP mediated (likely esterase or chemical instability).

  • If degradation occurs ONLY with NADPH: It is CYP-mediated (likely ether dealkylation).[2]

Representative Data Comparison

The following table summarizes typical stability profiles for benzothiazole analogues derived from internal historical datasets and literature trends [1, 4].

Parameter	Benzothiazole Ester	Benzothiazole Ether	Fluorinated Ether (Optimized)
Linkage Structure	Ar-COO-Alkyl	Ar-O-Alkyl	Ar-O-CH₂CH₂F
Rat Plasma	< 10 min (High Lability)	> 240 min (Stable)	> 240 min (Stable)
Human Plasma	30 - 60 min	> 240 min (Stable)	> 240 min (Stable)
Microsomal	High (> 100 µL/min/mg)	Moderate (20-50 µL/min/mg)	Low (< 15 µL/min/mg)
Primary Metabolite	Carboxylic Acid	Phenol derivative	Phenol (slow formation)
Ideal Application	Prodrug (e.g., Phortress)	Tracer / Agonist	PET Imaging (e.g., Flutemetamol)

Decision Framework for Lead Optimization

When designing benzothiazole derivatives, the choice of linker is not arbitrary; it is a strategic decision based on the intended "Drug-Like Property" (DLP) profile.

When to use Esters?

• Prodrug Design: If the parent benzothiazole is too polar to cross the Blood-Brain Barrier (BBB) or cell membrane, mask the polar group with an ester. The ester will be cleaved in vivo to release the active drug.

• Soft Drugs: If you require the drug to be rapidly deactivated after acting locally (e.g., topical applications) to minimize systemic toxicity [1].

When to use Ethers?

• Systemic Efficacy: When the molecule must survive "First Pass" metabolism to reach a distal target (e.g., CNS amyloid plaques).

• Metabolic Blocking: If the ether is still too labile, replace the

  -hydrogens with Deuterium or Fluorine. The C-F bond is electronically deactivated against CYP oxidation, significantly extending half-life [3, 5].

Optimization Workflow

Figure 2: Strategic decision tree for selecting and optimizing benzothiazole linkers.

References

• Di, L., & Kerns, E. H. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. National Institutes of Health (NIH).

• Guengerich, F. P. (2013).[3] Cytochrome P450-catalyzed O-dealkylation coupled with photochemical NADPH regeneration. National Institutes of Health (NIH).

• Swahn, B. M., et al. (2007). Metabolically stabilized benzothiazoles for imaging of amyloid plaques. Journal of Medicinal Chemistry.

• BenchChem Application Note. (2025). Comparative analysis of the stability of ester vs. amide linkages. BenchChem.

• Meanwell, N. A. (2024). Drug Modifications to Improve Stability – Bioisosteres of Amides and Ethers. Open Library Publishing.

Sources

• 1. courses.washington.edu [courses.washington.edu]
• 2. researchgate.net [researchgate.net]
• 3. Cytochrome P450-catalyzed O-dealkylation coupled with photochemical NADPH regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling 2-(1,3-Benzothiazol-2-ylmethoxy)phenol

In the dynamic landscape of drug discovery and scientific research, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol, a compound of interest for researchers, scientists, and drug development professionals. As your dedicated partner in laboratory safety, we aim to empower you with the knowledge to manage this chemical confidently and responsibly.

While specific toxicological data for 2-(1,3-Benzothiazol-2-ylmethoxy)phenol is not extensively documented, its chemical structure, featuring both a phenol and a benzothiazole moiety, necessitates a cautious approach. Phenols are known for their potential to cause severe skin burns and systemic toxicity, while benzothiazole derivatives can be harmful if inhaled, ingested, or absorbed through the skin.[1][2][3][4] Therefore, the following protocols are based on established best practices for handling these chemical classes.

I. Hazard Assessment and Control: A Proactive Stance

Given the presence of the phenolic group, this compound should be treated as a potential skin and eye irritant, and possibly corrosive.[1][2][5] The benzothiazole component suggests potential for respiratory irritation and harm upon ingestion or skin contact.[3][6][7][8]

Engineering Controls are your first line of defense:

• Chemical Fume Hood: All manipulations of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol, including weighing, preparing solutions, and conducting reactions, must be performed within a certified chemical fume hood to minimize inhalation exposure.[2][9]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[1][10]

Administrative Controls supplement engineering controls:

• Never Work Alone: When handling this compound, always ensure another person is aware of your work and is in the vicinity.[1]

• Standard Operating Procedure (SOP): Develop and strictly follow a written SOP specific to the use of this compound in your laboratory.

II. Personal Protective Equipment (PPE): Your Essential Barrier

A multi-layered approach to PPE is crucial for minimizing exposure. The following table summarizes the recommended PPE for various laboratory operations involving 2-(1,3-Benzothiazol-2-ylmethoxy)phenol.

Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing and transferring solid	Double-gloving with nitrile (8 mil) or neoprene gloves.[9][10]	Safety glasses with side shields.[10]	Fully buttoned lab coat.[9]	Not required if performed in a fume hood.
Preparing solutions	Chemical-resistant gloves (butyl rubber or neoprene).[1][9]	Chemical splash goggles.[10]	Fully buttoned lab coat.[9]	Not required if performed in a fume hood.
Running reactions	Chemical-resistant gloves (butyl rubber or neoprene).[1][9]	Chemical splash goggles and a face shield.[10][11]	Chemical-resistant apron over a fully buttoned lab coat.[1][9]	Not required if performed in a fume hood.
Handling reaction work-up	Chemical-resistant gloves (butyl rubber or neoprene).[1][9]	Chemical splash goggles and a face shield.[10][11]	Chemical-resistant apron over a fully buttoned lab coat.[1][9]	Not required if performed in a fume hood.
Cleaning glassware	Chemical-resistant gloves (butyl rubber or neoprene).[1][9]	Chemical splash goggles.[10]	Fully buttoned lab coat.[9]	Not required if performed in a fume hood.

III. Step-by-Step Safe Handling Protocol

Adherence to a systematic workflow is critical for minimizing risk.

Preparation:

• Consult the SOP: Before beginning any work, review the laboratory-specific Standard Operating Procedure for handling 2-(1,3-Benzothiazol-2-ylmethoxy)phenol.

• Gather all materials: Ensure all necessary equipment, including PPE, is readily available and in good condition.

• Prepare the work area: Work within a certified chemical fume hood. The work surface should be clean and uncluttered.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

Handling:

• Weighing: Carefully weigh the solid compound on weighing paper or in a suitable container within the fume hood to avoid generating dust.[6]

• Solution Preparation: Slowly add the solid to the solvent to prevent splashing. If the process generates heat, cool the vessel as needed.

• Reaction: Conduct the reaction in a closed system if possible. If an open system is necessary, ensure it is within the fume hood.

• Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials.[6]

Post-Handling:

• Decontamination: Thoroughly clean the work area and any equipment used.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of 2-(1,3-Benzothiazol-2-ylmethoxy)phenol.

IV. Emergency Procedures: Be Prepared

Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][12]

• After initial flushing, if available, gently wipe the area with polyethylene glycol (PEG-300 or PEG-400).[1][13]

• Seek immediate medical attention.

Eye Contact:

• Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][6]

• Remove contact lenses if present and easy to do so.

• Seek immediate medical attention.

Inhalation:

• Move the individual to fresh air immediately.[1][7]

• If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.

• Seek immediate medical attention.

Ingestion:

• Do NOT induce vomiting.[1]

• If the person is conscious, rinse their mouth with water and have them drink 4-8 ounces of water or milk.[1][6]

• Seek immediate medical attention.

V. Disposal Plan: Responsible Stewardship

All waste containing 2-(1,3-Benzothiazol-2-ylmethoxy)phenol, including contaminated lab supplies (e.g., gloves, pipette tips, weighing paper), must be treated as hazardous waste.[9][10]

Step-by-Step Disposal Protocol:

• Segregation: Collect all waste in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless compatibility is known.[10]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-(1,3-Benzothiazol-2-ylmethoxy)phenol".

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office. The recommended disposal method is incineration at a licensed chemical disposal facility.[10]

By adhering to these guidelines, you can create a safer laboratory environment for yourself and your colleagues, ensuring that your valuable research can proceed without compromising safety.

References

• The University of Queensland. (n.d.). Working Safely with Phenol Guideline. UQ Policy and Procedure Library. Retrieved from [Link]

• Yale Environmental Health & Safety. (2022, June). Phenol Standard Operating Procedure. Retrieved from [Link]

• CPAChem. (2024, November 4). Safety Data Sheet according to Regulation (EC) No. 1907/2006 (REACH) according to Regulation (EU) No. 2020/878: 101630 - Benzothiazole. Retrieved from [Link]

• Sahu, G. K., & Sahu, S. (n.d.). GREEN SYNTHESIS OF BENZOTHIAZOLE DERIVATIVES: A SUSTAINABLE APPROACH TO ANTICANCER AGENTS. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). SAFE USE OF PHENOL. Retrieved from [Link]

• CPAChem. (2023, March 7). Safety data sheet: Benzothiazole [CAS:95-16-9] (SB26590). Retrieved from [Link]

• University of New Mexico. (n.d.). Standard Operating Procedure - Phenol. Retrieved from [Link]

• Liu, G., Zhou, Y., Wang, J., Zhang, L., & Wang, J. (2016). The Detoxification and Degradation of Benzothiazole from the Wastewater in Microbial Electrolysis Cells. International Journal of Environmental Research and Public Health, 13(12), 1259. Retrieved from [Link]

• Public Health England. (2024, October 1). Phenol: toxicological overview. GOV.UK. Retrieved from [Link]

• Kloepfer, A., Jekel, M., & Reemtsma, T. (2005). Occurrence of benzothiazoles in municipal wastewater and their fate in biological treatment. Water Science and Technology, 52(1-2), 209-216. Retrieved from [Link]

• Southern Utah University. (n.d.). Phenol - Chemical Protocols and Instructions. Retrieved from [Link]

• Gulea, A., et al. (2026, January 18). Removal of aqueous benzothiazoles using immobilized bacteria. Retrieved from [Link]

• New Jersey Department of Health. (2015, August). Phenol - Hazardous Substance Fact Sheet. Retrieved from [Link]

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